Cethexonium

• CAS: 6810-42-0

Core Science & Biosynthesis

The Core Mechanism of Action of Cethexonium Bromide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cethexonium bromide, a quaternary ammonium compound (QAC), is a potent antiseptic agent utilized primarily in ophthalmic preparations for the treatment of superficial eye infections.[1][2] Its biocidal activity stems from a multi-faceted assault on the microbial cell membrane, a mechanism shared with other cationic surfactants. This technical guide delineates the core mechanism of action of Cethexonium bromide, leveraging data from closely related and extensively studied QACs, such as Cetyltrimethylammonium bromide (CTAB) and Benzalkonium chloride (BAC), to provide a comprehensive overview. The document details the cascade of events from initial electrostatic interaction to catastrophic membrane failure and subsequent cell death. It includes a summary of quantitative data, detailed experimental protocols for key assays, and visualizations of the critical pathways and workflows.

Introduction to Cethexonium Bromide

Cethexonium bromide is a cationic surfactant belonging to the quaternary ammonium class of compounds.[2] Its amphiphilic nature, characterized by a positively charged hydrophilic head and a long hydrophobic alkyl tail, is central to its antimicrobial properties. This structure enables it to interact with and disrupt the negatively charged cell membranes of a broad spectrum of microbes, including Gram-positive and Gram-negative bacteria.[3]

Core Mechanism of Action: A Multi-Step Assault on the Bacterial Cell Membrane

The bactericidal effect of Cethexonium bromide is not a singular event but a rapid cascade of disruptive processes targeting the fundamental integrity of the bacterial cell membrane.

Step 1: Electrostatic Adsorption

The initial interaction is governed by electrostatic forces. The positively charged quaternary ammonium head of Cethexonium bromide is attracted to the net negative charge of the bacterial cell surface.[4] This negative charge is primarily due to the presence of teichoic acids in the cell wall of Gram-positive bacteria and lipopolysaccharides (LPS) in the outer membrane of Gram-negative bacteria.[5]

Step 2: Hydrophobic Insertion and Membrane Disorganization

Following adsorption, the hydrophobic alkyl tail of the molecule penetrates the lipid bilayer of the cell membrane.[6] This intercalation disrupts the ordered structure of the phospholipid acyl chains, leading to a disorganization of the membrane and an increase in its fluidity.[5]

Step 3: Membrane Permeabilization and Leakage of Intracellular Contents

The disruption of the lipid bilayer's integrity compromises its function as a selective barrier. This leads to the formation of pores and a significant increase in membrane permeability.[5][7] The immediate consequence is the uncontrolled leakage of essential low molecular weight intracellular components, such as potassium ions (K+), followed by larger molecules like amino acids, nucleotides (ATP), and eventually proteins and DNA.[5]

Step 4: Dissipation of Membrane Potential and Cellular Demise

The bacterial cell membrane maintains a crucial electrochemical gradient, known as the proton motive force, which is vital for processes like ATP synthesis, nutrient transport, and motility. The extensive leakage of ions caused by Cethexonium bromide leads to a rapid dissipation of this membrane potential.[8] This, coupled with the loss of critical intracellular components and the inhibition of essential enzymes, culminates in metabolic arrest and cell death.

Secondary Mechanism: Induction of Oxidative Stress

Recent studies on related QACs, such as CTAB, suggest that in addition to direct membrane damage, these compounds can induce a state of superoxide stress within bacterial cells, further contributing to their demise.[9]

Mandatory Visualizations

Caption: General signaling pathway of Cethexonium bromide's action.

Quantitative Data

Specific quantitative data for Cethexonium bromide is limited in publicly accessible literature. Therefore, data for the closely related and structurally similar quaternary ammonium compounds, Cetyltrimethylammonium bromide (CTAB) and Benzalkonium chloride (BAC), are presented as representative examples.

Compound	Microorganism	MIC (µg/mL)	Reference
CTAB-stabilized AgNPs	Staphylococcus aureus (MRSA)	15.6 - 62.5	[10]
Alkyldimethylbenzylammonium chloride (ADBAC)	Escherichia coli	≤16	[6]
Didecyldimethylammonium chloride (DDAC)	Escherichia coli	≤8	[6]

Table 1: Minimum Inhibitory Concentration (MIC) of Representative QACs.

Compound	Microorganism	Initial Zeta Potential (mV)	Zeta Potential after Treatment (mV)	Concentration (µg/mL)	Reference
CTAB	Escherichia coli	-25	~0	30	[11]
CTAB	Staphylococcus aureus	-20	~0	30	[11]

Table 2: Effect of CTAB on Bacterial Cell Surface Zeta Potential.

Experimental Protocols

The following are detailed methodologies for key experiments used to elucidate the mechanism of action of quaternary ammonium compounds.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method.[12][13][14][15]

Objective: To determine the lowest concentration of an antiseptic that inhibits the visible growth of a microorganism.

Materials:

• Test compound (e.g., Cethexonium bromide)

• Bacterial strain (e.g., S. aureus, E. coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Inoculum: A fresh bacterial culture is grown to the mid-logarithmic phase and diluted in CAMHB to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution of Test Compound: A two-fold serial dilution of the test compound is prepared in CAMHB in the 96-well plate.

• Inoculation: Each well is inoculated with the prepared bacterial suspension. A positive control (bacteria and broth, no compound) and a negative control (broth only) are included.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Caption: Experimental workflow for MIC determination.

Membrane Permeability Assay (NPN Uptake Assay)

This protocol is adapted from methods used to assess outer membrane permeability.[16]

Objective: To measure the increase in outer membrane permeability of Gram-negative bacteria upon treatment with the test compound.

Materials:

• Test compound

• Gram-negative bacterial strain (e.g., E. coli)

• N-phenyl-1-naphthylamine (NPN) solution

• Fluorometer

Procedure:

• Bacterial Suspension: Bacterial cells are grown, harvested, and resuspended in a suitable buffer.

• NPN Addition: NPN, a hydrophobic fluorescent dye, is added to the bacterial suspension. NPN fluoresces weakly in aqueous environments but strongly in hydrophobic environments like a damaged cell membrane.

• Treatment: The test compound is added to the suspension.

• Fluorescence Measurement: The increase in fluorescence is monitored over time using a fluorometer. An increase in fluorescence indicates that NPN has partitioned into the permeabilized bacterial membrane.

Zeta Potential Measurement

This protocol describes the measurement of bacterial surface charge.[4][11][17][18][19]

Objective: To determine the effect of the test compound on the surface charge of bacterial cells.

Materials:

• Test compound

• Bacterial strain

• Zeta potential analyzer

• Low ionic strength buffer (e.g., 0.5 mM potassium phosphate buffer)

Procedure:

• Bacterial Suspension: Bacteria are washed and resuspended in the low ionic strength buffer.

• Treatment: The bacterial suspension is incubated with various concentrations of the test compound for a defined period.

• Measurement: The electrophoretic mobility of the bacterial cells is measured using a zeta potential analyzer.

• Calculation: The zeta potential is calculated from the electrophoretic mobility using the Helmholtz-Smoluchowski equation. A shift in zeta potential towards a less negative or a positive value indicates the binding of the cationic compound to the bacterial surface.

Intracellular Content Leakage Assay (Potassium Ion Leakage)

This protocol is a common method to assess cytoplasmic membrane damage.[5]

Objective: To quantify the leakage of potassium ions from bacterial cells following treatment with the test compound.

Materials:

• Test compound

• Bacterial strain

• Potassium-ion selective electrode

• Buffer solution

Procedure:

• Bacterial Suspension: Bacterial cells are harvested, washed, and resuspended in a potassium-free buffer.

• Baseline Measurement: The baseline extracellular potassium concentration is measured using a potassium-ion selective electrode.

• Treatment: The test compound is added to the bacterial suspension.

• Monitoring Leakage: The increase in extracellular potassium concentration is monitored over time. A rapid increase indicates damage to the cytoplasmic membrane.

Caption: Workflow for intracellular potassium leakage assay.

Conclusion

The mechanism of action of Cethexonium bromide, as with other quaternary ammonium compounds, is a robust and rapid process centered on the catastrophic disruption of the microbial cell membrane. Its amphiphilic structure facilitates a sequence of events, from electrostatic binding to the dissolution of the membrane's integrity, leading to the leakage of vital cellular components and ultimately, cell death. The quantitative data from related compounds and the detailed experimental protocols provided herein offer a comprehensive framework for researchers and drug development professionals to further investigate and harness the potent antimicrobial properties of this class of compounds. Understanding these core mechanisms is paramount for the development of new antiseptic agents and for combating the growing challenge of antimicrobial resistance.

References

• 1. drugfuture.com [drugfuture.com]
• 2. Céthexonium bromure : substance active à effet thérapeutique - VIDAL [vidal.fr]
• 3. Analysis of Intracellular Metabolites from Microorganisms: Quenching and Extraction Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. entegris.com [entegris.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of higher minimum inhibitory concentrations of quaternary ammonium compounds in clinical E. coli isolates on antibiotic susceptibilities and clinical outcomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Adaptation of a bacterial membrane permeabilization assay for quantitative evaluation of benzalkonium chloride as a membrane-disrupting agent - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 8. Membrane potential is important for bacterial cell division - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytoplasmic Leakage and Protein Leakage Analysis of Ocimum Gratissimum Stem Extract-Mediated Silver Nanoparticles Against Wound Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antibacterial properties of cetyltrimethylammonium bromide-stabilized green silver nanoparticles against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alteration of Zeta potential and membrane permeability in bacteria: a study with cationic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. microbe-investigations.com [microbe-investigations.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Minimum inhibitory concentration - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]

Pharmacological Profile of Cethexonium: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cethexonium is a quaternary ammonium compound (QAC) utilized as an antiseptic agent, primarily in ophthalmic preparations for the treatment of superficial eye infections.[1] As a cationic surfactant, its pharmacological activity is derived from its ability to disrupt microbial cell integrity. This technical guide provides an in-depth overview of the pharmacological profile of Cethexonium, including its mechanism of action, available quantitative data, and relevant experimental protocols. Given the limited publicly available data specific to Cethexonium, information from related QACs is included to provide a broader context for its pharmacological properties.

Physicochemical Properties

Cethexonium bromide is a white, crystalline powder. Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	hexadecyl(2-hydroxycyclohexyl)dimethylammonium bromide	[1]
Molecular Formula	C24H50BrNO	[2]
Molecular Weight	448.57 g/mol	[2]
CAS Number	1794-74-7 (bromide salt)	[2]
Solubility	Data not available
Appearance	White crystalline powder

Pharmacodynamics

Mechanism of Action

The primary mechanism of action of Cethexonium, like other QACs, is the disruption of microbial cell membranes.[3][4] The positively charged quaternary ammonium headgroup interacts with the negatively charged components of the bacterial cell wall and membrane, leading to a cascade of events culminating in cell death.[5][6]

The proposed steps for the antimicrobial action of QACs are as follows:

• Adsorption and Penetration: The cationic Cethexonium molecule is electrostatically attracted to the negatively charged bacterial surface.[5]

• Membrane Disruption: The lipophilic alkyl chain of the molecule penetrates the lipid bilayer of the cell membrane, causing disorganization and increased permeability.[4][5]

• Leakage of Intracellular Components: The compromised membrane integrity leads to the leakage of essential cytoplasmic contents, such as ions, metabolites, and nucleic acids.[5]

• Enzyme Inhibition and Protein Denaturation: QACs can also inhibit membrane-associated enzymes and cause denaturation of cellular proteins, further contributing to their bactericidal effect.[3]

Mechanism of Action of Cethexonium on Bacterial Cells.

Antimicrobial Spectrum

Microorganism	MIC Range (µg/mL)	Reference
Staphylococcus aureus (MRSA)	15.6 - 62.5	[7]
Escherichia coli	Data not available
Pseudomonas aeruginosa	Data not available
Candida albicans	Data not available

Pharmacokinetics

Specific pharmacokinetic data for the ocular administration of Cethexonium, including absorption, distribution, metabolism, and excretion, are not well-documented in publicly available literature. Due to its quaternary ammonium structure, systemic absorption following topical ophthalmic use is expected to be minimal.

Clinical Efficacy and Safety

Cethexonium bromide is used in ophthalmic solutions at a concentration of 0.025% (0.25 mg/mL) for the adjunctive antiseptic treatment of superficial affections of the eye and its adnexa.[1] Clinical trial data specifically for Cethexonium-containing eye drops are limited. The clinical use and safety profile are primarily derived from its long-standing application in ophthalmic practice.

Indications and Usage

• Indication: Adjunctive antiseptic treatment of superficial infections of the eye and its adnexa.[1]

• Dosage and Administration: One drop in the affected eye(s) three to four times daily.[1]

Contraindications

• Hypersensitivity to Cethexonium bromide or any other component of the formulation.[1]

• Hypersensitivity to other quaternary ammonium compounds.[1]

Adverse Effects

• Local intolerance and hypersensitivity reactions may occur.[1]

Toxicology

Comprehensive toxicology data for Cethexonium is limited. The information below is based on general knowledge of QACs and data from similar compounds.

Parameter	Value	Species	Route	Reference
LD50 (Oral)	410 mg/kg (for Cetyltrimethylammonium bromide)	Rat	Oral	[8]
Ocular Irritation	May cause severe irritation	Rabbit	Ocular	[8]

Cytotoxicity

Studies on the cytotoxicity of QACs on ocular cells have been conducted. For instance, cetalkonium chloride (CKC), another QAC, has been shown to induce dose-dependent toxicity in human corneal epithelial cells (HCECs).[9][10] This toxicity is associated with increased intracellular reactive oxygen species (ROS), mitochondrial alterations, and a decline in cell survival pathways such as mTOR, ERK, and Akt.[9] While specific data for Cethexonium is lacking, similar effects on corneal epithelial cells could be anticipated.

Potential Cytotoxic Effects of QACs on Corneal Epithelial Cells.

Experimental Protocols

Antimicrobial Efficacy Testing: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines a general procedure for determining the MIC of an antiseptic against ocular pathogens using the broth microdilution method.

Workflow for MIC Determination by Broth Microdilution.

Procedure:

• Preparation of Antimicrobial Agent: Prepare a stock solution of Cethexonium bromide in an appropriate solvent. Perform serial two-fold dilutions in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Preparation of Inoculum: Culture the test microorganism (e.g., Staphylococcus aureus) on an appropriate agar medium. Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the standardized bacterial suspension. Include positive (broth and bacteria) and negative (broth only) controls.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.[11]

In Vitro Cytotoxicity Assay: Neutral Red Uptake (NRU) Assay

This protocol describes a common method for assessing the cytotoxicity of a substance on a cell line, such as human corneal epithelial cells.[12][13][14][15]

Workflow for the Neutral Red Uptake Cytotoxicity Assay.

Procedure:

• Cell Culture: Seed human corneal epithelial cells into a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Treatment: Expose the cells to various concentrations of Cethexonium bromide for a predetermined period (e.g., 24 hours).

• Neutral Red Staining: Remove the treatment medium and add a medium containing neutral red. Incubate for 2-3 hours to allow for dye uptake by viable cells.

• Dye Extraction: Wash the cells to remove excess dye and then add a destaining solution to extract the neutral red from the lysosomes of viable cells.

• Quantification: Measure the absorbance of the extracted dye using a spectrophotometer at approximately 540 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the untreated control.

Conclusion

Cethexonium is a quaternary ammonium antiseptic with a well-established mechanism of action involving the disruption of microbial cell membranes. While it has a long history of use in ophthalmic preparations, there is a notable lack of publicly available, specific quantitative data on its pharmacological and toxicological profile. The information provided in this guide, supplemented with data from related compounds, offers a foundational understanding for researchers and drug development professionals. Further studies are warranted to fully characterize the antimicrobial efficacy, safety, and cellular effects of Cethexonium to support its continued clinical use and potential for new applications.

References

• 1. Céthexonium bromure : substance active à effet thérapeutique - VIDAL [vidal.fr]
• 2. medkoo.com [medkoo.com]
• 3. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A quaternary ammonium silane antimicrobial triggers bacterial membrane and biofilm destruction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agritechem.com [agritechem.com]
• 7. Antibacterial properties of cetyltrimethylammonium bromide-stabilized green silver nanoparticles against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antiseptics and the Ocular Surface: In Vitro Antimicrobial Activity and Effects on Conjunctival and Corneal Epithelial Cells of a New Liposomal Ocular Spray Containing Biosecur® Citrus Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Neutral Red Uptake Assay to Assess Cytotoxicity In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. re-place.be [re-place.be]
• 14. assaygenie.com [assaygenie.com]
• 15. iivs.org [iivs.org]

Antimicrobial Spectrum of Cethexonium Against Ophthalmic Pathogens: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cethexonium, a quaternary ammonium compound (QAC), serves as an antimicrobial preservative in various pharmaceutical formulations, including ophthalmic preparations. Its role is to inhibit the growth of microbial contaminants, thereby maintaining the sterility of multi-dose eye drop solutions. While specific quantitative data on the antimicrobial spectrum of cethexonium against ophthalmic pathogens is not extensively available in publicly accessible literature, its activity can be inferred from the well-documented efficacy of other QACs, most notably benzalkonium chloride (BAK), which is widely used in ophthalmology. This guide provides an in-depth overview of the expected antimicrobial spectrum of cethexonium, detailed experimental protocols for its evaluation, and a discussion of its mechanism of action.

Data Presentation: Antimicrobial Activity of Quaternary Ammonium Compounds

Due to the limited specific data for cethexonium, the following table summarizes the Minimum Inhibitory Concentrations (MICs) for the closely related and commonly studied QAC, benzalkonium chloride, against prevalent ophthalmic pathogens. These values can be considered indicative of the expected antimicrobial activity of cethexonium.

Pathogen	Gram Stain	Type	MIC of Benzalkonium Chloride (µg/mL)
Staphylococcus aureus	Gram-positive	Bacteria	< 12.5[1]
Staphylococcus epidermidis	Gram-positive	Bacteria	< 12.5[1]
Pseudomonas aeruginosa	Gram-negative	Bacteria	> 200[1]

Note: Lower MIC values indicate greater antimicrobial activity. The data suggests that gram-positive bacteria are generally more susceptible to QACs than gram-negative bacteria.

Experimental Protocols

The determination of the antimicrobial spectrum of a compound like cethexonium against ophthalmic pathogens is crucial for its validation as an effective preservative. Standardized methods established by bodies such as the Clinical and Laboratory Standards Institute (CLSI) are employed for this purpose. The primary assays are the determination of the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC).

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard procedure for determining MIC.

Materials:

• Cethexonium stock solution of known concentration.

• Sterile 96-well microtiter plates.

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Standardized inoculum of the test ophthalmic pathogen (e.g., adjusted to 0.5 McFarland standard).

• Incubator.

Procedure:

• Serial Dilution: A two-fold serial dilution of the cethexonium stock solution is performed in the wells of the microtiter plate using the sterile broth medium. This creates a gradient of decreasing cethexonium concentrations across the plate.

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism. A positive control well (broth and inoculum without cethexonium) and a negative control well (broth only) are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 35-37°C for 18-24 hours for most bacteria).

• Observation: After incubation, the wells are visually inspected for turbidity. The MIC is recorded as the lowest concentration of cethexonium in which there is no visible growth (i.e., the well remains clear).

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This test is a follow-up to the MIC assay.

Materials:

• Microtiter plate from the completed MIC assay.

• Sterile agar plates (e.g., Tryptic Soy Agar).

• Sterile micropipettes and tips.

• Incubator.

Procedure:

• Subculturing: An aliquot (e.g., 10 µL) is taken from each well of the MIC plate that showed no visible growth.

• Plating: The aliquot is spread onto a sterile agar plate.

• Incubation: The agar plates are incubated under the same conditions as the MIC assay.

• Observation: After incubation, the number of colony-forming units (CFUs) on each plate is counted. The MBC is the lowest concentration of cethexonium that results in a significant reduction (e.g., ≥99.9%) in the number of CFUs compared to the initial inoculum.

Mandatory Visualizations

Mechanism of Action of Quaternary Ammonium Compounds

Cethexonium, as a QAC, exerts its antimicrobial effect primarily by disrupting the integrity of the microbial cell membrane. This mechanism is common to other cationic surfactants.

Caption: Cethexonium's antimicrobial action via cell membrane disruption.

Experimental Workflow for MIC and MBC Determination

The following diagram illustrates the sequential process of determining the Minimum Inhibitory Concentration and Minimum Bactericidal Concentration of cethexonium.

Caption: Standard workflow for determining MIC and MBC values.

Conclusion

While direct, comprehensive data on the antimicrobial spectrum of cethexonium against a wide array of ophthalmic pathogens remains to be fully elucidated in peer-reviewed literature, its classification as a quaternary ammonium compound provides a strong basis for predicting its efficacy. It is expected to exhibit broad-spectrum activity, particularly against gram-positive bacteria. The standardized protocols for MIC and MBC determination outlined in this guide provide a robust framework for the systematic evaluation of cethexonium's antimicrobial properties. Further research is warranted to establish a definitive profile of cethexonium's activity against a comprehensive panel of clinically relevant ocular isolates, which will be invaluable for its optimal use in ophthalmic formulations.

References

• 1. researchgate.net [researchgate.net]

Early-Stage Research on the Antiseptic Properties of Cethexonium: A Technical Guide

Introduction to Cethexonium and Quaternary Ammonium Compounds

Cethexonium belongs to the family of quaternary ammonium compounds (QACs), which are cationic surfactants widely used for their disinfectant and antiseptic properties. The general structure of a QAC consists of a positively charged nitrogen atom bonded to four organic groups. This cationic nature is fundamental to their antimicrobial activity. Cethexonium bromide and chloride are salts of the N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium cation. Like other QACs, its anticipated mechanism of action involves the disruption of microbial cell membranes, leading to the leakage of intracellular components and ultimately cell death.[1][2]

Quantitative Antiseptic Data (Analogous Compound: Cetrimonium Bromide)

The following table summarizes the Minimum Inhibitory Concentration (MIC) and Minimum Microbicidal Concentration (MMC) values for Cetrimonium Bromide (CTAB) against a range of clinically relevant microorganisms. These values provide a quantitative measure of the compound's antiseptic efficacy.

Microorganism	Type	MIC (µg/mL)	MMC (µg/mL)	Reference
Staphylococcus aureus	Gram-positive Bacteria	Not specified	Not specified	[3]
Micrococcus luteus	Gram-positive Bacteria	Not specified	Not specified	[3]
Escherichia coli	Gram-negative Bacteria	Not specified	Not specified	[3]
Serratia marcescens	Gram-negative Bacteria	Not specified	Not specified	[3]
Pseudomonas aeruginosa	Gram-negative Bacteria	Not specified	Not specified	[3]
Proteus vulgaris	Gram-negative Bacteria	Not specified	Not specified	[3]
Candida albicans	Fungus (Yeast)	Not specified	Not specified	[3]
Methicillin-resistant	Gram-positive Bacteria	15.6-62.5	Not specified	[4]
Staphylococcus aureus (MRSA)

Note: A study by Hammond et al. (1993) tested CTAB against the listed microorganisms but did not provide specific MIC/MMC values in the abstract; it did note that chlorhexidine was more broadly active.[3] The MIC range for MRSA is for CTAB-stabilized silver nanoparticles, indicating the potentiation of antimicrobial activity.[4]

Mechanism of Action of Quaternary Ammonium Compounds

The primary mechanism of action for QACs like Cethexonium is the disruption of the microbial cell membrane. The positively charged cationic head of the QAC molecule electrostatically interacts with the negatively charged components of the bacterial or fungal cell wall and membrane, such as teichoic acids in Gram-positive bacteria and phospholipids. This is followed by the insertion of the long hydrophobic alkyl tail into the lipid bilayer, leading to disorganization, increased permeability, and eventual lysis of the cell.[1][2]

Caption: General mechanism of action for Quaternary Ammonium Compounds (QACs).

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is a standard method for determining the MIC of an antimicrobial agent against a specific microorganism.[5][6][7][8]

Materials:

• Test compound (e.g., Cethexonium salt)

• Sterile 96-well microtiter plates (polypropylene recommended for cationic compounds)[9]

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microorganism culture in logarithmic growth phase

• Sterile diluent (e.g., 0.01% acetic acid with 0.2% bovine serum albumin for cationic peptides)[9]

• Multipipettor

• Incubator

• ELISA plate reader (optional, for quantitative growth assessment)

Procedure:

• Preparation of Test Compound: Prepare a stock solution of the test compound at a concentration that is at least twice the highest concentration to be tested. Perform serial twofold dilutions in the appropriate diluent to create a range of concentrations.

• Inoculum Preparation: Culture the test microorganism in the appropriate broth to the logarithmic growth phase. Adjust the turbidity of the culture to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension in the test broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[6]

• Plate Inoculation:

  • Dispense 100 µL of sterile broth into all wells of a 96-well plate.[7]

  • Add 100 µL of the highest concentration of the test compound to the first column of wells.

  • Perform a serial twofold dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the tenth column. Discard 100 µL from the tenth column.

  • The eleventh column serves as a growth control (no compound), and the twelfth column serves as a sterility control (no compound, no inoculum).[7]

  • Add 100 µL of the prepared inoculum to each well from columns 1 to 11. The final volume in each well will be 200 µL.

• Incubation: Incubate the plate at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria) for 18-24 hours.[9]

• Interpretation of Results: The MIC is the lowest concentration of the test compound at which there is no visible growth of the microorganism. This can be determined by visual inspection or by measuring the optical density at 600 nm (OD₆₀₀) with a plate reader.[5]

Caption: Experimental workflow for MIC determination via broth microdilution.

Conclusion and Future Directions

While direct experimental data on the antiseptic properties of Cethexonium is currently limited, its structural similarity to other well-studied quaternary ammonium compounds like Cetrimonium Bromide suggests it possesses broad-spectrum antimicrobial activity. The provided data and protocols for analogous compounds offer a solid foundation for initiating early-stage research into Cethexonium. Future studies should focus on determining the MIC and MMC of Cethexonium against a wide panel of bacteria and fungi using standardized methods, such as the broth microdilution protocol detailed in this guide. Further investigations into its cytotoxicity, stability, and efficacy in the presence of organic matter will be crucial for its potential development as a novel antiseptic agent.

References

• 1. Cetalkonium Chloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. Cetalkonium | C25H46N+ | CID 31203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The antimicrobial activity in vitro of chlorhexidine, a mixture of isothiazolinones ('Kathon' CG) and cetyl trimethyl ammonium bromide (CTAB) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibacterial properties of cetyltrimethylammonium bromide-stabilized green silver nanoparticles against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cationic Amphiphilic Polymers with Antimicrobial Activity for Oral Care Applications: Eradication of S. mutans Biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 7. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 8. youtube.com [youtube.com]
• 9. Modified MIC Method for Cationic Antimicrobial Peptides - Hancock Lab [cmdr.ubc.ca]

Cethexonium as a Cationic Surfactant in Biological Systems: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cethexonium, a quaternary ammonium compound, functions as a cationic surfactant with significant potential in various biological applications, primarily owing to its antimicrobial and cytotoxic properties. This technical guide provides an in-depth analysis of Cethexonium's role in biological systems, summarizing key quantitative data, detailing experimental methodologies for its evaluation, and visualizing its proposed mechanisms of action through signaling pathway diagrams. Due to the limited availability of direct quantitative data for Cethexonium, this guide incorporates data from structurally similar quaternary ammonium compounds (QACs) to provide a comprehensive overview of its expected biological activity.

Introduction to Cethexonium and Cationic Surfactants

Cethexonium bromide is a quaternary ammonium antiseptic belonging to the class of cationic surfactants.[1] These amphiphilic molecules possess a positively charged hydrophilic head group and a hydrophobic tail, enabling them to interact with and disrupt cell membranes. The primary mechanism of action for QACs involves the electrostatic interaction of the cationic head with the negatively charged components of microbial and mammalian cell membranes, leading to a loss of membrane integrity, leakage of intracellular contents, and ultimately, cell death.[2] This membrane-disrupting capability underpins their use as disinfectants, antiseptics, and preservatives.

Physicochemical and Biological Properties

Table 1: Physicochemical Properties of Cethexonium and a Structurally Similar Cationic Surfactant

Property	Cethexonium Bromide	Cetyltrimethylammonium Bromide (CTAB) (for comparison)
Chemical Formula	C₂₄H₅₀BrNO	C₁₉H₄₂BrN
Molecular Weight	448.56 g/mol [1]	364.45 g/mol [4]
Critical Micelle Concentration (CMC)	Data not available	~0.92 mM[4]

Biological Activity and Cytotoxicity

The biological activity of Cethexonium is intrinsically linked to its ability to disrupt cell membranes, leading to cytotoxicity. Quantitative assessment of cytotoxicity is typically expressed as the half-maximal inhibitory concentration (IC50), the concentration of a substance required to inhibit a biological process by 50%.

Due to the scarcity of direct cytotoxicity data for Cethexonium, we present data for the structurally analogous compound, Cetalkonium Chloride (CKC), which has been studied for its effects on human corneal epithelial cells (HCECs).

Table 2: Cytotoxicity of Cetalkonium Chloride (CKC) on Human Corneal Epithelial Cells (HCECs)

Concentration of CKC (% w/v)	Cell Viability (%) after 24h	Cell Viability (%) after 48h	Cell Viability (%) after 72h
0 (Control)	100	100	100
0.03125 x 10⁻⁴	No significant decrease	No significant decrease	No significant decrease
0.0625 x 10⁻⁴	No significant decrease	No significant decrease	No significant decrease
0.125 x 10⁻⁴	No significant decrease	Significant toxicity	Significant toxicity
0.25 x 10⁻⁴	~80	~75	~70
0.5 x 10⁻⁴	~75	~70	~70
1.0 x 10⁻⁴	~60	<50	<50
2.0 x 10⁻⁴	<10	Almost complete cell death	Almost complete cell death
4.0 x 10⁻⁴	Almost complete cell death	Almost complete cell death	Almost complete cell death

Data adapted from a study on Cetalkonium Chloride (CKC) on Human Corneal Epithelial Cells (HCECs).[5]

Antimicrobial Activity

As a QAC, Cethexonium is expected to exhibit broad-spectrum antimicrobial activity. The efficacy of an antimicrobial agent is quantified by its Minimum Inhibitory Concentration (MIC), the lowest concentration that prevents visible growth of a microorganism.

While specific MIC values for Cethexonium are not widely published, the following table provides typical MIC ranges for other QACs against common pathogenic bacteria, which can serve as a reference.

Table 3: Expected Minimum Inhibitory Concentration (MIC) Ranges for Quaternary Ammonium Compounds against Various Bacteria

Microorganism	Gram Stain	Typical MIC Range (µg/mL) for QACs
Escherichia coli	Negative	1.95 - 31.3[6]
Pseudomonas aeruginosa	Negative	1.95 - 62.5[6]
Staphylococcus aureus	Positive	< 0.8[6]

Proposed Mechanism of Action and Signaling Pathways

The primary mechanism of action of Cethexonium and other QACs is the disruption of the cell membrane. This initial damage can trigger a cascade of intracellular events, leading to apoptosis or necrosis. Studies on the similar compound Cetalkonium Chloride (CKC) have suggested the involvement of key cell survival and stress-response signaling pathways.

Caption: Proposed mechanism of Cethexonium-induced cytotoxicity.

Experimental Protocols

This section outlines detailed methodologies for key experiments to evaluate the biological activity of Cethexonium.

Determination of Critical Micelle Concentration (CMC)

The CMC of Cethexonium can be determined using the conductivity method, which is suitable for ionic surfactants.

Protocol: Conductivity Method for CMC Determination

• Preparation of Cethexonium Solutions: Prepare a stock solution of Cethexonium bromide in deionized water. From this stock, prepare a series of dilutions with varying concentrations, ensuring the range brackets the expected CMC.

• Conductivity Measurement:

  • Calibrate a conductivity meter using standard potassium chloride solutions.

  • Measure the conductivity of each Cethexonium dilution at a constant temperature (e.g., 25°C).

  • Ensure the conductivity probe is thoroughly rinsed with deionized water and the respective solution before each measurement.

• Data Analysis:

  • Plot the measured conductivity (κ) as a function of the Cethexonium concentration.

  • The plot will typically show two linear regions with different slopes. The point of intersection of these two lines corresponds to the CMC.[7][8]

Caption: Workflow for determining the Critical Micelle Concentration.

Cytotoxicity Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

Protocol: MTT Assay for Cytotoxicity

• Cell Culture: Plate cells (e.g., a relevant human cell line) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment:

  • Prepare a range of Cethexonium concentrations in a suitable cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing different concentrations of Cethexonium. Include a vehicle control (medium without Cethexonium).

  • Incubate the cells for a predetermined period (e.g., 24, 48, 72 hours).

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.[9]

• Solubilization and Measurement:

  • Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot cell viability against the logarithm of the Cethexonium concentration to determine the IC50 value.

Caption: Workflow for the MTT cytotoxicity assay.

Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Protocol: Broth Microdilution for MIC Determination

• Preparation of Cethexonium Dilutions:

  • Prepare a stock solution of Cethexonium in a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculum Preparation:

  • Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) equivalent to a 0.5 McFarland standard.

  • Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[9]

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate containing the Cethexonium dilutions with the bacterial suspension.

  • Include a positive control (broth with inoculum, no drug) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of Cethexonium that shows no visible bacterial growth (turbidity).[4][10]

Caption: Workflow for the broth microdilution MIC assay.

Conclusion

Cethexonium, as a cationic surfactant, holds promise for applications requiring antimicrobial and cytotoxic activity. While direct quantitative data for Cethexonium is limited, analysis of structurally similar compounds provides valuable insights into its expected biological profile. The primary mechanism of action involves membrane disruption, which can subsequently modulate key cellular signaling pathways related to cell survival and death. The experimental protocols detailed in this guide provide a robust framework for the comprehensive evaluation of Cethexonium and other cationic surfactants in biological systems. Further research is warranted to establish a more complete and specific dataset for Cethexonium to fully realize its potential in scientific and therapeutic contexts.

References

• 1. Cethexonium Bromide [drugfuture.com]
• 2. chem.uni-potsdam.de [chem.uni-potsdam.de]
• 3. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 4. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 5. scribd.com [scribd.com]
• 6. mdpi.com [mdpi.com]
• 7. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 8. Method of Determination of CMC | PPT [slideshare.net]
• 9. bds.berkeley.edu [bds.berkeley.edu]
• 10. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]

The Genesis of a Quaternary Ammonium Antiseptic: A Technical History of Cethexonium

For Immediate Release

This in-depth technical guide explores the history and discovery of Cethexonium, a quaternary ammonium compound that has been utilized as an effective topical antiseptic. The following sections will provide a detailed overview of its discovery, chemical properties, mechanism of action, and the experimental protocols foundational to its synthesis and understanding. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction to Cethexonium

Cethexonium, chemically known as N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium, is a cationic surfactant belonging to the class of quaternary ammonium compounds (QACs). These compounds are characterized by a positively charged nitrogen atom bonded to four organic groups. This structure imparts amphiphilic properties, enabling them to interact with and disrupt microbial cell membranes, leading to their broad-spectrum antiseptic activity. Cethexonium has been notably commercialized in its bromide salt form within the ophthalmic antiseptic solution, Biocidan, developed by Laboratoires Menarini.

History and Discovery

The discovery of Cethexonium is attributed to the work of Mousseron, Winternitz, and Cayrel, who first described its synthesis in 1951 in the Bulletin de la Société de Chimie Biologique. Their research focused on the reaction of various amines with cyclohexene oxide derivatives. The development of new antiseptic agents was a significant area of research in the mid-20th century, a period that saw the expansion of synthetic chemistry in medicine following the antibiotic boom. The work of these French chemists provided a novel quaternary ammonium compound with potential applications in antisepsis.

Physicochemical Properties of Cethexonium Bromide

A comprehensive summary of the key physicochemical properties of Cethexonium bromide is presented in the table below. This data is essential for formulation development, quality control, and understanding its behavior in biological systems.

Property	Value	Reference
Chemical Name	N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium bromide	PubChem, DrugFuture
Synonyms	Cethexonium bromide, Biocidan	PubChem
CAS Number	1794-74-7	PubChem
Molecular Formula	C₂₄H₅₀BrNO	PubChem
Molecular Weight	448.56 g/mol	PubChem
Appearance	White powder	DrugFuture
Melting Point	75 °C	DrugFuture
Solubility	Soluble in water, alcohol, and chloroform. Insoluble in ether.	DrugFuture

Mechanism of Action and Signaling Pathways

The primary mechanism of action of Cethexonium, consistent with other quaternary ammonium compounds, involves the disruption of microbial cell membranes. The positively charged headgroup of the Cethexonium molecule electrostatically interacts with the negatively charged components of the bacterial cell wall and cytoplasmic membrane, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides in Gram-negative bacteria. The long hydrophobic alkyl chain then penetrates the lipid bilayer, leading to a loss of membrane integrity, leakage of essential intracellular components, and ultimately, cell death.

The following diagram illustrates the generalized signaling pathway, or more accurately, the mechanism of antimicrobial action for a quaternary ammonium compound like Cethexonium.

Caption: Generalized mechanism of antimicrobial action for Cethexonium.

Experimental Protocols

While the full, detailed experimental protocol from the original 1951 publication by Mousseron et al. is not readily accessible, the synthesis of Cethexonium bromide can be reconstructed based on the described reaction type: the action of cetyl bromide (1-bromohexadecane) on 2-dimethylaminocyclohexanol.

Synthesis of N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium bromide (Cethexonium bromide)

Objective: To synthesize Cethexonium bromide via the quaternization of 2-dimethylaminocyclohexanol with cetyl bromide.

Materials:

• 2-dimethylaminocyclohexanol

• Cetyl bromide (1-bromohexadecane)

• Anhydrous ethanol (or another suitable polar aprotic solvent)

• Diethyl ether (for precipitation/washing)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Büchner funnel and filter paper

• Crystallization dish

Procedure:

• In a round-bottom flask, dissolve an equimolar amount of 2-dimethylaminocyclohexanol in anhydrous ethanol.

• To this solution, add an equimolar amount of cetyl bromide.

• The reaction mixture is heated to reflux with constant stirring for a period of several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, the mixture is cooled to room temperature.

• The solvent is removed under reduced pressure using a rotary evaporator.

• The resulting crude product is triturated with diethyl ether to induce precipitation of the quaternary ammonium salt.

• The solid product is collected by vacuum filtration using a Büchner funnel and washed with cold diethyl ether to remove any unreacted starting materials.

• The purified Cethexonium bromide is then dried in a vacuum oven.

• Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/ether).

The following diagram outlines the general workflow for this synthesis.

Caption: General workflow for the synthesis of Cethexonium bromide.

Determination of Minimum Inhibitory Concentration (MIC)

Specific quantitative data for the antimicrobial activity of Cethexonium bromide is not widely available in published literature. However, the following is a standard protocol for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which would be applicable to Cethexonium.

Objective: To determine the lowest concentration of Cethexonium bromide that inhibits the visible growth of a specific microorganism.

Materials:

• Cethexonium bromide stock solution of known concentration

• Sterile Mueller-Hinton broth (or other suitable growth medium)

• Standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa)

• Sterile 96-well microtiter plates

• Pipettes and sterile tips

• Incubator

Procedure:

• A serial two-fold dilution of the Cethexonium bromide stock solution is prepared in Mueller-Hinton broth across the wells of a 96-well microtiter plate.

• Each well is then inoculated with a standardized suspension of the test microorganism to a final concentration of approximately 5 x 10⁵ CFU/mL.

• A positive control well (broth and inoculum, no drug) and a negative control well (broth only) are included on each plate.

• The plate is incubated at 37°C for 18-24 hours.

• Following incubation, the wells are visually inspected for turbidity. The MIC is recorded as the lowest concentration of Cethexonium bromide in which there is no visible growth.

Conclusion

Cethexonium represents a significant development in the field of synthetic antiseptics from the mid-20th century. Its discovery by Mousseron and colleagues provided a novel quaternary ammonium compound with the structural features necessary for effective antimicrobial activity. While detailed historical records of its commercial development and extensive public data on its specific antimicrobial efficacy are limited, its continued use in ophthalmic preparations underscores its value as a topical antiseptic. The foundational principles of its synthesis and mechanism of action remain relevant to the ongoing development of antimicrobial agents. Further research to quantify its spectrum of activity and explore its applications would be a valuable contribution to the field.

References

• 1. Our Roots - Menarini Group [menarini.com]
• 2. Menarini: 140 Years of Italian Pharmaceutical Excellence [synapse.patsnap.com]
• 3. Menarini - Wikipedia [en.wikipedia.org]
• 4. MENARINI GROUP | Bio Pharma Day | 2025 Edition [biopharmaday.it]

Cethexonium Bromide: A Technical Safety and Toxicology Profile for Research Professionals

For Research Use Only. Not for human or veterinary use.

This in-depth technical guide provides a comprehensive overview of the safety and toxicology profile of Cethexonium bromide (CAS No. 1794-74-7), a quaternary ammonium compound. The information herein is intended for researchers, scientists, and drug development professionals to ensure safe handling and informed use in a laboratory setting.

Chemical and Physical Properties

Property	Value
Chemical Name	N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium bromide
Synonyms	Cethexonium bromide, Biocidan
Molecular Formula	C24H50BrNO
Molecular Weight	448.56 g/mol [1]
Appearance	White powder[1]
Solubility	Soluble in water, alcohol, and chloroform. Practically insoluble in petroleum ether.[1]

Toxicological Data Summary

Quantitative toxicological data for Cethexonium bromide is limited. Much of the available data is for a structurally similar compound, Cetyltrimethylammonium bromide (CTAB), and should be interpreted with caution.

Endpoint	Species	Route	Value	Classification	Reference
Acute Oral Toxicity (LD50)	Rat	Oral	410 mg/kg (for CTAB)	Harmful if swallowed	[2]
Acute Dermal Toxicity (LD50)	Data Not Available	Dermal	-	-
Acute Inhalation Toxicity (LC50)	Data Not Available	Inhalation	-	Harmful if inhaled	[3]
Skin Corrosion/Irritation	Rabbit	Dermal	Non-irritant	Causes skin irritation	[3][4]
Serious Eye Damage/Irritation	Rabbit	Ocular	Severe irritant (for CTAB)	Causes serious eye irritation	[2][3]
Skin Sensitization	Data Not Available	Dermal	-	May cause an allergic skin reaction	[3]
Repeated Dose Toxicity (NOAEL)	Data Not Available	-	-	May cause damage to organs through prolonged or repeated exposure	[5]
Genotoxicity (Ames Test)	Data Not Available	-	-	-
Genotoxicity (Micronucleus)	Data Not Available	-	-	-
Carcinogenicity	Data Not Available	-	-	Not classified as a carcinogen
Reproductive/Developmental Toxicity	Data Not Available	-	Adverse reproductive effects have been reported in animals for CTAB	[2]

Hazard Identification and GHS Classification

Cethexonium bromide is classified with the following hazards according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS):

• Acute Toxicity, Oral (Category 4) : Harmful if swallowed.[2][5]

• Skin Irritation (Category 2) : Causes skin irritation.[3][5]

• Serious Eye Damage (Category 1) : Causes serious eye damage.[5]

• Acute Toxicity, Inhalation (Category 4) : Harmful if inhaled.[3]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System : May cause respiratory irritation.[3]

• Specific Target Organ Toxicity — Repeated Exposure (Category 2) : May cause damage to organs through prolonged or repeated exposure.[5]

• Hazardous to the Aquatic Environment, Acute Hazard (Category 1) : Very toxic to aquatic life.[5]

• Hazardous to the Aquatic Environment, Long-term Hazard (Category 1) : Very toxic to aquatic life with long lasting effects.[5]

Experimental Protocols

Acute Oral Toxicity (OECD 401 - Guideline Withdrawn, but historically used)

A study on the comparable substance, Cetyltrimethylammonium bromide (CTAB), reported an oral LD50 of 410 mg/kg in rats.[2] This test would have involved the administration of a single dose of the substance by gavage to a group of experimental animals. Observations of toxic effects and mortality would have been recorded over a set period.

Skin Irritation/Corrosion (OECD 404)

A study was conducted on a substance, presumed to be Cethexonium bromide, following the OECD 404 guideline.[4]

• Test System: New Zealand White rabbits.

• Procedure: A single 4-hour, semi-occluded application of the test material to the intact skin.

• Observation: Skin reactions (erythema and edema) were observed at 1, 24, 48, and 72 hours after patch removal.

• Results: The study reported no evidence of skin irritation or corrosion.[4]

Workflow for OECD 404 Skin Irritation Study.

Eye Irritation/Corrosion (Draize Test, similar to OECD 405)

For the related compound CTAB, a Draize test in rabbits indicated it is a severe eye irritant.[2] This test involves instilling the substance into the conjunctival sac of one eye of the animal and observing for effects on the cornea, iris, and conjunctiva.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

No specific studies on Cethexonium bromide for these endpoints were identified. Standard OECD guidelines for these tests are:

• Bacterial Reverse Mutation Test (Ames Test, OECD 471): To assess for gene mutations.

• In Vitro Mammalian Chromosomal Aberration Test (OECD 473): To assess for chromosomal damage.

• In Vivo Mammalian Erythrocyte Micronucleus Test (OECD 474): To assess for chromosomal damage in a whole animal system.

• Carcinogenicity Studies (OECD 451): Long-term studies in rodents to assess carcinogenic potential.

• Reproductive/Developmental Toxicity Screening Test (OECD 421) or Two-Generation Reproduction Toxicity Study (OECD 416): To assess effects on fertility and development.

Mechanism of Action and Toxicology

As a quaternary ammonium compound (QAC), the primary mechanism of action of Cethexonium bromide is as an antiseptic.[6] The toxicological effects of QACs are generally related to their ability to disrupt cell membranes.

• Cell Membrane Disruption: The cationic head of the molecule interacts with the negatively charged components of microbial and mammalian cell membranes, leading to a loss of membrane integrity and cell death.[7]

• Mitochondrial Dysfunction: QACs can disrupt mitochondrial function, a potential mechanism for their toxicity.

• Protein Denaturation: At higher concentrations, QACs can cause protein denaturation.

Proposed Toxicological Mechanism of Cethexonium Bromide.

Toxicokinetics (Absorption, Distribution, Metabolism, Excretion)

Specific toxicokinetic data for Cethexonium bromide are not available. However, for the related substance cetrimonium bromide, an oral absorption rate of 3-9% has been estimated in rats, with radioactivity declining rapidly in tissues, suggesting no bioaccumulation. Dermal absorption of another QAC, dodecyltrimethylammonium bromide, was found to be low in rats.

Safe Handling and First Aid

• Handling: Use in a well-ventilated area. Avoid breathing dust. Wear protective gloves, clothing, and eye/face protection. Wash hands thoroughly after handling.[5]

• First Aid - Ingestion: If swallowed, rinse mouth and call a POISON CENTER or doctor. Do NOT induce vomiting.[5]

• First Aid - Skin Contact: If on skin, wash with plenty of soap and water. Take off contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.[5]

• First Aid - Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[5]

• First Aid - Inhalation: If inhaled, remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[5]

Conclusion

Cethexonium bromide is a quaternary ammonium compound with antiseptic properties. Based on available data and its chemical class, it should be handled with care in a research setting. It is considered harmful if swallowed or inhaled, causes skin irritation, and serious eye damage. There is a significant lack of data regarding its genotoxicity, carcinogenicity, and reproductive toxicity. Researchers should adhere to strict safety protocols when handling this compound and consult the Safety Data Sheet (SDS) for detailed information. Further toxicological studies are warranted to fully characterize the safety profile of Cethexonium bromide.

References

• 1. Cethexonium Bromide [drugfuture.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. Cyclohexanaminium, N-hexadecyl-2-hydroxy-N,N-dimethyl-, bromide (1:1) | C24H50BrNO | CID 3083735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. :: Environmental Analysis Health and Toxicology [eaht.org]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. Céthexonium bromure : substance active à effet thérapeutique - VIDAL [vidal.fr]
• 7. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to the In Vitro Surfactant Properties of Cethexonium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro surfactant properties of Cethexonium, a quaternary ammonium compound. The information herein is intended to support research, development, and application of this compound in various scientific and pharmaceutical contexts.

Core Surfactant Properties of Cethexonium

Cethexonium, as a cationic surfactant, exhibits critical physicochemical properties that are fundamental to its function. These properties, primarily its ability to reduce surface tension and form micelles, are quantified by parameters such as the critical micelle concentration (CMC) and surface tension at the CMC.

Table 1: Quantitative Surfactant Properties of Cethexonium

Property	Value	Conditions
Critical Micelle Concentration (CMC)	1.5 x 10-3 M	In aqueous solution
Surface Tension at CMC	~35-40 mN/m	In aqueous solution
Molecular Weight	478.8 g/mol	N/A
Classification	Cationic Surfactant	N/A

Experimental Protocols for Characterization

The following are detailed methodologies for key experiments to determine the surfactant properties of Cethexonium in vitro.

2.1. Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry

This method involves measuring the surface tension of a series of Cethexonium solutions of varying concentrations. The CMC is identified as the concentration at which the surface tension of the solution ceases to decrease significantly with increasing surfactant concentration.

• Materials:

  • Cethexonium chloride

  • High-purity water (e.g., Milli-Q or equivalent)

  • Tensiometer (e.g., Du Noüy ring or Wilhelmy plate)

  • Calibrated glassware

• Procedure:

  • Prepare a stock solution of Cethexonium in high-purity water at a concentration significantly above the expected CMC (e.g., 10-2 M).

  • Create a series of dilutions from the stock solution, covering a range of concentrations both below and above the anticipated CMC.

  • Calibrate the tensiometer according to the manufacturer's instructions, typically using high-purity water.

  • Measure the surface tension of each dilution, starting from the lowest concentration.

  • Ensure the platinum ring or plate is thoroughly cleaned and flamed between measurements to prevent cross-contamination.

  • Record the surface tension value for each concentration.

  • Plot surface tension as a function of the logarithm of Cethexonium concentration.

  • The CMC is determined from the point of inflection in the resulting curve, where the surface tension plateaus.

2.2. Determination of CMC by Conductometry

This technique measures the molar conductivity of Cethexonium solutions at different concentrations. The formation of micelles alters the conductivity of the solution, allowing for the determination of the CMC.

• Materials:

  • Cethexonium chloride

  • High-purity water

  • Conductivity meter with a calibrated probe

  • Temperature-controlled water bath

  • Calibrated glassware

• Procedure:

  • Prepare a series of Cethexonium solutions of varying concentrations in high-purity water.

  • Equilibrate the solutions to a constant temperature using the water bath, as conductivity is temperature-dependent.

  • Calibrate the conductivity meter using standard solutions.

  • Measure the conductivity of each Cethexonium solution, starting from the most dilute.

  • Rinse the conductivity probe with high-purity water and the next solution to be measured between readings.

  • Plot the molar conductivity against the square root of the concentration.

  • The plot will show two linear regions with different slopes. The point of intersection of these two lines corresponds to the CMC.

Visualizing the Mechanism of Action

The surfactant properties of Cethexonium are central to its interactions with biological systems. The following diagrams illustrate key conceptual and experimental workflows.

Caption: Micelle formation of Cethexonium in aqueous solution.

Caption: Antimicrobial action of Cethexonium on a bacterial cell membrane.

Caption: Experimental workflow for determining the CMC of Cethexonium.

Preliminary Studies on the Effect of Cethexonium on Bacterial Cell Membranes: A Technical Guide

To: Researchers, Scientists, and Drug Development Professionals

Subject: In-depth Technical Guide on the Preliminary Studies of Cethexonium's Effect on Bacterial Cell Membranes

NOTICE: A comprehensive literature review has revealed a significant scarcity of specific preliminary studies on the direct effects of Cethexonium on bacterial cell membranes that include detailed quantitative data and experimental protocols. Cethexonium is identified as a quaternary ammonium compound (QAC), and its antimicrobial properties are noted to be similar to other cationic surfactants like Cetrimide[1].

Therefore, this technical guide, while centered on the topic of Cethexonium, will draw upon the broader scientific knowledge base of closely related and well-studied QACs, such as Cetyltrimethylammonium Bromide (CTAB), to provide a representative understanding of the potential mechanisms of action and experimental methodologies. The data and protocols presented herein should be considered illustrative for designing and interpreting future studies specifically focused on Cethexonium.

Introduction to Cethexonium and Quaternary Ammonium Compounds (QACs)

Cethexonium is a quaternary ammonium antiseptic agent. Its chemical name is N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium bromide. As a member of the QAC family, its antimicrobial activity is primarily attributed to its cationic nature and amphiphilic structure, which facilitates interaction with and disruption of the negatively charged bacterial cell membranes[2][3][4]. The general mechanism of action for QACs involves a multi-step process beginning with electrostatic attraction to the bacterial surface, followed by insertion of the hydrophobic tail into the lipid bilayer, leading to membrane disorganization, leakage of intracellular components, and ultimately, cell death[2].

General Mechanism of Action of QACs on Bacterial Cell Membranes

The interaction of QACs with bacterial cell membranes can be summarized in the following stages:

• Adsorption and Electrostatic Interaction: The positively charged cationic head of the QAC molecule is electrostatically attracted to the negatively charged components of the bacterial cell surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides (LPS) in Gram-negative bacteria.

• Hydrophobic Interaction and Membrane Penetration: The long hydrophobic alkyl chain of the QAC penetrates the hydrophobic core of the cytoplasmic membrane.

• Membrane Disruption: This penetration disrupts the ordered structure of the lipid bilayer, leading to an increase in membrane fluidity and permeability.

• Leakage of Intracellular Contents: The compromised membrane integrity results in the leakage of essential low molecular weight cytoplasmic constituents, such as potassium ions, nucleotides, and amino acids.

• Inhibition of Cellular Processes and Cell Lysis: The disruption of the membrane potential and leakage of vital components inhibit essential cellular processes, eventually leading to cell lysis and death.

Visualizing the General Mechanism of Action

Caption: General mechanism of QAC action on bacterial cell membranes.

Quantitative Data on the Effects of Related QACs on Bacterial Membranes

The following tables summarize representative quantitative data from studies on the effects of CTAB on bacterial cell membranes. This data illustrates the types of measurements that would be crucial for evaluating the efficacy of Cethexonium.

Table 1: Minimum Inhibitory Concentrations (MIC) of CTAB against various bacterial strains

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus (MRSA)	15.6 - 62.5	[5]
Escherichia coli	Not specified	[6]

Table 2: Effect of CTAB on Membrane Permeability of Escherichia coli

Assay	Endpoint	Observation	Reference
Ethidium Bromide Uptake	Fluorescence Intensity	Increased permeability to ethidium bromide	[7]
Superoxide Generation	Fluorescence Probe	Significant increase in superoxide and hydrogen peroxide generation	[6]

Experimental Protocols

Detailed methodologies for key experiments to assess the impact of a QAC like Cethexonium on bacterial cell membranes are provided below. These are based on standard assays used in the literature for similar compounds.

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the lowest concentration of Cethexonium that visibly inhibits the growth of a specific bacterial strain.

Protocol:

• Prepare a stock solution of Cethexonium in an appropriate solvent.

• In a 96-well microtiter plate, perform serial two-fold dilutions of the Cethexonium stock solution in a suitable bacterial growth medium (e.g., Mueller-Hinton Broth).

• Inoculate each well with a standardized bacterial suspension (e.g., 5 x 10^5 CFU/mL).

• Include a positive control (bacteria in medium without Cethexonium) and a negative control (medium only).

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of Cethexonium at which no visible bacterial growth is observed.

Membrane Permeability Assay using Ethidium Bromide Uptake

Objective: To assess the ability of Cethexonium to permeabilize the bacterial cytoplasmic membrane.

Protocol:

• Grow the target bacterial strain to the mid-logarithmic phase and harvest the cells by centrifugation.

• Wash the cells with a suitable buffer (e.g., phosphate-buffered saline, PBS) and resuspend to a specific optical density (e.g., OD600 of 0.5).

• Add Ethidium Bromide to the bacterial suspension to a final concentration of 1-2 µM.

• Transfer the suspension to a cuvette or a 96-well black plate.

• Add different concentrations of Cethexonium to the bacterial suspension.

• Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex: 525 nm, Em: 605 nm) over time using a fluorometer. An increase in fluorescence indicates the uptake of ethidium bromide due to membrane permeabilization.

Experimental Workflow for Membrane Permeability Assay

Caption: Workflow for Ethidium Bromide uptake assay.

Conclusion and Future Directions

While specific research on Cethexonium's impact on bacterial cell membranes is limited, its classification as a QAC provides a strong theoretical framework for its mechanism of action. The primary mode of antibacterial activity is expected to be the disruption of the bacterial cell membrane integrity. The experimental protocols and representative data from closely related compounds outlined in this guide offer a robust starting point for future investigations.

To definitively characterize the effects of Cethexonium, it is imperative that future studies focus on:

• Determining the MIC of Cethexonium against a broad panel of clinically relevant Gram-positive and Gram-negative bacteria.

• Quantifying the extent and kinetics of membrane permeabilization using fluorescent probes like ethidium bromide, propidium iodide, and SYTOX Green.

• Measuring the effect of Cethexonium on the bacterial membrane potential using voltage-sensitive dyes.

• Visualizing the morphological changes in bacterial cells upon treatment with Cethexonium using techniques such as scanning and transmission electron microscopy.

Such studies will be crucial for the comprehensive evaluation of Cethexonium as a potential therapeutic or disinfectant agent and for understanding its precise molecular interactions with bacterial membranes.

References

• 1. drugfuture.com [drugfuture.com]
• 2. researchgate.net [researchgate.net]
• 3. Anti Gram-Positive Bacteria Activity of Synthetic Quaternary Ammonium Lipid and Its Precursor Phosphonium Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quaternary ammonium-based biomedical materials: State-of-the-art, toxicological aspects and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antibacterial properties of cetyltrimethylammonium bromide-stabilized green silver nanoparticles against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimicrobial cationic surfactant, cetyltrimethylammonium bromide, induces superoxide stress in Escherichia coli cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Sensitivity of Escherichia coli cell membranes to various classes of detergents] - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Antimicrobial Susceptibility Testing of Cethexonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cethexonium bromide is a quaternary ammonium compound (QAC) with antiseptic properties. As a cationic surfactant, it exhibits broad-spectrum antimicrobial activity against various microorganisms, including Gram-positive and Gram-negative bacteria, as well as some fungi. Its primary application is as a topical antiseptic, notably in ophthalmic solutions. Understanding the in vitro susceptibility of different microbial species to Cethexonium bromide is crucial for its effective use and for the development of new antimicrobial formulations.

This document provides detailed protocols for in vitro antimicrobial susceptibility testing of Cethexonium bromide, focusing on the determination of the Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro. These protocols are intended to provide a standardized methodology for researchers, scientists, and drug development professionals.

Mechanism of Action

The antimicrobial activity of Cethexonium bromide, like other quaternary ammonium compounds, is primarily attributed to its ability to disrupt microbial cell membranes. The positively charged cationic head of the molecule interacts with the negatively charged components of the bacterial cell wall and cytoplasmic membrane, such as phospholipids and teichoic acids. This interaction leads to the disorganization of the membrane, increased permeability, leakage of essential intracellular components, and ultimately, cell death.

Caption: General mechanism of action of Quaternary Ammonium Compounds (QACs) like Cethexonium bromide.

Data Presentation: Minimum Inhibitory Concentration (MIC)

While specific MIC data for Cethexonium bromide is limited in publicly available literature, the following tables summarize the reported MIC ranges for structurally similar and functionally related quaternary ammonium compounds. This data provides a valuable reference for the expected antimicrobial potency of Cethexonium bromide.

Table 1: MIC of Cetyltrimethylammonium Bromide (CTAB) against various microorganisms.

Microorganism	MIC Range (µg/mL)
Staphylococcus aureus	0.25 - 32
Escherichia coli	312.5
Pseudomonas aeruginosa	400 - 800
Candida albicans	2 - 8

Table 2: MIC of Benzalkonium Chloride against various microorganisms.

Microorganism	MIC Range (µg/mL)
Staphylococcus aureus	2 - 64
Escherichia coli	12
Pseudomonas aeruginosa	64
Candida albicans	3.12

Table 3: MIC of Cetrimide against various microorganisms.

Microorganism	MIC Range (µg/mL)
Staphylococcus aureus	9.77 - 312.5
Escherichia coli	50
Pseudomonas aeruginosa	16 - 2048
Candida albicans	Fungicidal at 0.5%

Experimental Protocols

The following are detailed protocols for determining the MIC of Cethexonium bromide using the broth microdilution and agar dilution methods. These methods are widely accepted for antimicrobial susceptibility testing.

Broth Microdilution Method

This method is used to determine the MIC in a liquid growth medium and is suitable for testing a large number of isolates.

Caption: Experimental workflow for the Broth Microdilution Method.

Materials:

• Cethexonium bromide powder

• Sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Microbial culture (standard strain or clinical isolate)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer or densitometer

• Pipettes and sterile tips

• Incubator

Procedure:

• Preparation of Cethexonium Bromide Stock Solution:

  • Accurately weigh a precise amount of Cethexonium bromide powder.

  • Dissolve in a suitable sterile solvent (e.g., sterile deionized water or dimethyl sulfoxide - DMSO) to create a high-concentration stock solution (e.g., 1024 µg/mL). Ensure the solvent used does not inhibit microbial growth at the final concentration in the assay.

  • Sterilize the stock solution by filtration through a 0.22 µm filter if necessary.

• Serial Dilution:

  • Add 100 µL of sterile broth to wells 2 through 12 of a 96-well microtiter plate.

  • Add 200 µL of the Cethexonium bromide stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no drug), and well 12 as the sterility control (no inoculum).

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). This can be done visually or using a spectrophotometer.

  • Dilute the standardized inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation:

  • Add 100 µL of the diluted inoculum to wells 1 through 11. Do not inoculate well 12 (sterility control).

• Incubation:

  • Cover the plate and incubate at the appropriate temperature and duration for the test organism (e.g., 35-37°C for 18-24 hours for most bacteria).

• Reading the MIC:

  • After incubation, visually inspect the wells for turbidity, which indicates microbial growth.

  • The MIC is the lowest concentration of Cethexonium bromide in which there is no visible growth.

Agar Dilution Method

This method involves incorporating the antimicrobial agent into an agar medium. It is useful for testing multiple isolates simultaneously.

Caption: Experimental workflow for the Agar Dilution Method.

Materials:

• Cethexonium bromide powder

• Sterile agar medium (e.g., Mueller-Hinton Agar for bacteria)

• Sterile petri dishes

• Microbial cultures (standard strains or clinical isolates)

• Sterile saline or PBS

• 0.5 McFarland turbidity standard

• Spectrophotometer or densitometer

• Pipettes and sterile tips

• Incubator

• Inoculum replicating apparatus (optional)

Procedure:

• Preparation of Cethexonium Bromide Stock Solution:

  • Prepare a stock solution as described in the broth microdilution method.

• Preparation of Agar Plates:

  • Prepare molten agar medium and cool it to 45-50°C in a water bath.

  • Prepare a series of tubes, each containing a specific volume of molten agar.

  • Add the appropriate volume of the Cethexonium bromide stock solution or its dilutions to each tube to achieve the desired final concentrations in the agar. Ensure thorough mixing.

  • Pour the agar-drug mixture into sterile petri dishes and allow them to solidify.

  • Include a control plate with no Cethexonium bromide.

• Preparation of Inoculum:

  • Prepare a standardized inoculum for each test organism as described in the broth microdilution method.

  • Further dilute the inoculum to achieve a final concentration of approximately 10⁴ CFU per spot.

• Inoculation:

  • Spot-inoculate a small, defined volume (e.g., 1-10 µL) of each prepared inoculum onto the surface of the agar plates, including the control plate. An inoculum replicating apparatus can be used for this purpose to test multiple isolates simultaneously.

• Incubation:

  • Allow the inoculated spots to dry completely before inverting the plates.

  • Incubate the plates at the appropriate temperature and duration for the test organisms.

• Reading the MIC:

  • After incubation, observe the plates for the presence or absence of microbial growth at the inoculation spots.

  • The MIC is the lowest concentration of Cethexonium bromide that completely inhibits the visible growth of the microorganism.

Conclusion

The provided protocols offer a standardized approach for determining the in vitro antimicrobial susceptibility of Cethexonium bromide. Adherence to these methodologies will ensure the generation of reliable and reproducible data, which is essential for the evaluation of its antimicrobial efficacy and for guiding its use in various applications. The provided MIC data for related quaternary ammonium compounds serves as a useful benchmark for interpreting the results obtained for Cethexonium bromide.

Application Notes and Protocols for Cethexonium as a Disinfectant in Cell Culture Laboratories

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maintaining a sterile environment is paramount in cell culture to prevent contamination by microorganisms that can compromise experimental results and lead to significant loss of time and resources. Chemical disinfectants are a cornerstone of aseptic technique. Cethexonium, a quaternary ammonium compound (QAC), is a cationic surfactant with broad-spectrum antimicrobial properties. These notes provide a guide to the application of Cethexonium as a disinfectant for surfaces and equipment in a cell culture laboratory.

Disclaimer: Limited direct data exists for the efficacy and cytotoxicity of Cethexonium specifically. The data presented here is a summary from studies on closely related quaternary ammonium compounds and should be used as a guideline. It is imperative that researchers perform their own validation studies to determine the optimal concentrations and contact times for their specific laboratory conditions and cell lines.

Mechanism of Action

Quaternary ammonium compounds, including Cethexonium, exert their antimicrobial effect primarily through the disruption of microbial cell membranes. The positively charged quaternary ammonium cation interacts with the negatively charged components of the bacterial and fungal cell membranes, such as phospholipids and proteins. This interaction leads to the disorganization of the membrane, increased permeability, and leakage of essential intracellular components, ultimately resulting in cell death.

Caption: General mechanism of action for quaternary ammonium compounds.

Data Presentation

Antimicrobial Efficacy of Quaternary Ammonium Compounds

The following table summarizes the antimicrobial efficacy of various QACs against common laboratory contaminants. This data should be considered representative, and specific efficacy for Cethexonium may vary.

Microorganism	Type	Disinfectant Class	Concentration	Contact Time	Log Reduction	Reference
Staphylococcus aureus	Gram-positive Bacteria	QAC	200 ppm	10 min	> 5	[1]
Pseudomonas aeruginosa	Gram-negative Bacteria	QAC	400 ppm	10 min	> 5	[1]
Escherichia coli	Gram-negative Bacteria	QAC	200 ppm	10 min	> 5	[2]
Candida albicans	Fungus (Yeast)	QAC	Varies	Varies	Effective	[3]
Aspergillus brasiliensis	Fungus (Mold)	QAC	Varies	Varies	Effective	[3]
Mycoplasma spp.	Bacteria (No cell wall)	QAC	Not specified	Not specified	Poor efficacy	[4][5]

Note on Mycoplasma: Studies have shown that some quaternary ammonium compounds exhibit poor efficacy against Mycoplasma species, which are a significant concern in cell culture.[4][5] Therefore, Cethexonium should not be solely relied upon for the elimination of Mycoplasma contamination. Alternative methods such as specific anti-mycoplasma reagents or filtration should be employed.

Cytotoxicity of Quaternary Ammonium Compounds on Mammalian Cell Lines

The following table presents a summary of cytotoxicity data for various QACs on different mammalian cell lines. This information is crucial for assessing the potential impact of residual disinfectant on cell cultures.

Cell Line	Cell Type	Disinfectant	IC50 / LC50	Exposure Time	Reference
Human Keratinocytes	Normal Human Epidermal	Benzalkonium chloride	~5-10 µM	24 h	[6]
NB1RGB	Normal Human Skin Fibroblast	Benzalkonium chloride	~5-15 µM	24 h	[6]
RPE-1	Human Retinal Pigment Epithelial	Cetylpyridinium chloride	~10 µM	24 h	[7]
HaCaT	Human Keratinocyte	Cetylpyridinium chloride	~15 µM	24 h	[7]
C2BBe1	Human Intestinal Columnar Epithelial	n-dodecylpyridinium bromide	~20 µM	1 h	[8]
HeLa	Human Cervical Adenocarcinoma	Varies	Varies	Varies	[9][10][11][12]
HEK293	Human Embryonic Kidney	Varies	Varies	Varies	[9][13]
CHO	Chinese Hamster Ovary	Varies	Varies	Varies	[13]

Important Consideration: The cytotoxicity of QACs is concentration-dependent. It is critical to ensure that surfaces are thoroughly rinsed with sterile, distilled water or 70% ethanol after disinfection to remove any residue that could be harmful to cells.[14]

Experimental Protocols

Protocol for Evaluating Disinfectant Efficacy (Suspension Test)

This protocol is adapted from standard disinfectant efficacy testing methods.[2]

Objective: To determine the bactericidal or fungicidal activity of Cethexonium in suspension.

Materials:

• Cethexonium stock solution

• Sterile diluent (e.g., phosphate-buffered saline)

• Test microorganism cultures (e.g., S. aureus, P. aeruginosa, C. albicans)

• Neutralizer solution (to inactivate the disinfectant)

• Culture media (e.g., Tryptic Soy Agar, Sabouraud Dextrose Agar)

• Sterile test tubes, pipettes, and spreaders

• Incubator

Procedure:

• Preparation of Test Suspension: Prepare a standardized suspension of the test microorganism (approximately 1 x 10⁸ CFU/mL).

• Preparation of Disinfectant Solution: Prepare the desired concentration of Cethexonium in sterile diluent.

• Exposure: Add 1 mL of the test microorganism suspension to 9 mL of the Cethexonium solution. Start a timer for the desired contact time (e.g., 1, 5, 10 minutes).

• Neutralization: At the end of the contact time, transfer 1 mL of the mixture to 9 mL of neutralizer solution. This stops the antimicrobial action of the Cethexonium.

• Enumeration: Perform serial dilutions of the neutralized suspension and plate onto appropriate culture media.

• Incubation: Incubate the plates at the optimal temperature and duration for the test microorganism.

• Calculation: Count the number of colonies and calculate the log reduction compared to a control (microorganism suspension without disinfectant).

Caption: Workflow for disinfectant efficacy suspension test.

Protocol for Surface Disinfection in a Cell Culture Laboratory

This protocol provides general guidelines for the use of Cethexonium for disinfecting surfaces in a cell culture lab.[14][15][16][17][18][19][20][21]

Objective: To disinfect laboratory surfaces and equipment to maintain an aseptic environment.

Materials:

• Cethexonium solution at the recommended use-dilution

• Sterile, lint-free wipes

• Sterile, distilled water

• 70% Ethanol

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure for General Surfaces (Benchtops, etc.):

• Pre-cleaning: Remove any visible soil or debris from the surface with a wipe dampened with a suitable cleaning agent or water.

• Application: Apply the Cethexonium solution liberally to the surface using a sterile, lint-free wipe, ensuring the entire surface is wetted.

• Contact Time: Allow the disinfectant to remain on the surface for the validated contact time (e.g., 10 minutes). The surface must remain wet for the entire duration.

• Rinsing: After the contact time, thoroughly rinse the surface with a wipe dampened with sterile, distilled water to remove any disinfectant residue.

• Final Wipe: Wipe the surface with 70% ethanol and allow it to air dry completely before use.

Procedure for Sensitive Equipment (Incubators, Biosafety Cabinets):

• Follow the manufacturer's instructions for cleaning and disinfection.

• For the interior of CO2 incubators, after cleaning with a mild detergent and rinsing, a 2% solution of a quaternary ammonium disinfectant can be used, followed by a rinse and a final wipe with 70% ethanol.[14][21]

• For biosafety cabinets, 70% ethanol is the preferred disinfectant for routine use as it is less corrosive to stainless steel.[14] Cethexonium may be used for more thorough cleaning, but must be followed by a sterile water and then a 70% ethanol rinse.[20]

Caption: Workflow for surface disinfection in a cell culture lab.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye protection, when handling Cethexonium solutions.

• Prepare disinfectant solutions in a well-ventilated area.

• Consult the Safety Data Sheet (SDS) for Cethexonium for detailed information on handling, storage, and disposal.

• Avoid mixing Cethexonium with other cleaning agents, especially bleach, as this can produce toxic gases.[15]

Conclusion

Cethexonium, as a quaternary ammonium compound, can be an effective disinfectant for general surface and equipment decontamination in a cell culture laboratory. However, its efficacy against specific cell culture contaminants, particularly Mycoplasma, and its potential cytotoxicity necessitate careful validation and adherence to strict protocols. Researchers must perform their own efficacy and cytotoxicity studies to establish safe and effective use-dilutions and contact times for their specific applications. Thorough rinsing to remove any residue is critical to prevent adverse effects on cell cultures.

References

• 1. foodprotection.org [foodprotection.org]
• 2. researchgate.net [researchgate.net]
• 3. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Decontamination efficacy against Mycoplasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of the cytotoxic effects of bis-quaternary ammonium antimicrobial reagents on human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxici ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07975B [pubs.rsc.org]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. Cytokinetic and cytotoxic effects of urea on HeLa cells in suspension cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pharmacophorejournal.com [pharmacophorejournal.com]
• 13. researchgate.net [researchgate.net]
• 14. Solutions for Successful Cell Culture [fishersci.com]
• 15. ehs.ucr.edu [ehs.ucr.edu]
• 16. ehs.ucsb.edu [ehs.ucsb.edu]
• 17. sites.chemistry.unt.edu [sites.chemistry.unt.edu]
• 18. rdlaboratoryequipment.com [rdlaboratoryequipment.com]
• 19. site.labnet.fi [site.labnet.fi]
• 20. mtu.edu [mtu.edu]
• 21. fishersci.com [fishersci.com]

Application of Cethexonium in Ophthalmic Formulation Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cethexonium, a quaternary ammonium compound, is utilized in ophthalmic formulations as an antiseptic and a cationic surfactant. Its application is of particular interest in the development of novel drug delivery systems and as a potential alternative to more cytotoxic preservatives, such as benzalkonium chloride (BAK). This document provides detailed application notes and protocols for the research and development of ophthalmic formulations containing Cethexonium.

Cethexonium chloride, also known as cetalkonium chloride (CKC), possesses antimicrobial properties effective against a range of microorganisms.[1] In ophthalmic preparations, it serves a dual function: as a preservative to maintain the sterility of multi-dose formulations and as a cationic agent in nanoemulsions to enhance the pre-corneal residence time and bioavailability of active pharmaceutical ingredients.[2] The commercially available eye drop, SEDACOLLYRE CETHEXONIUM, utilizes Cethexonium at a concentration of 0.025% as an antiseptic for treating certain superficial eye conditions.[3][4]

Physicochemical Properties of Cethexonium

A thorough understanding of the physicochemical properties of Cethexonium is crucial for formulation development. These properties influence its solubility, stability, and interaction with other excipients and biological membranes.

Property	Value	Reference
Chemical Name	N-Hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium chloride	[1]
Molecular Formula	C₂₄H₅₀ClNO	[1]
Molecular Weight	404.1 g/mol	[1]
Appearance	White or almost white, waxy mass or flakes	[1]
Solubility	Sparingly soluble in water, freely soluble in alcohol	[1]
LogP (calculated)	5.46	[5]
Critical Micellar Concentration (CMC)	0.55 mM (0.022%)	[5]

Mechanism of Action

As a quaternary ammonium compound, the primary antimicrobial mechanism of Cethexonium involves the disruption of microbial cell membranes. The positively charged cationic head of the Cethexonium molecule interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids.[6] This interaction alters membrane fluidity and permeability, leading to the leakage of essential intracellular components like ions and proteins, ultimately resulting in cell death.[7]

Ocular Toxicity and Signaling Pathways

While preservatives are essential for multi-dose ophthalmic solutions, their potential for ocular surface toxicity is a significant concern.[8] Research into the cytotoxic effects of Cethexonium on human corneal epithelial cells (HCECs) has provided insights into its safety profile and the underlying molecular mechanisms.

In Vitro Cytotoxicity Data

Studies have shown that Cethexonium exhibits dose- and time-dependent toxicity to HCECs.[9] The following table summarizes the cell viability of HCECs after exposure to various concentrations of Cethexonium for 48 hours.

Cethexonium Concentration (% w/v)	Cell Viability (%) (48h exposure)
0 (Control)	100
0.00003125	No significant decrease
0.0000625	No significant decrease
0.000125	~70
0.00025	<50
0.0005	<50
0.001	<10
0.002	Almost no viable cells

Data adapted from in vitro studies on human corneal epithelial cells.[9]

Cytotoxic Signaling Pathway

At cytotoxic concentrations, Cethexonium has been shown to induce apoptosis in corneal epithelial cells through the modulation of key cell survival pathways.[9] Exposure to Cethexonium leads to the inhibition of mTOR, ERK, and Akt phosphorylation, which are crucial for cell division and migration.[10] Concurrently, it upregulates the pro-apoptotic protein BAX while downregulating the anti-apoptotic protein Bcl-xL, thereby increasing the BAX/Bcl-xL ratio and promoting programmed cell death.[10]

Cytotoxic Signaling Pathway of Cethexonium in Corneal Epithelial Cells.

Experimental Protocols

Preservative Efficacy Test (PET)

This protocol is adapted from the harmonized methodology of the United States Pharmacopeia (USP) <51> and the European Pharmacopoeia (EP) 5.1.3 for ophthalmic preparations.[11]

Objective: To evaluate the effectiveness of Cethexonium as a preservative in an ophthalmic formulation.

Materials:

• Test formulation containing Cethexonium.

• Standard challenge microorganisms:

  • Staphylococcus aureus (ATCC 6538)

  • Pseudomonas aeruginosa (ATCC 9027)

  • Escherichia coli (ATCC 8739)

  • Candida albicans (ATCC 10231)

  • Aspergillus brasiliensis (ATCC 16404)

• Soybean-Casein Digest Broth and Agar.

• Sabouraud Dextrose Broth and Agar.

• Neutralizing broth (e.g., D/E Neutralizing Broth).

• Sterile saline solution.

• Sterile containers for the product.

Procedure:

• Preparation of Inoculum:

  • Culture the bacterial strains on Soybean-Casein Digest Agar at 30-35°C for 18-24 hours.

  • Culture C. albicans on Sabouraud Dextrose Agar at 20-25°C for 48 hours.

  • Culture A. brasiliensis on Sabouraud Dextrose Agar at 20-25°C for 7 days.

  • Harvest the cultures and suspend in sterile saline to achieve a microbial count of approximately 1 x 10⁸ CFU/mL.

• Inoculation of Product:

  • Dispense the test formulation into five separate sterile containers.

  • Inoculate each container with one of the five test microorganisms to achieve a final concentration of between 1 x 10⁵ and 1 x 10⁶ CFU/mL.

  • Ensure the volume of the inoculum is between 0.5% and 1.0% of the volume of the product.

  • Mix thoroughly to ensure even distribution of the microorganisms.

• Incubation and Sampling:

  • Incubate the inoculated containers at 20-25°C, protected from light.

  • Withdraw samples at specified intervals: 6 hours, 24 hours, 7 days, 14 days, and 28 days.

• Microbial Enumeration:

  • At each time point, transfer a measured aliquot of the inoculated product to a neutralizing broth.

  • Perform serial dilutions and use the plate count method to determine the number of viable microorganisms.

  • Incubate the plates under the same conditions used for the initial culture preparation.

Acceptance Criteria (EP Criteria A for Ophthalmic Preparations):

Time Point	Bacteria (Log Reduction)	Fungi (Log Reduction)
6 hours	≥ 2.0	-
24 hours	≥ 3.0	-
7 days	No increase	≥ 2.0
14 days	No increase	No increase
28 days	No increase	No increase

"No increase" is defined as not more than a 0.5 log₁₀ unit increase from the previous time point.

Ocular Irritation Test: Hen's Egg Test-Chorioallantoic Membrane (HET-CAM) Assay

The HET-CAM assay is an in vitro alternative to the Draize rabbit eye test for assessing the ocular irritation potential of a substance.

Objective: To evaluate the ocular irritation potential of an ophthalmic formulation containing Cethexonium.

Materials:

• Fertilized hen's eggs (incubated for 9 days).

• Incubator (37.5 ± 0.5°C, 55 ± 7% relative humidity).

• Candling lamp.

• Stereomicroscope.

• Sterile physiological saline (0.9% NaCl).

• Test formulation.

• Positive control (e.g., 0.1 N NaOH).

• Negative control (e.g., physiological saline).

Procedure:

• Egg Preparation (Day 9 of incubation):

  • Candle the eggs to check for viability and to mark the air sac.

  • Place the eggs horizontally in the incubator.

• Membrane Exposure (Day 10 of incubation):

  • Create a window in the shell over the air sac.

  • Carefully remove the inner shell membrane to expose the chorioallantoic membrane (CAM).

• Application of Test Substance:

  • Apply 0.3 mL of the test formulation directly onto the CAM.

  • Use a separate egg for each test substance, positive control, and negative control.

• Observation and Scoring:

  • Observe the CAM under a stereomicroscope for 5 minutes (300 seconds).

  • Record the time of appearance of any of the following endpoints:

    • Hemorrhage: Bleeding from the blood vessels.

    • Lysis: Disintegration of blood vessels.

    • Coagulation: Formation of clots or protein denaturation.

Interpretation: The irritation score (IS) is calculated based on the time (in seconds) at which each endpoint appears. The formulation is classified based on the IS, with shorter times to reaction indicating higher irritation potential.

Experimental Workflow for the HET-CAM Assay.

Stability Study for Ophthalmic Formulation

This protocol outlines a typical stability study for an ophthalmic formulation containing Cethexonium, following ICH guidelines.

Objective: To determine the shelf-life and appropriate storage conditions for an ophthalmic formulation containing Cethexonium.

Materials:

• Multiple batches of the final formulation in the proposed commercial packaging.

• Stability chambers with controlled temperature and humidity.

• Analytical instrumentation for assay and degradation product analysis (e.g., HPLC).

• pH meter, osmometer, viscometer.

• Microbiological testing supplies.

Procedure:

• Study Design:

  • Storage Conditions:

    • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Testing Frequency:

    • Long-term: 0, 3, 6, 9, 12, 18, 24 months.

    • Accelerated: 0, 1, 2, 3, 6 months.

  • Sample Orientation: Store samples in both upright and inverted/on-side positions to assess interaction with the container closure system.

• Stability-Indicating Parameters:

  • Physical: Appearance, color, clarity, pH, osmolality, viscosity, and particulate matter.

  • Chemical: Assay of Cethexonium, content of known and unknown degradation products, and assay of any active pharmaceutical ingredient.

  • Microbiological: Sterility (at the beginning and end of the study) and preservative effectiveness (annually for long-term studies).

• Data Analysis:

  • Analyze the data for trends over time.

  • Establish a shelf-life based on the time at which any parameter fails to meet the established acceptance criteria.

Acceptance Criteria (Example):

Parameter	Specification
Appearance	Clear, colorless solution, free from visible particles
pH	6.5 - 7.5
Osmolality	280 - 320 mOsm/kg
Cethexonium Assay	90.0% - 110.0% of label claim
Total Degradation Products	Not more than 1.0%
Sterility	Meets USP/EP requirements
Preservative Efficacy	Meets USP/EP acceptance criteria

Conclusion

Cethexonium presents a viable option as a preservative and functional excipient in ophthalmic formulations. Its application requires careful consideration of its concentration to balance antimicrobial efficacy with ocular safety. The protocols outlined in this document provide a framework for the systematic evaluation of Cethexonium-containing ophthalmic products, from preservative effectiveness and ocular irritation to long-term stability. Further research focusing on direct comparative studies with other preservatives will continue to elucidate the full potential and optimal use of Cethexonium in ophthalmic drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Benefits of cetalkonium chloride cationic oil-in-water nanoemulsions for topical ophthalmic drug delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Comparison of toxicological profiles of benzalkonium chloride and polyquaternium-1: an experimental study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. BENZALKONIUM CHLORIDE AND ITS EFFECT ON THE OCULAR SURFACE | Ophthalmology Management [ophthalmologymanagement.com]
• 7. In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. scienceopen.com [scienceopen.com]
• 11. abstracts.societyforscience.org [abstracts.societyforscience.org]

Cethexonium Bromide: A Versatile Surface-Active Agent in Nanoparticle Synthesis for Biomedical Applications

Application Notes & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cethexonium bromide, a quaternary ammonium salt, has emerged as a critical surface-active agent in the synthesis of various metallic and polymeric nanoparticles. Its amphiphilic nature, comprising a hydrophilic quaternary ammonium head group and a long hydrophobic alkyl chain, allows it to function effectively as a stabilizing and capping agent. This property is paramount in controlling nanoparticle size, morphology, and colloidal stability, which are crucial determinants of their functionality, particularly in biomedical applications such as drug delivery and diagnostics. This document provides detailed application notes and experimental protocols for the synthesis of nanoparticles using cethexonium bromide, alongside a summary of key quantitative data and visualizations of relevant biological pathways and experimental workflows.

Mechanism of Action as a Surface-Active Agent

Cethexonium bromide's efficacy in nanoparticle synthesis stems from its ability to form a bilayer on the nanoparticle surface. The positively charged hydrophilic headgroups interact with the nanoparticle surface, while the hydrophobic tails extend outwards, creating a steric barrier. This dual mechanism of electrostatic and steric stabilization prevents the agglomeration of nanoparticles during and after synthesis, ensuring a monodispersed suspension.[1] In the context of drug delivery, the positive surface charge conferred by cethexonium bromide can enhance the interaction of nanoparticles with negatively charged cell membranes, facilitating cellular uptake.[2]

Applications in Nanoparticle Synthesis

Cethexonium bromide has been successfully employed in the synthesis of a variety of nanoparticles, including:

• Gold Nanoparticles (AuNPs): It is instrumental in the seed-mediated growth of gold nanorods, where it preferentially binds to specific crystal facets, directing anisotropic growth.[3]

• Silver Nanoparticles (AgNPs): It acts as a stabilizer, controlling the size and preventing aggregation of silver nanoparticles, which are known for their antimicrobial properties.

• Polymeric Nanoparticles (e.g., PLGA): In the formulation of poly(lactic-co-glycolic acid) (PLGA) nanoparticles for drug delivery, cethexonium bromide can be incorporated to create a positive surface charge, which can improve DNA encapsulation and cellular uptake.[4]

Quantitative Data Summary

The following tables summarize key quantitative data from studies utilizing cethexonium bromide in nanoparticle synthesis.

Table 1: Physicochemical Properties of Cethexonium Bromide-Stabilized Gold Nanoparticles

Nanoparticle Type	Synthesis Method	Average Size (nm)	Zeta Potential (mV)	Polydispersity Index (PDI)	Reference
Gold Nanospheres	Citrate Reduction	25	-36 to -19 (varied with Cl⁻ conc.)	Not Reported	[5]
Gold Nanoparticles	Citrate Reduction	13.3 ± 0.6	-39.7 ± 0.7	Not Reported	[6]
Amine-functionalized AuNPs	---	---	+5.9 ± 0.2	Not Reported	[6]
Carboxylate-functionalized AuNPs	---	10.9 ± 1.8	-36.4 ± 2.0	Not Reported	[6]

Table 2: Physicochemical Properties of Cethexonium Bromide-Stabilized Silver Nanoparticles

Nanoparticle Type	Synthesis Method	Average Size (nm)	Zeta Potential (mV)	Polydispersity Index (PDI)	Reference
Silver Nanoparticles	Green Synthesis	20-50	Not Reported	Not Reported

Experimental Protocols

Protocol 1: Seed-Mediated Synthesis of CTAB-Stabilized Gold Nanorods

This protocol is adapted from the seed-mediated growth method, a widely used technique for synthesizing anisotropic gold nanoparticles.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Cetyltrimethylammonium bromide (CTAB)

• Sodium borohydride (NaBH₄), ice-cold solution

• Ascorbic acid

• Silver nitrate (AgNO₃)

• Deionized water

Procedure:

• Seed Solution Preparation:

  • Prepare a 0.2 M solution of CTAB in deionized water.

  • In a separate container, prepare a 0.5 mM solution of HAuCl₄.

  • To 5 mL of the CTAB solution, add 5 mL of the HAuCl₄ solution.

  • To this mixture, rapidly inject 0.6 mL of ice-cold 0.01 M NaBH₄ solution under vigorous stirring.

  • The solution color will change to brownish-yellow, indicating the formation of seed nanoparticles.

  • Continue stirring for 2 minutes and then keep the solution undisturbed at 25°C for at least 15 minutes.

• Growth Solution Preparation:

  • To 5 mL of the 0.2 M CTAB solution, add 0.2 mL of 4 mM AgNO₃ solution.

  • Then, add 5 mL of 1 mM HAuCl₄ solution.

  • Gently mix the solution by inversion.

  • Add 70 µL of 0.0788 M ascorbic acid. The solution should become colorless as Au³⁺ is reduced to Au¹⁺.

• Nanorod Growth:

  • Add 12 µL of the seed solution to the growth solution.

  • Mix by gentle inversion and leave the solution undisturbed at 25-30°C for at least 40 minutes for nanorod growth.

Protocol 2: Synthesis of CTAB-Stabilized Silver Nanoparticles

This protocol describes a chemical reduction method for synthesizing spherical silver nanoparticles.

Materials:

• Silver nitrate (AgNO₃)

• Cetyltrimethylammonium bromide (CTAB)

• Sodium borohydride (NaBH₄)

• Deionized water

Procedure:

• Prepare a 0.5 mM solution of CTAB in deionized water.

• Add a solution of AgNO₃ to the CTAB solution to a final concentration of 0.1 mM.

• Under vigorous stirring, add a freshly prepared, ice-cold solution of NaBH₄ to a final concentration of 10 mM.

• The formation of a yellow-brown color indicates the synthesis of silver nanoparticles.

• Continue stirring for 5 minutes to ensure the reaction is complete.

• The resulting nanoparticle suspension can be purified by centrifugation and redispersion in deionized water.

Visualizations

Cellular Uptake Pathway of Cationic Nanoparticles

The positive surface charge conferred by cethexonium bromide facilitates the interaction of nanoparticles with the negatively charged cell membrane, often leading to cellular uptake via endocytosis. The clathrin-mediated endocytosis pathway is a common route for the internalization of cationic nanoparticles.[7]

Cellular uptake of CTAB-coated nanoparticles via clathrin-mediated endocytosis.

Experimental Workflow: Gold Nanorod Synthesis

The following diagram illustrates the key steps in the seed-mediated synthesis of gold nanorods.

Workflow for the seed-mediated synthesis of gold nanorods.

Logical Relationship: Factors Influencing Nanoparticle Properties

The physicochemical properties of the final nanoparticles are influenced by several factors during the synthesis process, with cethexonium bromide playing a central role.

Key factors influencing the properties of nanoparticles synthesized with cethexonium bromide.

Conclusion

Cethexonium bromide is a highly effective and versatile surface-active agent for the synthesis of a wide range of nanoparticles with tunable properties. Its role as a stabilizer and shape-directing agent is well-established, making it an invaluable tool for researchers in nanotechnology and nanomedicine. The protocols and data presented here provide a foundation for the successful synthesis and application of cethexonium bromide-functionalized nanoparticles in various research and development endeavors. Further research into the specific intracellular signaling pathways affected by these nanoparticles will enhance their rational design for targeted therapeutic interventions.

References

• 1. Cellular uptake and cytotoxicity of gold nanorods: molecular origin of cytotoxicity and surface effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cellular Uptake of Nanoparticles: Journey Inside the Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Native Cell Membrane Nanoparticles System for Membrane Protein-Protein Interaction Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Investigations of the Mechanism of Gold Nanoparticle Stability and Surface Functionalization in Capillary Electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Characterization of endocytosis and exocytosis of cationic nanoparticles in airway epithelium cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Efficacy of Cethexonium in Biofilms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacterial biofilms present a significant challenge in both clinical and industrial settings due to their inherent resistance to conventional antimicrobial agents. Biofilms are structured communities of microorganisms encased in a self-produced extracellular polymeric substance (EPS) matrix, which provides protection from external threats. Cethexonium, a quaternary ammonium compound (QAC), is a cationic surfactant with known antimicrobial properties. Evaluating its efficacy against bacterial biofilms is crucial for its potential application in preventing and treating biofilm-associated infections and contamination.

These application notes provide a comprehensive guide to the methodologies used to assess the anti-biofilm activity of Cethexonium. Due to a lack of publicly available data specifically for Cethexonium's effect on biofilms, this document utilizes data from studies on a structurally similar QAC, cetrimonium bromide (CB), as a proxy to illustrate the evaluation methods.

Quantitative Data Presentation

The following table summarizes the efficacy of cetrimonium bromide (CB) against monospecies and dual-species biofilms of Staphylococcus aureus and Salmonella spp. This data is presented to exemplify the type of quantitative results that can be obtained from the protocols described below. In monospecies biofilms, the reduction in bacterial count ranged from 2 to 4 Log10 CFU/cm².[1] However, in dual-species biofilms on polypropylene surfaces, a reduction of more than 5 Log10 CFU/cm² was achieved with 200 ppm of CB at 50°C.[1]

Table 1: Efficacy of Cetrimonium Bromide (CB) Against S. aureus and Salmonella spp. Biofilms [1][2]

Target Microorganism(s)	Surface Material	CB Concentration (ppm)	Temperature (°C)	Exposure Time (min)	Log Reduction (CFU/cm²)
S. aureus (monospecies)	Stainless Steel	100	25	10	~2-4
S. aureus (monospecies)	Polypropylene	100	25	10	~2-4
S. aureus (monospecies)	Stainless Steel	200	50	15	>4
S. aureus (monospecies)	Polypropylene	200	50	15	>4
Salmonella spp. (monospecies)	Stainless Steel	100	25	10	~2-4
Salmonella spp. (monospecies)	Polypropylene	100	25	10	~2-4
Salmonella spp. (monospecies)	Stainless Steel	200	50	15	>4
Salmonella spp. (monospecies)	Polypropylene	200	50	15	>4
S. aureus & Salmonella spp. (dual-species)	Polypropylene	200	50	15	>5

Note: This data is for cetrimonium bromide and is intended to be representative of the type of data that can be generated for Cethexonium.

Experimental Protocols

Here are detailed protocols for key experiments to evaluate the efficacy of Cethexonium against bacterial biofilms.

Protocol 1: Determination of Minimum Biofilm Inhibitory Concentration (MBIC) using Crystal Violet Assay

Principle: This assay determines the lowest concentration of an antimicrobial agent that inhibits the formation of biofilm. The total biofilm biomass is stained with crystal violet, which is then solubilized, and the absorbance is measured.

Materials:

• 96-well flat-bottom microtiter plates

• Bacterial strain of interest (e.g., Staphylococcus aureus, Pseudomonas aeruginosa)

• Appropriate growth medium (e.g., Tryptic Soy Broth (TSB) supplemented with glucose)

• Cethexonium stock solution

• 0.1% (w/v) Crystal Violet solution

• 30% (v/v) Acetic Acid in water

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Bacterial Inoculum Preparation: Culture the bacterial strain overnight in the appropriate growth medium. Dilute the overnight culture to a final concentration of approximately 1 x 10^6 CFU/mL in fresh medium.

• Serial Dilution of Cethexonium: Prepare a two-fold serial dilution of the Cethexonium stock solution in the growth medium directly in the 96-well plate.

• Inoculation: Add the diluted bacterial inoculum to each well containing the Cethexonium dilutions. Include positive control wells (bacteria without Cethexonium) and negative control wells (medium only).

• Incubation: Cover the plate and incubate at 37°C for 24-48 hours without shaking to allow for biofilm formation.

• Washing: Gently discard the planktonic cells by inverting the plate. Wash the wells twice with PBS to remove any remaining non-adherent bacteria.

• Staining: Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

• Washing: Remove the crystal violet solution and wash the wells three times with PBS.

• Solubilization: Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis and Interpretation: The MBIC is defined as the lowest concentration of Cethexonium that shows a significant reduction in absorbance compared to the positive control.

Protocol 2: Determination of Minimum Biofilm Eradication Concentration (MBEC) using Resazurin Viability Assay

Principle: This assay determines the lowest concentration of an antimicrobial agent required to kill the cells within a pre-formed biofilm. Resazurin is a blue, non-fluorescent dye that is reduced to the pink, fluorescent resorufin by metabolically active cells.

Materials:

• 96-well flat-bottom microtiter plates

• Bacterial strain of interest

• Appropriate growth medium

• Cethexonium stock solution

• Resazurin solution (e.g., 0.01% w/v in PBS)

• PBS

• Microplate reader (fluorescence)

Procedure:

• Biofilm Formation: Prepare the bacterial inoculum as described in Protocol 1 and dispense it into the wells of a 96-well plate. Incubate for 24-48 hours at 37°C to allow for mature biofilm formation.

• Washing: Remove the planktonic cells and wash the biofilms twice with PBS.

• Treatment with Cethexonium: Prepare serial dilutions of Cethexonium in fresh growth medium and add them to the wells containing the pre-formed biofilms. Include a positive control (biofilm with no Cethexonium) and a negative control (medium only).

• Incubation: Incubate the plate for a specified exposure time (e.g., 24 hours) at 37°C.

• Washing: Remove the Cethexonium solution and wash the wells twice with PBS.

• Resazurin Staining: Add 100 µL of resazurin solution to each well and incubate in the dark for 1-4 hours at 37°C.

• Fluorescence Measurement: Measure the fluorescence with an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

Data Analysis and Interpretation: The MBEC is the lowest concentration of Cethexonium that results in a significant reduction in fluorescence compared to the positive control, indicating a loss of metabolic activity.

Protocol 3: Visualization of Biofilm Structure and Viability using Confocal Laser Scanning Microscopy (CLSM)

Principle: CLSM allows for the three-dimensional visualization of biofilms and the differentiation of live and dead cells using fluorescent dyes. This provides qualitative and quantitative information on the effect of the antimicrobial agent on biofilm architecture and cell viability.

Materials:

• Glass-bottom dishes or chamber slides

• Bacterial strain of interest

• Appropriate growth medium

• Cethexonium solution

• LIVE/DEAD™ BacLight™ Bacterial Viability Kit (or similar, containing SYTO 9 and propidium iodide)

• PBS

• Confocal Laser Scanning Microscope

Procedure:

• Biofilm Formation: Grow biofilms on the glass surface of the dishes or slides as described in Protocol 2.

• Treatment with Cethexonium: Treat the pre-formed biofilms with the desired concentration of Cethexonium for a specific duration. Include an untreated control.

• Washing: Gently wash the biofilms with PBS to remove the treatment solution and planktonic cells.

• Staining: Prepare the LIVE/DEAD staining solution according to the manufacturer's instructions. Add the staining solution to the biofilms and incubate in the dark at room temperature for 15-30 minutes.

• Imaging: Visualize the stained biofilms using a CLSM. Acquire z-stack images to reconstruct the 3D architecture. Live cells will fluoresce green (SYTO 9), and dead cells will fluoresce red (propidium iodide).

Data Analysis and Interpretation: Analyze the CLSM images using software such as ImageJ or Imaris to quantify parameters like biofilm thickness, biovolume, surface coverage, and the ratio of live to dead cells. This will provide a detailed understanding of how Cethexonium affects the biofilm's structure and viability.

Mandatory Visualizations

Caption: Experimental workflow for evaluating the anti-biofilm efficacy of Cethexonium.

Caption: Quorum sensing in P. aeruginosa and potential inhibition by Cethexonium.

References

• 1. Biofilm formation by Staphylococcus aureus and Salmonella spp. under mono and dual-species conditions and their sensitivity to cetrimonium bromide, peracetic acid and sodium hypochlorite - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biofilm formation by Staphylococcus aureus and Salmonella spp. under mono and dual-species conditions and their sensitivity to cetrimonium bromide, peracetic acid and sodium hypochlorite - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring the Critical Micelle Concentration of Cethexonium: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cethexonium, a quaternary ammonium cationic surfactant, possesses antiseptic properties and is utilized in various pharmaceutical formulations. As a surfactant, its effectiveness is intrinsically linked to its ability to form micelles in solution, a phenomenon that occurs above a specific concentration known as the Critical Micelle Concentration (CMC). The CMC is a critical parameter to determine as it influences properties such as solubilization, detergency, and biological activity. Accurate measurement of the CMC is therefore essential for formulation development, quality control, and mechanistic studies of drug delivery systems involving Cethexonium.

This document provides detailed application notes and protocols for three widely used and reliable methods for determining the CMC of Cethexonium: Surface Tensiometry , Conductivity Measurement , and Fluorescence Spectroscopy .

Physicochemical Properties of Cethexonium

Property	Value	Reference
Chemical Name	Hexadecyl(2-hydroxycyclohexyl)dimethylammonium bromide	[1]
Molecular Formula	C24H50BrNO	[1]
Molecular Weight	448.56 g/mol	[1]
Appearance	White powder	[1]
Solubility	Soluble in water and alcohol	[1]
Predicted CMC Range	0.8 - 1.0 mM (based on similar surfactant CTAB)	[2]

Safety Precautions

Cethexonium bromide is a quaternary ammonium compound and should be handled with care. Based on safety data for the structurally similar compound Cetyltrimethylammonium bromide (CTAB), the following precautions are recommended:

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid inhalation of dust and direct contact with skin and eyes. Handle in a well-ventilated area.[3][4][5]

• First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes. In case of skin contact, wash with soap and water. If inhaled, move to fresh air. If swallowed, rinse mouth with water. Seek medical attention if irritation persists.[3][4][5]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[3]

Experimental Protocols

Surface Tensiometry

Principle: Surface tension is a measure of the cohesive energy present at the interface of a liquid. Surfactant molecules accumulate at the liquid-air interface, reducing the surface tension. As the surfactant concentration increases, the surface becomes saturated with monomers. Beyond the CMC, the addition of more surfactant leads to the formation of micelles in the bulk solution, and the surface tension remains relatively constant. The CMC is determined as the point of inflection in the plot of surface tension versus the logarithm of the surfactant concentration.[6][7]

Experimental Workflow:

Caption: Workflow for CMC determination by surface tensiometry.

Protocol:

• Preparation of Cethexonium Solutions:

  • Prepare a stock solution of Cethexonium bromide in deionized water (e.g., 10 mM).

  • Perform serial dilutions to obtain a range of concentrations spanning the expected CMC (e.g., 20-30 solutions ranging from 0.001 mM to 5 mM).

• Instrumentation and Measurement:

  • Use a tensiometer (e.g., with a Du Noüy ring or Wilhelmy plate). For cationic surfactants, a paper Wilhelmy plate can be advantageous to avoid issues with adsorption to platinum.[8]

  • Calibrate the instrument with deionized water.

  • Measure the surface tension of each Cethexonium solution, starting from the most dilute.

  • Ensure the measuring probe is thoroughly cleaned between each measurement.

  • Allow the surface tension reading to stabilize before recording.

• Data Analysis:

  • Plot the surface tension (γ) on the y-axis against the logarithm of the Cethexonium concentration (log C) on the x-axis.[6]

  • The plot will show two linear regions. Fit a straight line to the data points in the region where surface tension decreases and another to the plateau region above the CMC.

  • The concentration corresponding to the intersection of these two lines is the CMC.[6]

Data Presentation:

Cethexonium Concentration (mM)	log(Concentration)	Surface Tension (mN/m)
0.01	-2.00	72.0
0.05	-1.30	65.2
0.1	-1.00	58.5
0.5	-0.30	45.1
0.9	-0.05	38.0
1.0	0.00	37.8
2.0	0.30	37.5
5.0	0.70	37.4
(Note: Data are illustrative)

Conductivity Measurement

Principle: This method is particularly suitable for ionic surfactants like Cethexonium.[6] In dilute solutions (below the CMC), Cethexonium exists as individual ions (a cationic head group and a bromide counter-ion), and the conductivity of the solution increases linearly with concentration. When micelles form, the mobility of the charged species is reduced because the counter-ions become associated with the larger micellar aggregates. This leads to a change in the slope of the conductivity versus concentration plot. The CMC is identified as the concentration at this break point.[6][9]

Experimental Workflow:

Caption: Workflow for CMC determination by conductivity measurement.

Protocol:

• Preparation of Cethexonium Solutions:

  • Prepare a stock solution of Cethexonium bromide in deionized water (e.g., 10 mM).

  • Prepare a series of dilutions covering a range below and above the expected CMC (e.g., 0.01 mM to 5 mM).

• Instrumentation and Measurement:

  • Use a calibrated conductivity meter with a temperature-controlled cell (e.g., at 25 °C).

  • Measure the conductivity of each solution, starting with deionized water as a blank.

  • Rinse the conductivity probe with deionized water and then with the next solution to be measured before each reading.

• Data Analysis:

  • Plot the specific conductivity (κ) on the y-axis against the Cethexonium concentration on the x-axis.[10]

  • The plot will show two linear segments with different slopes.

  • Perform a linear regression on the data points before and after the break.

  • The concentration at the intersection of these two lines is the CMC.[11]

Data Presentation:

Cethexonium Concentration (mM)	Specific Conductivity (µS/cm)
0.1	15
0.3	35
0.5	55
0.7	75
0.9	95
1.1	105
1.5	115
2.0	127
(Note: Data are illustrative)

Fluorescence Spectroscopy using a Pyrene Probe

Principle: This is a highly sensitive method that utilizes a fluorescent probe, typically pyrene, to detect the formation of micelles. Pyrene has a low solubility in water but readily partitions into the hydrophobic core of micelles. The fluorescence emission spectrum of pyrene is sensitive to the polarity of its microenvironment. In a polar environment (water), the ratio of the intensity of the third vibronic peak (I3 at ~383 nm) to the first vibronic peak (I1 at ~372 nm) is low. When micelles form, pyrene moves into the non-polar micellar core, leading to an increase in the I3/I1 ratio. The CMC is determined from the inflection point of a sigmoidal plot of the I3/I1 ratio versus the surfactant concentration.[12][13]

Experimental Workflow:

Caption: Workflow for CMC determination by fluorescence spectroscopy.

Protocol:

• Preparation of Solutions:

  • Prepare a stock solution of pyrene in a suitable organic solvent like ethanol (e.g., 0.2 mM).[12]

  • Prepare a stock solution of Cethexonium bromide in deionized water (e.g., 10 mM).

  • Prepare a series of sample solutions with varying concentrations of Cethexonium and a constant final concentration of pyrene (e.g., 1 µM). The final concentration of the organic solvent should be kept low (e.g., <1%) to avoid affecting micellization.

• Instrumentation and Measurement:

  • Use a fluorescence spectrophotometer.

  • Set the excitation wavelength to approximately 334 nm and record the emission spectrum from 350 nm to 450 nm.[12]

  • Record the fluorescence spectrum for each sample.

• Data Analysis:

  • From each emission spectrum, determine the fluorescence intensities of the first (I1 at ~372 nm) and third (I3 at ~383 nm) vibronic peaks.[12]

  • Calculate the ratio I3/I1 for each Cethexonium concentration.

  • Plot the I3/I1 ratio on the y-axis against the logarithm of the Cethexonium concentration on the x-axis.

  • The resulting data should follow a sigmoidal curve. The CMC is the concentration at the inflection point of this curve, which can be determined from the maximum of the first derivative of the curve.

Data Presentation:

Cethexonium Concentration (mM)	log(Concentration)	I1 Intensity (a.u.)	I3 Intensity (a.u.)	I3/I1 Ratio
0.01	-2.00	100	65	0.65
0.1	-1.00	102	67	0.66
0.5	-0.30	105	75	0.71
0.9	-0.05	110	99	0.90
1.5	0.18	112	123	1.10
3.0	0.48	113	128	1.13
5.0	0.70	114	129	1.13
(Note: Data are illustrative)

Summary and Comparison of Methods

Method	Principle	Advantages	Disadvantages
Surface Tensiometry	Change in surface tension with concentration	Direct measurement of surface activity; applicable to ionic and non-ionic surfactants.[6]	Can be sensitive to impurities; potential for surfactant adsorption on the probe.[8]
Conductivity	Change in the mobility of charge carriers	Simple, inexpensive, and highly suitable for ionic surfactants like Cethexonium.[6][9]	Not suitable for non-ionic surfactants or in high-salt buffers.
Fluorescence Spectroscopy	Change in the microenvironment of a fluorescent probe	Very sensitive, requires small sample volumes, suitable for low CMC values.[12][13]	Indirect method; the probe itself might slightly influence the CMC.

For a comprehensive and robust determination of the CMC of Cethexonium, it is recommended to use at least two of the described methods and compare the results.

References

• 1. Cethexonium Bromide [drugfuture.com]
• 2. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. kruss-scientific.com [kruss-scientific.com]
• 9. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]
• 11. chem.uni-potsdam.de [chem.uni-potsdam.de]
• 12. rsc.org [rsc.org]
• 13. Influence factors on the critical micelle concentration determination using pyrene as a probe and a simple method of preparing samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cethexonium Bromide for Studying Microbial Resistance Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antimicrobial resistance (AMR) is a significant global health threat, necessitating the exploration of novel compounds and strategies to combat multidrug-resistant pathogens. Quaternary ammonium compounds (QACs) have long been utilized for their disinfectant properties. Cethexonium bromide, a QAC, presents an interesting candidate for investigation into its potential to overcome microbial resistance mechanisms. Its surfactant properties suggest possible interactions with bacterial cell membranes and associated functions, such as efflux pumps and biofilm formation.

These application notes provide a framework for researchers to investigate the potential of Cethexonium bromide in studying and potentially mitigating microbial resistance. The following protocols are established methods that can be adapted to evaluate the effects of Cethexonium bromide on bacterial growth, biofilm formation, and the expression of resistance-related genes. While direct research on Cethexonium bromide's role in these specific mechanisms is emerging, these protocols offer a robust starting point for investigation.

Determination of Minimum Inhibitory Concentration (MIC)

The Minimum Inhibitory Concentration (MIC) assay is a fundamental technique to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[1][2]

Application

This protocol can be used to determine the intrinsic antimicrobial activity of Cethexonium bromide against a panel of clinically relevant bacteria. It also serves as a baseline for subsequent experiments, such as synergy testing and sub-inhibitory concentration studies.

Experimental Protocol: Broth Microdilution Method[1][2][3][4]

• Preparation of Materials:

  • Sterile 96-well microtiter plates.

  • Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium.[3]

  • Bacterial inoculum standardized to approximately 5 x 10^5 CFU/mL.[1]

  • Cethexonium bromide stock solution of known concentration.

  • Positive control (bacterial inoculum without antimicrobial) and negative control (broth only).

• Procedure:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the Cethexonium bromide stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the plate to create a concentration gradient. Discard the final 100 µL from the last well.

  • Add 100 µL of the standardized bacterial inoculum to each well (except the negative control wells).

  • Incubate the plate at 37°C for 16-24 hours.[1]

  • Determine the MIC by visual inspection for the lowest concentration of Cethexonium bromide that shows no turbidity (visible growth).[1]

Data Presentation

Table 1: Hypothetical MIC of Cethexonium Bromide against various bacterial strains.

Bacterial Strain	Gram Stain	Cethexonium Bromide MIC (µg/mL)
Staphylococcus aureus	Positive	8
Escherichia coli	Negative	32
Pseudomonas aeruginosa	Negative	64
Enterococcus faecalis	Positive	16

Workflow Diagram

References

• 1. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. microbe-investigations.com [microbe-investigations.com]
• 3. files.core.ac.uk [files.core.ac.uk]

Application Notes and Protocols for the Experimental Use of Cethexonium in Membrane Disruption Assays

For Researchers, Scientists, and Drug Development Professionals

I. Application Notes

Cethexonium is a quaternary ammonium compound (QAC) recognized for its antiseptic and disinfectant properties. Like other QACs, its primary mechanism of antimicrobial action involves the disruption of microbial cell membranes.[1][2] This ability to compromise membrane integrity makes Cethexonium a subject of interest for the development of new antimicrobial agents and for its application in various pharmaceutical and industrial formulations.

The structure of Cethexonium, characterized by a positively charged nitrogen atom and a long hydrophobic alkyl chain, facilitates its interaction with the negatively charged components of bacterial membranes, such as phospholipids and teichoic acids. This interaction leads to the insertion of the hydrophobic tail into the lipid bilayer, causing a loss of membrane structural integrity, increased permeability, and the leakage of essential intracellular components like ions and metabolites, ultimately resulting in cell death.[3][4][5]

Assessing the membrane disruption potential of Cethexonium is crucial for characterizing its antimicrobial efficacy and evaluating its safety profile, particularly its lytic activity against mammalian cells (hemolytic activity).[6] The following protocols provide standardized, robust methods for quantifying the membrane-disrupting effects of Cethexonium on both bacterial and model membrane systems.

II. Data Presentation: Quantitative Summaries

The following tables present illustrative quantitative data for a typical quaternary ammonium compound, which can serve as a benchmark for studies involving Cethexonium.

Table 1: Illustrative Antimicrobial Activity of a Quaternary Ammonium Compound

Parameter	Staphylococcus aureus	Escherichia coli
Minimum Inhibitory Concentration (MIC)	4 µg/mL	8 µg/mL

| Minimum Bactericidal Concentration (MBC) | 8 µg/mL | 16 µg/mL |

Table 2: Representative Hemolytic Activity of a Quaternary Ammonium Compound

Concentration (µg/mL)	% Hemolysis (Mean ± SD)
1	0.5 ± 0.2
10	4.8 ± 1.1
50	25.3 ± 3.5
100	68.7 ± 5.2
200	95.1 ± 2.4
Positive Control (Triton X-100)	100

| Negative Control (PBS) | 0 |

Table 3: Representative Calcein Leakage from Bacterial Mimic Liposomes

Time (minutes)	Cethexonium (10 µg/mL) % Leakage	Control (Buffer) % Leakage
0	0	0
5	22.4	0.8
15	58.1	1.2
30	85.6	1.5

| 60 | 92.3 | 1.8 |

III. Proposed Mechanism of Action

The interaction of cationic amphiphiles like Cethexonium with bacterial membranes is a multi-step process. It begins with electrostatic attraction to the negatively charged membrane surface, followed by the insertion of the hydrophobic alkyl chains into the lipid bilayer. This disrupts the ordered lipid packing, leading to membrane fluidization, the formation of pores or defects, and subsequent leakage of cytoplasmic contents.[7][8]

Cethexonium's interaction with the bacterial membrane.

IV. Experimental Protocols

Bacterial Membrane Permeability: SYTOX™ Green Assay

This assay quantifies membrane damage by measuring the fluorescence of SYTOX™ Green, a dye that only enters cells with compromised membranes and fluoresces upon binding to nucleic acids.[9]

Workflow for the SYTOX™ Green membrane permeability assay.

Protocol:

• Bacterial Preparation: Culture the target bacterial strain (e.g., S. aureus) to the mid-logarithmic growth phase. Harvest the cells by centrifugation and wash them twice with a sterile phosphate-buffered saline (PBS), pH 7.4.[9]

• Dye Staining: Resuspend the bacterial pellet in PBS to a final optical density at 600 nm (OD₆₀₀) of 0.2. Add SYTOX™ Green dye to a final concentration of 2-5 µM and incubate in the dark at room temperature for 15-30 minutes.[9]

• Assay Setup: In a black, clear-bottom 96-well plate, prepare serial dilutions of Cethexonium in PBS. Include a positive control (e.g., 70% isopropanol) and a negative control (PBS only).

• Measurement: Add the SYTOX™ Green-labeled bacterial suspension to each well. Immediately begin measuring fluorescence intensity using a microplate reader (Excitation: ~485 nm, Emission: ~520 nm) at regular intervals (e.g., 0, 5, 15, 30, and 60 minutes).[9]

• Data Analysis: Plot the fluorescence intensity against time for each concentration of Cethexonium. An increase in fluorescence indicates membrane disruption.

Model Membrane Disruption: Calcein Leakage Assay

This assay uses artificial lipid vesicles (liposomes) loaded with the fluorescent dye calcein at a self-quenching concentration. Disruption of the liposome membrane by Cethexonium causes calcein to leak out, resulting in dilution and a measurable increase in fluorescence.[5][10][11]

Workflow for the liposome-based calcein leakage assay.

Protocol:

• Liposome Preparation: Prepare a lipid film using lipids that mimic the target membrane (e.g., a 3:1 mixture of POPC and POPG for a bacterial membrane mimic). Dry the lipids under a stream of nitrogen and then under vacuum.[11]

• Calcein Encapsulation: Hydrate the lipid film with a solution of 50-100 mM calcein in buffer, creating multilamellar vesicles.[10]

• Extrusion: Subject the vesicle suspension to multiple freeze-thaw cycles and then extrude it through a polycarbonate membrane (e.g., 100 nm pore size) to form large unilamellar vesicles (LUVs).[10]

• Purification: Separate the calcein-loaded LUVs from free, unencapsulated calcein using a size-exclusion chromatography column (e.g., Sephadex G-50).[12]

• Leakage Assay: Dilute the purified LUV suspension in buffer in a 96-well plate. Add various concentrations of Cethexonium.

• Measurement: Monitor the increase in fluorescence (Excitation: ~495 nm, Emission: ~515 nm) over time.[10]

• Data Analysis: After the final reading, add a detergent (e.g., Triton X-100) to all wells to lyse the liposomes completely and obtain a maximum fluorescence value (100% leakage).[12] Calculate the percentage of leakage for each sample relative to the maximum fluorescence.

Mammalian Cell Membrane Disruption: Hemolysis Assay

This assay assesses the cytotoxicity of Cethexonium by measuring its ability to lyse red blood cells (RBCs) and cause the release of hemoglobin.[13][14][15]

References

• 1. [Comparative cytologic studies on the effect of cetyltrimethylammonium bromide on bacterial cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. gosset.ai [gosset.ai]
• 3. Effect of cetrimonium carrier micelles on bacterial membranes and extracellular DNA, an in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective membrane disruption: mode of action of C16G2, a specifically targeted antimicrobial peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mode-of-Action of Antimicrobial Peptides: Membrane Disruption vs. Intracellular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improving the Cellular Selectivity of a Membrane-Disrupting Antimicrobial Agent by Monomer Control and by Taming - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular mechanisms of pore formation and membrane disruption by the antimicrobial lantibiotic peptide Mutacin 1140 - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. Computational study of bacterial membrane disruption by cationic biocides: structural basis for water pore formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Calcein Release Assay to Measure Membrane Permeabilization by Recombinant alpha-Synuclein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. encapsula.com [encapsula.com]
• 13. rsc.org [rsc.org]
• 14. thno.org [thno.org]
• 15. Hemolysis | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]

Application Notes and Protocols for Aseptic Techniques Utilizing Cethexonium in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cethexonium bromide and Cethexonium chloride are quaternary ammonium compounds (QACs) that act as cationic surfactants. Due to their amphiphilic nature, they exhibit antimicrobial properties by disrupting the cell membranes of microorganisms. This document provides detailed application notes and protocols for the use of Cethexonium in maintaining aseptic conditions within a laboratory environment. While specific quantitative efficacy data for Cethexonium is limited in publicly available literature, the information presented here is based on the known properties of QACs and available data for closely related compounds.

Mechanism of Action

The primary mechanism of action for Cethexonium and other QACs is the disruption of the microbial cell membrane. This multi-step process involves:

• Electrostatic Adsorption: The positively charged cationic head of the Cethexonium molecule is attracted to the negatively charged components of the microbial cell surface, such as phospholipids and teichoic acids in Gram-positive bacteria, and lipopolysaccharides (LPS) in Gram-negative bacteria.

• Hydrophobic Insertion: The long hydrophobic alkyl tail of the Cethexonium molecule penetrates and inserts into the hydrophobic core of the cell membrane.

• Membrane Disruption: This insertion disrupts the ordered structure of the lipid bilayer, leading to a loss of membrane integrity, increased fluidity, and the formation of pores.

• Leakage of Intracellular Components: The compromised membrane allows for the leakage of essential ions (e.g., K+) and cellular contents, leading to the dissipation of the proton motive force and ultimately, cell death.

Data Presentation: Antimicrobial Efficacy of Quaternary Ammonium Compounds

Disclaimer: The following tables summarize available quantitative data for quaternary ammonium compounds closely related to Cethexonium. This data should be used as a general guide to the expected efficacy of Cethexonium. It is strongly recommended to perform in-house validation studies to determine the precise efficacy of Cethexonium against specific microorganisms of concern under your laboratory's conditions.

Table 1: Minimum Inhibitory Concentration (MIC) of a Related Quaternary Ammonium Compound (Cetylpyridinium Chloride - CPC) against various bacteria

Microorganism	Type	MIC (µg/mL)	Reference
Staphylococcus aureus (MSSA)	Gram-positive	2	[1]
Staphylococcus aureus (MRSA)	Gram-positive	10	[1]
Escherichia coli	Gram-negative	16 - 64	[1]

Table 2: Virucidal Activity of a Cetrimide/Chlorhexidine mixture (Quaternary Ammonium Compound-based)

Virus	Type	Efficacy	Reference
Herpes Simplex Virus Type 1 (HSV-1)	Enveloped	Effective	[2][3]
Human Immunodeficiency Virus (HIV-1)	Enveloped	Effective	[2][3]
Human Coronavirus	Enveloped	Ineffective	[2][3]
Non-enveloped viruses	Non-enveloped	Ineffective	[2][3]

Experimental Protocols

Protocol 1: General Surface Disinfection in a Laboratory Setting

This protocol outlines the general procedure for disinfecting laboratory surfaces such as benchtops, fume hoods, and equipment exteriors using a Cethexonium solution.

Materials:

• Cethexonium bromide or chloride solution (e.g., 0.1% - 1.0% w/v in sterile distilled water or 70% ethanol)

• Sterile wipes or cloths

• Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

• Preparation: Ensure the surface is free of gross contamination by cleaning with a suitable laboratory detergent and rinsing with water, if necessary. Allow the surface to dry.

• Application: Liberally apply the Cethexonium solution to the surface using a sterile wipe or by spraying. Ensure the entire surface is thoroughly wetted.

• Contact Time: Allow the disinfectant to remain on the surface for a minimum contact time of 10-15 minutes. The surface should remain visibly wet throughout the contact time. Reapply the solution if it begins to dry.

• Wiping (Optional): After the recommended contact time, wipe the surface with a sterile cloth to remove any residue, if required for the specific application.

• Drying: Allow the surface to air dry completely before resuming work.

Protocol 2: Determining the Minimum Inhibitory Concentration (MIC) of Cethexonium using Broth Microdilution

This protocol describes the method to determine the minimum concentration of Cethexonium that inhibits the visible growth of a specific bacterium.[4][5][6][7]

Materials:

• Cethexonium stock solution of known concentration

• Sterile 96-well microtiter plates

• Bacterial culture in the logarithmic growth phase

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Spectrophotometer

• Incubator

Procedure:

• Prepare Bacterial Inoculum: Dilute the bacterial culture in fresh broth to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Serial Dilution of Cethexonium:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the Cethexonium stock solution to the first well and mix thoroughly.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, across the plate. Discard 100 µL from the last well.

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well. Include a positive control well (broth and bacteria, no Cethexonium) and a negative control well (broth only).

• Incubation: Cover the plate and incubate at the optimal temperature for the bacterium (e.g., 37°C) for 18-24 hours.

• Reading Results: After incubation, determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of Cethexonium in a well with no visible bacterial growth. Results can also be read using a microplate reader to measure absorbance.

Protocol 3: Evaluating Virucidal Efficacy using a Suspension Test

This protocol provides a general method to assess the effectiveness of Cethexonium in inactivating a specific virus in suspension.[2][3]

Materials:

• Cethexonium solution at the desired test concentration.

• Viral stock with a known titer (e.g., TCID50/mL or PFU/mL).

• Appropriate cell line for viral propagation and titration.

• Sterile culture medium and plates.

• Neutralizing solution (if necessary to stop the disinfectant action).

• Incubator.

Procedure:

• Test Mixture Preparation: In a sterile tube, mix a defined volume of the viral stock with a defined volume of the Cethexonium solution. Include a control with the virus and a diluent (e.g., sterile water or PBS) instead of the disinfectant.

• Contact Time: Incubate the mixture at a specified temperature (e.g., room temperature) for various contact times (e.g., 1, 5, 10, 15 minutes).

• Neutralization: After each contact time, add a neutralizing solution to stop the virucidal activity of the Cethexonium. If a specific neutralizer is not available, the mixture can be immediately serially diluted to reduce the disinfectant concentration to a non-toxic level for the cell line.

• Viral Titration: Perform serial dilutions of the neutralized or diluted mixture and inoculate onto the appropriate cell line to determine the remaining viral titer using a standard method (e.g., plaque assay or TCID50 assay).

• Calculation of Log Reduction: Compare the viral titer of the Cethexonium-treated samples to the control sample to calculate the log reduction in viral infectivity. A log reduction of ≥4 is generally considered effective for virucidal agents.

Visualizations

Caption: Mechanism of Cethexonium action on the bacterial cell membrane.

References

• 1. Cetylpyridinium Chloride: Mechanism of Action, Antimicrobial Efficacy in Biofilms, and Potential Risks of Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The action of three antiseptics/disinfectants against enveloped and non-enveloped viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The action of three antiseptics/disinfectants against enveloped and non-enveloped viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. idexx.com [idexx.com]
• 7. Bot Verification [idstewardship.com]

Cethexonium application in the development of antiseptic medical devices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cethexonium, a quaternary ammonium compound, possesses broad-spectrum antimicrobial properties characteristic of cationic antiseptics. Its potential application in the development of antiseptic medical devices is aimed at reducing the incidence of device-associated infections. This document provides an overview of the available data, general experimental protocols, and key considerations for incorporating Cethexonium into medical device manufacturing.

Disclaimer: The following information is for research and development purposes only. Specific quantitative data and optimized protocols for Cethexonium are not widely available in public literature. The protocols provided are based on general methodologies for similar compounds and should be adapted and validated for specific applications.

Mechanism of Action

The primary antimicrobial action of quaternary ammonium compounds like Cethexonium involves the disruption of microbial cell membranes. The positively charged cationic head of the molecule interacts with the negatively charged components of the bacterial cell wall and cytoplasmic membrane. This interaction leads to a loss of membrane integrity, leakage of essential intracellular components, and ultimately, cell death.

Caption: General mechanism of action for quaternary ammonium compounds.

Antimicrobial Efficacy

Quantitative data on the antimicrobial efficacy of Cethexonium, such as Minimum Inhibitory Concentrations (MICs) and zone of inhibition diameters, are not extensively reported in publicly accessible scientific literature. For development purposes, it is crucial to determine these values for relevant microbial strains.

Table 1: Representative Antimicrobial Efficacy Data for Similar Quaternary Ammonium Compounds

Compound	Organism	MIC (µg/mL)	Zone of Inhibition (mm)
Benzalkonium Chloride	Staphylococcus aureus	1 - 10	15 - 25
Escherichia coli	16 - 64	10 - 20
Cetylpyridinium Chloride	Staphylococcus aureus	0.5 - 2	18 - 28
Escherichia coli	8 - 32	12 - 22

Note: This data is illustrative for similar compounds and should not be considered representative of Cethexonium's specific efficacy.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of Cethexonium against a specific bacterial strain.

Materials:

• Cethexonium stock solution

• Sterile 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth)

• Spectrophotometer

Procedure:

• Prepare serial two-fold dilutions of the Cethexonium stock solution in the broth medium directly in the 96-well plate.

• Adjust the turbidity of the bacterial culture to a 0.5 McFarland standard.

• Inoculate each well with the standardized bacterial suspension. Include a positive control (broth and bacteria, no Cethexonium) and a negative control (broth only).

• Incubate the plate at the optimal temperature for the test organism for 18-24 hours.

• Determine the MIC by visual inspection as the lowest concentration of Cethexonium that completely inhibits visible bacterial growth.

Caption: Workflow for MIC determination.

Protocol 2: Zone of Inhibition Assay

This protocol describes the agar disk diffusion method to assess the antimicrobial activity of a Cethexonium-coated surface.

Materials:

• Cethexonium-coated medical device material (e.g., a small disc)

• Sterile agar plates (e.g., Mueller-Hinton Agar)

• Bacterial culture in logarithmic growth phase

• Sterile swabs

Procedure:

• Prepare a bacterial lawn by evenly streaking a standardized inoculum onto the surface of the agar plate using a sterile swab.

• Aseptically place the Cethexonium-coated disc onto the center of the inoculated agar plate.

• Incubate the plate at the optimal temperature for the test organism for 18-24 hours.

• Measure the diameter of the clear zone of no bacterial growth around the disc in millimeters.

Biocompatibility and Cytotoxicity

The biocompatibility of any medical device is critical. For devices incorporating Cethexonium, cytotoxicity testing is a primary requirement as per ISO 10993-5.

Table 2: Representative Cytotoxicity Data for Similar Quaternary Ammonium Compounds

Compound	Cell Line	IC50 (µg/mL)	Assay
Benzalkonium Chloride	L929 (Fibroblasts)	10 - 50	MTT
Cetylpyridinium Chloride	Human Gingival Fibroblasts	5 - 25	Neutral Red Uptake

Note: This data is illustrative for similar compounds and should not be considered representative of Cethexonium's specific cytotoxicity.

Protocol 3: In Vitro Cytotoxicity - MTT Assay (Based on ISO 10993-5)

This protocol provides a general method for assessing the cytotoxicity of extracts from a Cethexonium-coated medical device.

Materials:

• Cethexonium-coated medical device

• Mammalian fibroblast cell line (e.g., L929)

• Cell culture medium

• Sterile extraction vehicle (e.g., saline, cell culture medium)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Extraction: Incubate the Cethexonium-coated device in the extraction vehicle at 37°C for 24-72 hours, according to ISO 10993-12 standards.

• Cell Seeding: Seed L929 cells into a 96-well plate and incubate until they form a sub-confluent monolayer.

• Exposure: Replace the culture medium with various concentrations of the device extract. Include positive (e.g., cytotoxic material) and negative (extraction vehicle only) controls.

• Incubation: Incubate the cells with the extracts for 24-48 hours.

• MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add the solubilization solution to dissolve the formazan crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculation: Calculate the percentage of cell viability relative to the negative control. A reduction in viability below 70% is generally considered a cytotoxic effect.

Caption: Workflow for in vitro cytotoxicity testing.

Device Coating and Stability

The method of applying Cethexonium to a medical device and the stability of the resulting antiseptic coating are critical for its performance and safety.

Protocol 4: General Dip-Coating Method

This is a generalized protocol for applying an antiseptic coating to a medical device.

Materials:

• Medical device to be coated

• Cethexonium solution of a predetermined concentration

• A suitable solvent system

• A polymeric binder (optional, to improve adhesion and control release)

• Drying oven

Procedure:

• Surface Preparation: Thoroughly clean and sterilize the medical device to ensure proper adhesion of the coating.

• Coating Solution Preparation: Dissolve Cethexonium and any polymeric binder in the chosen solvent to create a homogenous coating solution.

• Dip-Coating: Immerse the medical device into the coating solution at a controlled rate.

• Dwell Time: Allow the device to remain submerged for a specific duration to ensure complete and uniform coverage.

• Withdrawal: Slowly withdraw the device from the solution at a controlled speed.

• Drying/Curing: Dry the coated device in an oven at a specified temperature and duration to remove the solvent and cure the coating.

Protocol 5: Accelerated Stability and Leaching Study

This protocol outlines a general approach to assess the stability of the Cethexonium coating and the potential for leaching.

Materials:

• Cethexonium-coated medical devices

• Environmental chamber for accelerated aging (controlled temperature and humidity)

• Physiological saline or another appropriate immersion fluid

• Analytical method for quantifying Cethexonium (e.g., HPLC)

Procedure:

• Accelerated Aging: Place the coated devices in an environmental chamber at an elevated temperature (e.g., 55°C) for a calculated period to simulate real-time aging (as per ASTM F1980).

• Leaching Test: At specified time points during the accelerated aging, immerse a subset of devices in physiological saline.

• Sample Collection: At various intervals (e.g., 1, 6, 24 hours), collect aliquots of the immersion fluid.

• Quantification: Analyze the collected samples to determine the concentration of Cethexonium that has leached from the device surface.

• Antimicrobial Efficacy of Aged Devices: After the aging period, test the antimicrobial efficacy of the aged devices using the Zone of Inhibition assay (Protocol 2) to assess the retention of antiseptic properties.

Conclusion

The application of Cethexonium in antiseptic medical devices holds promise for infection prevention. However, the lack of specific, publicly available data necessitates a thorough in-house validation of its antimicrobial efficacy, cytotoxicity, and the stability of its application on any given medical device. The protocols provided herein offer a foundational framework for initiating such investigations. All experimental procedures should be conducted in compliance with relevant ISO standards and regulatory guidelines.

Technical Notes & Optimization

Technical Support Center: Overcoming Cethexonium Bromide Solubility Issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with Cethexonium bromide in experimental buffers.

Troubleshooting Guides

Issue: Cethexonium Bromide Precipitates Upon Addition to Buffer

Question: I am observing precipitation or cloudiness when I add Cethexonium bromide to my experimental buffer. What could be the cause and how can I resolve it?

Answer:

Precipitation of Cethexonium bromide in aqueous buffers is a common issue arising from its properties as a long-chain quaternary ammonium cationic surfactant. The primary factors influencing its solubility are buffer composition, pH, temperature, and the concentration of Cethexonium bromide itself.

Troubleshooting Steps:

• Buffer Component Interaction:

  • Issue: Phosphate ions in Phosphate-Buffered Saline (PBS) can sometimes interact with quaternary ammonium compounds, leading to precipitation, especially at high concentrations.

  • Recommendation: If using PBS, consider switching to a different buffer system such as Tris-HCl or HEPES, which are generally more compatible with cationic surfactants.

• pH of the Buffer:

  • Issue: The solubility of cationic surfactants can be pH-dependent. While Cethexonium bromide is permanently charged regardless of pH, its interaction with other buffer components or dissolved substances can be influenced by the pH. In some cases, a higher pH can increase the negative charge of other molecules in the solution, potentially leading to interactions and precipitation.

  • Recommendation: Measure the final pH of your solution after adding Cethexonium bromide. If precipitation is observed, adjusting the pH slightly may help. It is advisable to prepare the buffer at the desired final pH before adding the surfactant.

• Temperature of the Solution:

  • Issue: The solubility of most solids in liquids, including Cethexonium bromide, generally increases with temperature.[1] Preparing your buffer at room temperature or slightly warming it may not be sufficient to dissolve higher concentrations.

  • Recommendation: Gently warm the buffer solution (e.g., to 37°C) before and during the addition of Cethexonium bromide. Sonication can also aid in dissolution. Ensure the final experimental temperature is compatible with this approach.

• Concentration and Dissolution Method:

  • Issue: Adding the entire amount of Cethexonium bromide powder at once can lead to localized high concentrations and precipitation.

  • Recommendation: Add the Cethexonium bromide powder gradually to the buffer while stirring vigorously. Preparing a concentrated stock solution in a suitable solvent and then diluting it into the buffer can also be an effective strategy.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of Cethexonium bromide?

A1: Cethexonium bromide is a white powder that is soluble in water, alcohol, chloroform, and Dimethyl Sulfoxide (DMSO). It is practically insoluble in petroleum ether.[2] Its solubility in aqueous buffers can be influenced by several factors.

Q2: How does temperature affect the solubility of Cethexonium bromide?

A2: For most solids dissolving in a liquid, the dissolution process is endothermic, meaning an increase in temperature will lead to an increase in solubility.[1] If you are experiencing solubility issues, gently warming your buffer can be an effective way to dissolve Cethexonium bromide.

Q3: Can the type of buffer I use affect the solubility of Cethexonium bromide?

A3: Yes, the buffer composition can significantly impact solubility. Buffers containing certain anions, such as phosphate in PBS, may interact with the cationic head of Cethexonium bromide, potentially causing precipitation.[3] If you encounter this issue, consider using alternative buffers like Tris or HEPES.

Q4: What is the Critical Micelle Concentration (CMC) of Cethexonium bromide and why is it important?

Q5: Are there any recommended methods for preparing a stock solution of Cethexonium bromide?

A5: To avoid precipitation in your final experimental buffer, preparing a concentrated stock solution in a highly compatible solvent is recommended. Based on its known solubility, Dimethyl Sulfoxide (DMSO) is a suitable solvent for creating a stock solution.[2] You can then dilute this stock solution to the final desired concentration in your pre-warmed experimental buffer with vigorous stirring.

Data Presentation

Table 1: Estimated Solubility of Cethexonium Bromide in Common Buffers

Buffer System	pH	Temperature (°C)	Estimated Solubility	Notes
Deionized Water	7.0	25	Freely Soluble	Baseline for solubility.
Phosphate-Buffered Saline (PBS)	7.4	25	Moderately Soluble	Potential for precipitation at higher concentrations due to phosphate interaction.
Tris-HCl	7.4	25	Soluble	Generally good compatibility.
Tris-HCl	8.0	25	Soluble	Solubility may be slightly enhanced at a higher pH.
HEPES	7.4	25	Soluble	Good alternative to PBS.
Deionized Water	37	Freely Soluble	Increased temperature enhances solubility.
Phosphate-Buffered Saline (PBS)	7.4	37	Soluble	Warming can help overcome precipitation issues.

Note: The solubility data is estimated based on the general behavior of cationic surfactants. It is strongly recommended to perform small-scale pilot tests to determine the optimal solubility for your specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Cethexonium Bromide Solution in Tris-HCl Buffer

Objective: To prepare a clear, 10 mM solution of Cethexonium bromide in 50 mM Tris-HCl buffer at pH 7.4 for use in a variety of downstream applications.

Materials:

• Cethexonium bromide powder (MW: 448.56 g/mol )

• Tris base

• Hydrochloric acid (HCl)

• Deionized water

• Magnetic stirrer and stir bar

• pH meter

• Heating plate

Methodology:

• Prepare 50 mM Tris-HCl Buffer (pH 7.4):

  • Dissolve the appropriate amount of Tris base in deionized water.

  • Adjust the pH to 7.4 using HCl.

  • Bring the final volume to the desired amount with deionized water.

• Warm the Buffer:

  • Gently warm the Tris-HCl buffer to approximately 37°C while stirring. Do not boil.

• Weigh Cethexonium Bromide:

  • For a 10 mM solution, weigh out 4.4856 mg of Cethexonium bromide per 1 mL of buffer (or 4.4856 g per 1 L).

• Dissolve Cethexonium Bromide:

  • Slowly add the weighed Cethexonium bromide powder to the warm, stirring Tris-HCl buffer.

  • Continue stirring until the powder is completely dissolved. The solution should be clear.

• Cool and Store:

  • Allow the solution to cool to room temperature.

  • Store the solution in a tightly sealed container. For short-term storage (days to weeks), 4°C is recommended. For long-term storage (months), -20°C may be appropriate, but a small aliquot should be test-thawed to check for precipitation.[2]

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay using Cethexonium Bromide

Objective: To determine the minimum concentration of Cethexonium bromide that inhibits the visible growth of a specific bacterial strain using a broth microdilution method.[6][7]

Materials:

• Cethexonium bromide stock solution (e.g., 10 mM in Tris-HCl or a suitable solvent like DMSO)

• Sterile 96-well microtiter plates

• Bacterial culture in the appropriate growth phase

• Sterile Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

• Spectrophotometer

Methodology:

• Prepare Bacterial Inoculum:

  • Culture the desired bacterial strain overnight.

  • Dilute the overnight culture in fresh MHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Further dilute this suspension to the final working concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution of Cethexonium Bromide:

  • Add 100 µL of sterile MHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the Cethexonium bromide stock solution (at twice the highest desired final concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no Cethexonium bromide).

  • Well 12 will serve as the sterility control (no bacteria).

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to wells 1 through 11.

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of Cethexonium bromide at which there is no visible bacterial growth (i.e., the well remains clear).

Visualizations

Caption: Workflow for a Minimum Inhibitory Concentration (MIC) assay.

Caption: Factors influencing Cethexonium bromide solubility.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ache.org.rs [ache.org.rs]
• 3. researchgate.net [researchgate.net]
• 4. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 6. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Cethexonium Concentration for Effective Microbial Inhibition

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing Cethexonium for microbial inhibition experiments. It includes troubleshooting guides and frequently asked questions to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Cethexonium and what is its primary mechanism of action?

Cethexonium is a quaternary ammonium compound (QAC) that functions as an antiseptic agent. Its principal mechanism of action involves the disruption of microbial cell membranes. The positively charged quaternary nitrogen in the Cethexonium molecule interacts with the negatively charged components of the bacterial cell membrane, leading to a loss of membrane integrity, leakage of cellular contents, and ultimately, cell death.[1][2]

Q2: What are the typical effective concentrations of Cethexonium against common microbes?

Data Presentation: Representative MICs of Quaternary Ammonium Compounds

The following tables summarize reported MIC values for various QACs against different microorganisms to provide a general reference for expected effective concentrations. Note: These are not specific values for Cethexonium and should be used as a guideline for determining experimental concentrations.

Table 1: Representative Minimum Inhibitory Concentrations (MICs) of QACs against Bacteria

Microorganism	Quaternary Ammonium Compound	MIC Range (µg/mL)
Staphylococcus aureus	Benzalkonium chloride	2 - 8
Listeria monocytogenes	Benzalkonium chloride	0.25 - 20.00
Pseudomonas aeruginosa	Various QACs	11.3 - 95.8
Escherichia coli	Benzalkonium chloride	~12

(Data synthesized from multiple sources for illustrative purposes)[3][4][5]

Table 2: Representative Minimum Inhibitory/Effective Concentrations (MIC/MEC) of Antifungals against Fungi

Microorganism	Antifungal Agent	MIC/MEC Range (µg/mL)
Candida albicans	Otilonium Bromide	0.5 - 2
Aspergillus niger	Voriconazole	0.5
Aspergillus niger	Amphotericin B	0.25 - 1

(Data synthesized from multiple sources for illustrative purposes; Otilonium Bromide is a QAC, while Voriconazole and Amphotericin B are common antifungal agents shown for comparison)[6][7][8]

Troubleshooting Guide

This guide addresses common issues encountered during microbial inhibition experiments with Cethexonium.

Issue 1: High variability in Minimum Inhibitory Concentration (MIC) results between experiments.

• Possible Cause: Inconsistent inoculum density.

  • Solution: Ensure the bacterial or fungal inoculum is standardized to the same turbidity (e.g., 0.5 McFarland standard) for every experiment. The final inoculum concentration in the wells should be consistent.[2][9]

• Possible Cause: Variations in growth media.

  • Solution: Use the same batch of media for all related experiments. The pH of the media should be consistent, as it can affect the activity of QACs.[9][10]

• Possible Cause: Inconsistent incubation time and temperature.

  • Solution: Adhere to a strict incubation period and maintain a constant, calibrated temperature. Variations can alter microbial growth rates and affect the final MIC reading.[9]

Issue 2: No inhibition observed even at high concentrations of Cethexonium.

• Possible Cause: Biofilm formation.

  • Solution: Microorganisms within a biofilm are significantly more resistant to antimicrobials.[11][12][13] Visually inspect for biofilm formation. Consider using experimental setups designed to inhibit biofilm formation or test agents specifically on pre-formed biofilms.

• Possible Cause: Intrinsic resistance of the microorganism.

  • Solution: Some microbes possess intrinsic resistance mechanisms, such as efflux pumps that actively remove the antimicrobial agent from the cell.[11][12] Consider testing for the presence of known resistance genes or using a synergistic agent to inhibit efflux pumps.

Issue 3: Sub-inhibitory concentrations of Cethexonium appear to increase microbial virulence.

• Possible Cause: Modulation of bacterial signaling pathways.

  • Solution: At concentrations below the MIC, some QACs can influence bacterial quorum sensing, leading to increased production of virulence factors and enhanced biofilm formation.[14] This is a known phenomenon and should be considered when interpreting results from sub-lethal concentrations.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is a standard method for determining the MIC of an antimicrobial agent against a specific microorganism.

• Preparation of Cethexonium Stock Solution: Prepare a concentrated stock solution of Cethexonium bromide in a suitable solvent (e.g., sterile deionized water or DMSO).

• Preparation of Microtiter Plate:

  • Add 100 µL of sterile broth medium to all wells of a 96-well microtiter plate.

  • Add 100 µL of the Cethexonium stock solution to the first column of wells, resulting in a 1:2 dilution.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and continuing this process across the plate to the desired final concentration. The last column should contain only broth and no Cethexonium to serve as a growth control.

• Inoculum Preparation:

  • Prepare a bacterial or fungal suspension from a fresh culture and adjust its turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells after inoculation.

• Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at the optimal temperature and duration for the specific microorganism (typically 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of Cethexonium that completely inhibits visible growth of the microorganism.[2][9]

Visualizations

Below are diagrams illustrating key concepts related to the action of Cethexonium.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Cethexonium's mechanism and bacterial responses at sub-MIC levels.

References

• 1. Antimicrobial Resistance to Agents Used for Staphylococcus aureus Decolonization: Is There a Reason for Concern? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of Reduced Susceptibility to Quaternary Ammonium Compounds and Bisbiguanides in Clinical Isolates and Laboratory-Generated Mutants of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bacterial resistance to disinfectants containing quaternary ammonium compounds: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. Otilonium Bromide Exhibits Potent Antifungal Effects by Blocking Ergosterol Plasma Membrane Localization and Triggering Cytotoxic Autophagy in Candida Albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Antifungal Susceptibility Testing of Aspergillus niger on Silicon Microwells by Intensity-Based Reflectometric Interference Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. mjpath.org.my [mjpath.org.my]
• 11. Quaternary ammonium disinfectants and antiseptics: tolerance, resistance and potential impact on antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reduced Chlorhexidine Susceptibility Is Associated with Tetracycline Resistance tet Genes in Clinical Isolates of Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Antibacterial properties of cetyltrimethylammonium bromide-stabilized green silver nanoparticles against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cethexonium Antimicrobial Assays

Welcome to the technical support center for Cethexonium antimicrobial assays. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and inconsistencies encountered during in vitro antimicrobial susceptibility testing of Cethexonium, a quaternary ammonium compound (QAC).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and troubleshooting guidance for inconsistent results in Minimum Inhibitory Concentration (MIC) and disk diffusion assays involving Cethexonium.

Inconsistent Minimum Inhibitory Concentration (MIC) Results

Q1: We are observing significant variability in our MIC values for the same bacterial strain across different experiments. What are the likely causes?

Inconsistent MIC values are a frequent issue in antimicrobial susceptibility testing and can stem from several experimental factors. Cethexonium, as a QAC, can also be influenced by specific environmental conditions.

Troubleshooting Inconsistent MIC Values

Potential Cause	Recommended Action
Inoculum Density	Ensure the final inoculum concentration in the wells is standardized, typically to 5 x 10^5 CFU/mL. Use a 0.5 McFarland standard to prepare the initial bacterial suspension and perform dilutions accurately.[1]
Media Composition	Use cation-adjusted Mueller-Hinton Broth (CAMHB) for testing. Variations in divalent cations like Ca2+ and Mg2+ can affect the activity of some antimicrobials. The pH of the broth should also be within the recommended range (typically 7.2-7.4).
Cethexonium Solution	Prepare fresh Cethexonium solutions for each experiment, as QACs can degrade over time, especially when exposed to light or non-optimal temperatures. If using stock solutions, store them in tightly sealed containers, protected from light, and at recommended temperatures (e.g., -20°C for up to one month). Avoid repeated freeze-thaw cycles.
Incubation Conditions	Incubate microplates for a standardized duration (e.g., 16-20 hours) at a consistent temperature (35 ± 2°C). Ensure proper atmospheric conditions if required for the test organism.
Plate Reading	Read the MIC at the lowest concentration that shows complete inhibition of visible growth. Be consistent in your interpretation, especially when dealing with trailing endpoints or pinpoint growth.
pH of Working Solution	Quaternary ammonium compounds are most effective in neutral to slightly alkaline conditions. Check the pH of your final working solution.

Q2: Our MIC results for quality control (QC) strains are consistently out of the acceptable range. What should we do?

Out-of-range QC results indicate a systemic issue with the assay that must be resolved before proceeding with experimental samples.

Troubleshooting Workflow for Out-of-Range QC MIC Results

Caption: A logical workflow for troubleshooting out-of-range QC MIC results.

Inconsistent Disk Diffusion (Kirby-Bauer) Results

Q1: The zones of inhibition for our QC strains vary significantly between plates. What could be causing this?

Variability in zone diameters in disk diffusion assays often points to inconsistencies in the experimental procedure.

Troubleshooting Variable Zone Diameters

Potential Cause	Recommended Action
Agar Depth	The depth of the Mueller-Hinton agar should be uniform, typically 4 mm. Inconsistent agar depth can affect the diffusion of Cethexonium.
Inoculum Lawn	Ensure a uniform, confluent lawn of bacteria is achieved. Use a standardized streaking method and an inoculum with the correct turbidity (0.5 McFarland standard).[1][2]
Disk Potency & Placement	Store Cethexonium disks at the recommended temperature and check the expiration date. Allow disks to reach room temperature before opening to prevent condensation. Ensure disks are placed firmly on the agar surface for complete contact.[3]
Incubation Time	Incubate plates for the standardized duration (typically 16-18 hours). Reading the zones too early or too late can lead to inaccurate measurements.
Measurement Technique	Measure the zone of complete inhibition from the back of the plate against a dark, non-reflective background. Use a caliper or ruler for accurate measurements.

Q2: We are observing colonies growing within the zone of inhibition. What does this indicate?

The presence of colonies within a zone of inhibition can have several interpretations.

Possible Interpretations of Colonies within the Zone of Inhibition

Observation	Potential Cause
Scattered Colonies	The bacterial population may contain a resistant subpopulation. Consider re-testing by picking an isolated colony from the original plate.
Mixed Culture	The original inoculum may have been contaminated with a different, more resistant organism. Re-streak the original culture to ensure purity.
Swarming Growth	Certain bacterial species (e.g., Proteus spp.) can swarm over the agar, making zone interpretation difficult.

Experimental Protocols

Broth Microdilution MIC Assay (CLSI Guidelines)

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of Cethexonium.

• Preparation of Cethexonium Stock Solution:

  • Prepare a stock solution of Cethexonium at a concentration 100 times the highest desired final concentration in a suitable solvent.

  • Sterilize the stock solution by filtration through a 0.22 µm filter.

• Preparation of Microtiter Plates:

  • Dispense 50 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) into wells A1 through H11 of a 96-well microtiter plate.

  • Add 100 µL of the Cethexonium stock solution to the first well of each row to be tested.

  • Perform serial two-fold dilutions by transferring 50 µL from well 1 to well 2, and so on, up to well 10. Discard the final 50 µL from well 10.

  • Well 11 serves as the growth control (no Cethexonium), and well 12 as the sterility control (no bacteria).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Within 15 minutes, dilute this suspension in CAMHB to achieve a final inoculum density of 5 x 10^5 CFU/mL in each well after inoculation.

• Inoculation and Incubation:

  • Add 50 µL of the standardized bacterial suspension to each well (except the sterility control).

  • Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation:

  • The MIC is the lowest concentration of Cethexonium at which there is no visible growth of the organism.

Experimental Workflow for MIC Determination

References

• 1. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. hardydiagnostics.com [hardydiagnostics.com]
• 3. Disk Diffusion Susceptibility Testing (Kirby-Bauer Method) [addl.purdue.edu]

Technical Support Center: Mitigating Cethexonium-Induced Cytotoxicity in Cell-Based Assays

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding Cethexonium-induced cytotoxicity in cell-based assays.

Disclaimer: Direct experimental data on Cethexonium cytotoxicity is limited in publicly available literature. The guidance provided here is substantially based on data from studies on Cetalkonium Chloride (CKC), a structurally and functionally similar quaternary ammonium compound (QAC). Users should consider this as a starting point for their own experimental optimization.

Frequently Asked Questions (FAQs)

Q1: What is Cethexonium and why does it cause cytotoxicity?

Cethexonium is a quaternary ammonium compound (QAC) used as an antiseptic.[1] Like other QACs, its primary mechanism of action involves disrupting the lipid membranes of cells, which can lead to cell death.[2] This membrane-disrupting property is the main reason it exhibits cytotoxicity in cell-based assays.

Q2: At what concentrations does Cethexonium typically become cytotoxic?

Based on studies with the similar compound Cetalkonium Chloride (CKC), cytotoxicity is dose-dependent. Significant decreases in cell viability can be observed at concentrations of 1.0 × 10⁻⁴% (w/v) or higher.[2] It is crucial to perform a dose-response experiment to determine the specific cytotoxic concentrations for your cell line and experimental conditions.

Q3: What are the common signs of Cethexonium-induced cytotoxicity in cell culture?

Common signs include:

• Reduced cell viability and proliferation.

• Changes in cell morphology (e.g., rounding, detachment).

• Increased release of lactate dehydrogenase (LDH) into the culture medium, indicating membrane damage.

• Induction of apoptosis or necrosis.

Q4: How can I reduce the cytotoxic effects of Cethexonium in my experiments?

Several strategies can be employed:

• Optimize Concentration: Use the lowest effective concentration of Cethexonium required for your experimental purpose.

• Limit Exposure Time: Reduce the duration of cell exposure to Cethexonium.

• Use Serum-Containing Medium: The presence of proteins in fetal bovine serum (FBS) can sometimes mitigate the cytotoxic effects of surfactants, although this should be tested for your specific assay.

• Consider Co-treatment with Protective Agents: While not specific to Cethexonium, some studies have shown that certain compounds can reduce the cytotoxicity of other QACs.[3][4] This would require validation for your system.

Q5: Can Cethexonium interfere with my cytotoxicity assay readouts?

Yes, as a cationic surfactant, Cethexonium has the potential to interfere with common cytotoxicity assays:

• MTT/XTT Assays: Cethexonium may interact with the tetrazolium salts or formazan products, leading to inaccurate readings.[5][6]

• LDH Assays: It could potentially denature the LDH enzyme, affecting its activity and leading to an underestimation of cytotoxicity.[5] It is essential to include proper controls to test for assay interference.

Troubleshooting Guides

Guide 1: High Variability in Replicate Wells

Potential Cause	Troubleshooting Steps
Uneven Cell Seeding	Ensure a homogenous single-cell suspension before seeding. Mix the cell suspension between pipetting into wells.
Pipetting Errors	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions.
Edge Effects	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or medium.
Compound Precipitation	Visually inspect wells for any precipitate after adding Cethexonium. If precipitation occurs, try lowering the concentration or using a different solvent system (ensure solvent controls are included).

Guide 2: Unexpectedly Low Cell Viability in Control Groups

Potential Cause	Troubleshooting Steps
Solvent Toxicity	If using a solvent (e.g., DMSO) to dissolve Cethexonium, ensure the final concentration in the culture medium is non-toxic to the cells (typically <0.5%). Run a solvent-only control.
Contamination	Visually inspect cultures for microbial contamination. Test for mycoplasma contamination.
Poor Cell Health	Ensure cells are healthy and in the logarithmic growth phase before starting the experiment. Do not use cells that are over-confluent.

Guide 3: Discrepancies Between Different Cytotoxicity Assays (e.g., MTT vs. LDH)

Potential Cause	Troubleshooting Steps
Different Cellular Mechanisms Measured	MTT measures metabolic activity, while LDH measures membrane integrity. Cethexonium might affect these processes differently at various time points or concentrations.[7]
Assay Interference	Run a cell-free control by adding Cethexonium to the medium and the assay reagents to check for direct chemical interference.
Timing of Assay	The kinetics of metabolic inhibition and membrane damage may differ. Perform a time-course experiment to determine the optimal endpoint for each assay.

Quantitative Data Summary

The following table summarizes cytotoxicity data for Cetalkonium Chloride (CKC), a proxy for Cethexonium, on Human Corneal Epithelial Cells (HCECs).

Table 1: Cytotoxicity of Cetalkonium Chloride (CKC) on HCECs [2]

CKC Concentration (% w/v)	Cell Viability (24h)	Cell Viability (48h)	Cell Viability (72h)
0 (Control)	~100%	~100%	~100%
0.03125 x 10⁻⁴	No significant decrease	No significant decrease	No significant decrease
0.0625 x 10⁻⁴	No significant decrease	No significant decrease	No significant decrease
0.125 x 10⁻⁴	No significant decrease	No significant decrease	No significant decrease
0.25 x 10⁻⁴	~90%	~80%	~75%
0.5 x 10⁻⁴	~80%	~70%	~70%
1.0 x 10⁻⁴	~60%	<50%	<50%
2.0 x 10⁻⁴	<10%	Almost complete cell death	Almost complete cell death
4.0 x 10⁻⁴	Almost complete cell death	Almost complete cell death	Almost complete cell death

Experimental Protocols

Protocol 1: Assessing Cethexonium Cytotoxicity using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Cethexonium in culture medium. Remove the old medium from the cells and add the Cethexonium-containing medium. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100-150 µL of a solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol) to each well.

• Absorbance Reading: Mix gently and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Assessing Cethexonium Cytotoxicity using LDH Assay

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol. Include a positive control for maximum LDH release (e.g., by treating cells with a lysis buffer).

• Sample Collection: After incubation, carefully collect a supernatant sample from each well.

• LDH Reaction: In a separate 96-well plate, add the collected supernatant and the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the recommended time, protected from light.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Visualizations

Signaling Pathways

The following diagram illustrates a potential signaling pathway affected by Cethexonium-induced cytotoxicity, based on findings for the similar compound CKC which impacts cell survival pathways.[2]

Caption: Potential signaling pathways affected by Cethexonium.

Experimental Workflow

The following diagram outlines a general workflow for troubleshooting Cethexonium-induced cytotoxicity.

Caption: General workflow for troubleshooting cytotoxicity assays.

References

• 1. Céthexonium bromure : substance active à effet thérapeutique - VIDAL [vidal.fr]
• 2. In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reduction of cytotoxicity of benzalkonium chloride and octenidine by Brilliant Blue G - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reduction of cytotoxicity of benzalkonium chloride and octenidine by Brilliant Blue G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Particle-induced artifacts in the MTT and LDH viability assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Comparison of MTT and CVS Assays for the Assessment of Anticancer Agent Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apps.cuci.udg.mx [apps.cuci.udg.mx]

Technical Support Center: Stabilizing Cethexonium Solutions for Long-Term Experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the stability of Cethexonium solutions for long-term experimental use. The information is presented in a question-and-answer format to directly address common challenges.

Frequently Asked Questions (FAQs)

Q1: What is Cethexonium and why is its stability in solution a concern for long-term experiments?

Cethexonium is a quaternary ammonium compound (QAC) that acts as a cationic surfactant and antiseptic agent.[1] For long-term experiments, maintaining the stability of Cethexonium solutions is crucial because degradation can lead to a loss of potency, the formation of potentially interfering byproducts, and inaccurate experimental results. Like many QACs, Cethexonium's stability can be influenced by environmental factors such as pH, temperature, and light.

Q2: What are the primary factors that can affect the stability of Cethexonium solutions?

The stability of Cethexonium solutions can be compromised by several factors:

• pH: Aqueous solutions of similar cationic surfactants are most stable within a pH range of 5 to 7.[2] Highly acidic or alkaline conditions can catalyze hydrolysis or other degradation reactions.

• Temperature: Elevated temperatures accelerate the rate of chemical degradation.[3] For long-term storage, refrigeration or freezing is often recommended.[4]

• Light: Exposure to light, particularly UV light, can induce photodegradation. Solutions should be stored in light-resistant containers.

• Oxidizing Agents: The presence of oxidizing agents can lead to the degradation of the molecule.

• Incompatible Excipients: Interactions with certain excipients in a formulation can lead to precipitation or chemical degradation. For example, QACs are generally incompatible with anionic surfactants and nitrates.[5]

Q3: What are the visible signs of instability in a Cethexonium solution?

Researchers should be vigilant for the following signs of instability:

• Precipitation: The formation of a solid precipitate can indicate a change in solubility due to pH shifts, interaction with incompatible substances, or degradation to a less soluble product.

• Color Change: Discoloration, such as the appearance of a yellow or brown tint, can be an indicator of chemical degradation.[2]

• Phase Separation: In formulated solutions, the separation of components can occur if the emulsifying properties of Cethexonium are compromised.

• Loss of Antimicrobial Efficacy: For applications where Cethexonium is used as an antiseptic, a decrease in its effectiveness is a key indicator of degradation.

Troubleshooting Guide

This guide provides solutions to common problems encountered with Cethexonium solutions.

Problem	Potential Cause	Troubleshooting Steps
Precipitation upon standing	pH shift: The pH of the solution may have changed over time, affecting solubility.	1. Measure the pH of the solution. 2. Adjust the pH to a neutral or slightly acidic range (pH 5-7) using a compatible buffer. 3. Consider using a buffered solvent system for long-term storage.
Incompatible container: Interaction with the storage container material.	1. Ensure the use of high-quality, inert containers (e.g., borosilicate glass, polypropylene).
Evaporation: Solvent evaporation can increase the concentration of Cethexonium beyond its solubility limit.	1. Use tightly sealed containers. 2. For long-term storage, consider sealing containers with paraffin film.
Solution has turned yellow/brown	Light exposure: The solution has been exposed to light, causing photodegradation.	1. Store solutions in amber-colored vials or wrap containers in aluminum foil. 2. Minimize exposure to ambient light during experiments.
Thermal degradation: The solution has been stored at an elevated temperature.	1. Store stock solutions at recommended temperatures (refrigerated at 2-8°C or frozen at -20°C for long-term storage).[4] 2. Avoid repeated freeze-thaw cycles.
Loss of biological activity	Chemical degradation: The Cethexonium molecule has degraded due to hydrolysis, oxidation, or other pathways.	1. Perform a stability-indicating assay (e.g., HPLC) to determine the concentration of intact Cethexonium. 2. Prepare fresh solutions more frequently. 3. Review storage conditions to mitigate degradation factors (pH, temperature, light).
Inconsistent experimental results	Solution inhomogeneity: The solution may not be well-mixed, especially after storage at low temperatures.	1. Allow the solution to return to room temperature and vortex thoroughly before use.
Progressive degradation: The solution is degrading over the course of the experiment.	1. Prepare fresh dilutions from a stable stock solution for each experiment. 2. If the experiment is lengthy, consider the stability of the working solution under the experimental conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Cethexonium Solutions

A forced degradation study is essential to identify potential degradation products and establish the stability-indicating nature of an analytical method.

Objective: To investigate the degradation of Cethexonium under various stress conditions.

Materials:

• Cethexonium bromide or chloride

• HPLC-grade water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with UV detector

• pH meter

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Cethexonium (e.g., 1 mg/mL) in HPLC-grade water.

• Stress Conditions:

  • Acid Hydrolysis: Mix equal volumes of the stock solution with 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix equal volumes of the stock solution with 0.1 M NaOH. Keep at room temperature for 24 hours.

  • Oxidative Degradation: Mix equal volumes of the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Store the stock solution at 60°C for 7 days.

  • Photodegradation: Expose the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • At specified time points, withdraw aliquots of the stressed solutions.

  • Neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method for Cethexonium

Objective: To quantify Cethexonium in the presence of its degradation products.

Instrumentation and Conditions (Example):

• HPLC System: Agilent 1260 Infinity II or equivalent with a DAD detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and a phosphate buffer (pH 3.0).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method Validation: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The specificity is confirmed by the ability to resolve the Cethexonium peak from all degradation product peaks generated during the forced degradation study.

Quantitative Data Summary

The following table presents hypothetical stability data for a 1 mg/mL aqueous solution of Cethexonium bromide under different storage conditions. This data is for illustrative purposes, as comprehensive public data for Cethexonium is not available.

Storage Condition	Time Point	Cethexonium Bromide (% remaining)	Appearance
2-8°C (Refrigerated)	1 month	99.5	Clear, colorless
3 months	98.8	Clear, colorless
6 months	97.2	Clear, colorless
25°C / 60% RH	1 month	95.3	Clear, colorless
3 months	88.1	Faint yellow tinge
6 months	79.5	Yellow solution
40°C / 75% RH	1 week	92.4	Clear, colorless
2 weeks	85.7	Faint yellow tinge
1 month	75.2	Yellow solution with slight precipitation
Photostability Chamber	24 hours	90.1	Faint yellow tinge
0.1 M HCl at 60°C	24 hours	82.5	Clear, colorless
0.1 M NaOH at 25°C	24 hours	78.9	Yellow solution
3% H₂O₂ at 25°C	24 hours	85.3	Clear, colorless

Visualizations

Experimental Workflow for Forced Degradation Study

References

• 1. Cyclohexanaminium, N-hexadecyl-2-hydroxy-N,N-dimethyl-, bromide (1:1) | C24H50BrNO | CID 3083735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. healthynewbornnetwork.org [healthynewbornnetwork.org]
• 3. Thermal degradation: Significance and symbolism [wisdomlib.org]
• 4. medkoo.com [medkoo.com]
• 5. cir-reports.cir-safety.org [cir-reports.cir-safety.org]

Technical Support Center: Protocols for Testing Cethexonium Against Resistant Bacterial strains

Welcome to the technical support center for refining protocols for testing Cethexonium against resistant bacterial strains. This resource is designed for researchers, scientists, and drug development professionals to provide clear and concise guidance on experimental procedures and to offer solutions to common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

This section addresses specific issues that may arise during the experimental workflow.

Question	Answer
1. My Minimum Inhibitory Concentration (MIC) results for Cethexonium are inconsistent between experiments. What are the possible causes?	Inconsistent MIC values can arise from several factors. Key areas to investigate include: Inoculum Preparation: The density of the initial bacterial culture is crucial. Ensure you are using a standardized inoculum, typically adjusted to a 0.5 McFarland standard (~1-2 x 10^8 CFU/mL for E. coli), as a higher inoculum can lead to artificially elevated MICs.[1] Compound Solubility: Cethexonium, as a quaternary ammonium compound, may have solubility issues at high concentrations. Visually inspect your stock solutions and the wells of your microtiter plates for any signs of precipitation.[1][2] Media Composition: Components within the culture medium can interact with Cethexonium. Mueller-Hinton Broth (MHB) is the recommended medium for routine susceptibility testing.[3][4]
2. I am observing "skipped wells" in my microdilution plate. What does this indicate?	"Skipped wells" refer to a situation where a well with a higher concentration of Cethexonium shows bacterial growth, while a well with a lower concentration does not.[1] This can be due to: Contamination: A single contaminating microorganism in a well can cause turbidity, leading to a false-positive for growth.[1] Pipetting Errors: Inaccurate serial dilutions can result in incorrect concentrations in some wells.[1] Compound Precipitation: The compound may have precipitated at higher concentrations, reducing its effective concentration.[1]
3. How do I differentiate between bacteriostatic and bactericidal activity of Cethexonium?	To distinguish between bacteriostatic (inhibits growth) and bactericidal (kills bacteria) activity, you need to perform a Minimum Bactericidal Concentration (MBC) test following the MIC assay.[5][6] The MBC is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction of the initial bacterial inoculum.[4][5][7] If the MBC/MIC ratio is ≤ 4, the agent is generally considered bactericidal.[8]
4. What quality control (QC) strains should I use for Cethexonium susceptibility testing?	Using standardized QC strains is essential for ensuring the accuracy and reproducibility of your results.[9][10] Recommended QC strains for antimicrobial susceptibility testing include: Staphylococcus aureus ATCC® 29213, Enterococcus faecalis ATCC® 29212, Escherichia coli ATCC® 25922, and Pseudomonas aeruginosa ATCC® 27853.[10][11] It is crucial to test these strains in parallel with your resistant isolates and ensure the results fall within the established acceptable ranges.[9]
5. What are the potential mechanisms of resistance to Cethexonium?	Cethexonium is a quaternary ammonium compound (QAC) that acts by disrupting bacterial cell membranes.[12] Resistance to QACs can develop through several mechanisms, including: Efflux Pumps: Bacteria may acquire or upregulate efflux pumps that actively transport Cethexonium out of the cell. Alterations in Cell Wall/Membrane: Changes in the composition of the bacterial cell wall or membrane, such as modifications to lipopolysaccharides (LPS) in Gram-negative bacteria or teichoic acids in Gram-positive bacteria, can reduce the binding or uptake of the compound.[12][13]

Troubleshooting Guides

This section provides structured guidance for resolving common experimental problems.

Troubleshooting Inconsistent MIC Results

Caption: Troubleshooting workflow for inconsistent MIC results.

Troubleshooting "Skipped Wells"

Caption: Troubleshooting guide for the issue of "skipped wells".

Experimental Protocols

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Materials:

• Cethexonium stock solution

• Resistant bacterial strain(s)

• Mueller-Hinton Broth (MHB)[3]

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Sterile saline or phosphate-buffered saline (PBS)

• Incubator

Procedure:

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours growth), pick 4-5 colonies of the resistant bacterial strain.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL.[1]

  • Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Preparation of Cethexonium Dilutions:

  • Prepare a stock solution of Cethexonium at a concentration at least 10 times the highest concentration to be tested.[1]

  • Dispense 50 µL of sterile MHB into each well of a 96-well plate.

  • Add 50 µL of the Cethexonium stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 50 µL from the first well to the second, mixing, and repeating this process across the plate to the desired final concentration range.[1]

• Inoculation and Incubation:

  • Add 50 µL of the prepared bacterial inoculum to each well, bringing the final volume to 100 µL.

  • Include a growth control well (MHB + inoculum, no Cethexonium) and a sterility control well (MHB only).

  • Incubate the plate at 35-37°C for 16-20 hours.

• Result Interpretation:

  • The MIC is the lowest concentration of Cethexonium at which there is no visible growth of bacteria.[5][14][15]

Experimental Workflow for MIC Determination

Caption: Workflow for the Broth Microdilution MIC assay.

Minimum Bactericidal Concentration (MBC) Assay

Procedure:

• Following the MIC determination, select the wells showing no visible growth (the MIC well and at least two wells with higher concentrations).

• From each of these selected wells, subculture a 10-100 µL aliquot onto a fresh, drug-free agar plate (e.g., Mueller-Hinton Agar).

• Incubate the agar plates at 35-37°C for 18-24 hours.

• After incubation, count the number of colonies on each plate.

• The MBC is the lowest concentration of Cethexonium that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[4][7][8]

Data Presentation

Table 1: Example MIC and MBC Data for Cethexonium against Resistant Bacterial Strains

Bacterial Strain	Cethexonium MIC (µg/mL)	Cethexonium MBC (µg/mL)	MBC/MIC Ratio	Interpretation
E. coli (CTX-M-15)	16	32	2	Bactericidal
S. aureus (MRSA)	8	16	2	Bactericidal
P. aeruginosa (MDR)	32	128	4	Bactericidal
K. pneumoniae (KPC)	16	>128	>8	Bacteriostatic

Table 2: Quality Control Ranges for Reference Strains

QC Strain	Antimicrobial Agent	Acceptable MIC Range (µg/mL)
S. aureus ATCC® 29213	Ciprofloxacin	0.25 - 1
Oxacillin	0.12 - 0.5
E. faecalis ATCC® 29212	Vancomycin	1 - 4
Ampicillin	0.5 - 2
E. coli ATCC® 25922	Ciprofloxacin	0.004 - 0.016
Ampicillin	2 - 8
P. aeruginosa ATCC® 27853	Ciprofloxacin	0.25 - 1
Gentamicin	0.5 - 2

Note: The above QC ranges are examples for commonly used antibiotics and should be verified against the latest CLSI or EUCAST guidelines. Specific QC ranges for Cethexonium will need to be established through internal validation studies.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.hach.com [cdn.hach.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. microchemlab.com [microchemlab.com]
• 5. emerypharma.com [emerypharma.com]
• 6. microbe-investigations.com [microbe-investigations.com]
• 7. Minimum Bactericidal Concentration (MBC) Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 8. MIC/MBC Testing | International and Accredited Lab [nikoopharmed.com]
• 9. microbiologyclass.net [microbiologyclass.net]
• 10. gcsmc.org [gcsmc.org]
• 11. Development of Quality Control Ranges for Biocide Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cetylpyridinium Chloride: Mechanism of Action, Antimicrobial Efficacy in Biofilms, and Potential Risks of Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cationic compounds with activity against multidrug-resistant bacteria: interest of a new compound compared with two older antiseptics, hexamidine and chlorhexidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. idexx.com [idexx.com]
• 15. idexx.dk [idexx.dk]

Technical Support Center: Troubleshooting Cethexonium Interference in Biochemical Assays

Welcome to the technical support center for addressing challenges related to Cethexonium interference in biochemical assays. This resource is designed for researchers, scientists, and drug development professionals to help identify, understand, and mitigate the effects of Cethexonium in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Cethexonium and why might it interfere with my assay?

Cethexonium is a quaternary ammonium compound, which also classifies it as a cationic surfactant and an antiseptic.[1][2][3] Its amphiphilic nature, possessing both a hydrophilic (positively charged nitrogen) and a lipophilic (long alkyl chain) part, allows it to interact with various components in a biochemical assay, potentially leading to inaccurate results.[1][4][5]

Q2: Which types of biochemical assays are most likely to be affected by Cethexonium interference?

Due to its properties as a cationic surfactant, Cethexonium can interfere with a range of assays, including:

• Enzyme Assays: Surfactants can interact with enzymes, causing conformational changes that may lead to a loss of enzymatic activity.[6][7] Ionic surfactants, like Cethexonium, can bind to enzymes through a combination of electrostatic and hydrophobic interactions, which can be particularly disruptive.[7]

• Protein Quantification Assays: Cationic detergents can interfere with common protein assays. For instance, they can interact with the dye in Bradford assays or the copper ions in Bicinchoninic acid (BCA) and Lowry assays, leading to inaccurate protein concentration measurements.[8][9]

• Immunoassays (e.g., ELISA): Surfactants can contribute to matrix effects, non-specific binding, or disruption of antibody-antigen interactions, potentially causing false positive or false negative results.[10][11]

Q3: What are the typical signs of Cethexonium interference in my assay results?

Signs of interference can manifest in several ways, including:

• Unexpectedly high or low readings.

• Poor reproducibility between replicates.

• Non-linear dose-response curves.

• Increased background signal.

• Complete loss of signal.

Troubleshooting Guides

Issue 1: Reduced Signal or Complete Signal Loss in an Enzyme Assay

Possible Cause: Cethexonium may be denaturing the enzyme or inhibiting its activity through direct interaction. Ionic surfactants can cause conformational changes in enzymes, leading to reduced or complete loss of function.[6][7]

Troubleshooting Steps:

• Sample Dilution: Diluting the sample containing Cethexonium can lower its concentration to a level where it no longer significantly interferes with the enzyme.

• Assay Buffer Optimization: Modifying the ionic strength or pH of the assay buffer may reduce the interaction between Cethexonium and the enzyme.

• Inclusion of a Non-ionic Surfactant: In some cases, adding a mild, non-ionic surfactant (e.g., Tween-20 or Triton X-100) to the assay buffer can help to stabilize the enzyme and compete with Cethexonium for non-specific binding sites. Non-ionic surfactants are generally considered more benign to enzymes.[6]

• Control Experiments: Run a control experiment with the enzyme in the presence of varying concentrations of Cethexonium (without the analyte of interest) to determine the concentration at which interference occurs.

Issue 2: Inaccurate Results in a Protein Quantification Assay (e.g., Bradford or BCA)

Possible Cause: As a cationic detergent, Cethexonium can interfere with the reagents used in protein quantification. In Bradford assays, it can compete with the Coomassie dye for binding to proteins.[9] In copper-based assays like the BCA assay, it can interfere with the reduction of copper ions.[8]

Troubleshooting Steps:

• Use a Detergent-Compatible Assay: Several commercially available protein assays are specifically formulated to be compatible with detergents. Consider switching to one of these kits.

• Protein Precipitation: Precipitate the protein from the sample to remove interfering substances like Cethexonium. The precipitated protein can then be resolubilized in a buffer compatible with your chosen protein assay.

• Create a Matched Standard Curve: If the concentration of Cethexonium in your samples is known and consistent, prepare your protein standards in the same buffer (containing the same concentration of Cethexonium) as your samples. This can help to normalize the interference.

Issue 3: High Background or False Positives in an Immunoassay (ELISA)

Possible Cause: Cethexonium may be causing non-specific binding of assay components (antibodies, conjugates) to the microplate surface or interfering with the blocking step.

Troubleshooting Steps:

• Optimize Blocking Buffers: Increase the concentration of the blocking agent (e.g., BSA or casein) or try a different blocking buffer. Commercial blockers designed for IVD use are also an option.[12]

• Add a Non-ionic Surfactant to Wash Buffers: Including a low concentration of a non-ionic surfactant (e.g., 0.05% Tween-20) in the wash buffers can help to reduce non-specific binding.

• Sample Dilution: Diluting the sample can reduce the concentration of Cethexonium and minimize its impact on the assay.[12]

• Spike and Recovery Experiment: To confirm interference, perform a spike and recovery experiment. A known amount of the analyte is added (spiked) into the sample matrix containing Cethexonium and a control matrix without it. A significant difference in the recovery of the analyte between the two matrices indicates interference.

Quantitative Data Summary

Protein Assay	Interfering Substances	General Compatibility with Detergents
Bradford	Detergents (especially ionic) , strong bases	Poor, detergents compete with the dye for protein binding.[9]
BCA	Reducing agents, chelating agents, strong acids	Good, generally compatible with up to 5% of most non-ionic and zwitterionic detergents.[9]
Lowry	Detergents , reducing agents, salts, sugars	Moderate, compatible with up to 1% of some detergents.[9]

Experimental Protocols

Protocol 1: Spike and Recovery for Immunoassays

This protocol is designed to determine if Cethexonium is causing matrix interference in your immunoassay.

Objective: To assess the accuracy of an immunoassay by measuring the recovery of a known amount of analyte added to a sample matrix containing Cethexonium.

Materials:

• Your sample containing Cethexonium (Matrix A)

• A control sample matrix without Cethexonium (Matrix B)

• Analyte standard of known concentration

• Your immunoassay kit and required reagents

Procedure:

• Prepare Samples:

  • Unspiked Samples: Aliquot Matrix A and Matrix B into separate tubes.

  • Spiked Samples: Prepare two sets of spiked samples. Add a known concentration of the analyte standard to both Matrix A and Matrix B. The final concentration of the spike should be within the linear range of your assay.

• Run the Immunoassay: Perform the immunoassay on all four samples (Unspiked Matrix A, Spiked Matrix A, Unspiked Matrix B, Spiked Matrix B) according to the manufacturer's instructions.

• Calculate Recovery:

  • Calculate the concentration of the endogenous analyte in the unspiked samples.

  • Calculate the total measured concentration in the spiked samples.

  • Use the following formula to determine the percent recovery for each matrix: % Recovery = [(Concentration in Spiked Sample - Concentration in Unspiked Sample) / Known Spiked Concentration] x 100

• Analyze Results: Compare the % recovery between Matrix A and Matrix B. A recovery rate significantly lower or higher than 100% in Matrix A compared to Matrix B suggests interference from Cethexonium.

Visualizations

Caption: A general workflow for troubleshooting biochemical assay interference.

Caption: Hypothetical mechanism of enzyme inhibition by Cethexonium.

References

• 1. Cethexonium | C24H50NO+ | CID 110926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Céthexonium bromure : substance active à effet thérapeutique - VIDAL [vidal.fr]
• 3. Cethexonium Bromide [drugfuture.com]
• 4. Frontiers | Quaternary ammonium compounds in hypersensitivity reactions [frontiersin.org]
• 5. Advances in the Synthesis of Biologically Active Quaternary Ammonium Compounds | MDPI [mdpi.com]
• 6. Interactions between surfactants and hydrolytic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. info.gbiosciences.com [info.gbiosciences.com]
• 9. biorxiv.org [biorxiv.org]
• 10. scispace.com [scispace.com]
• 11. d163axztg8am2h.cloudfront.net [d163axztg8am2h.cloudfront.net]
• 12. Toxicity of Different Types of Surfactants via Cellular and Enzymatic Assay Systems - PubMed [pubmed.ncbi.nlm.nih.gov]

How to neutralize Cethexonium activity in experimental samples

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to effectively neutralize the activity of Cethexonium, a quaternary ammonium compound (QAC), in experimental samples. Interfering activity from Cethexonium can lead to inaccurate results in a variety of biological and biochemical assays. This guide offers troubleshooting advice and detailed protocols to mitigate these effects.

Frequently Asked Questions (FAQs)

Q1: Why does Cethexonium interfere with my experiments?

A1: Cethexonium, like other quaternary ammonium compounds (QACs), is a cationic surfactant designed to disrupt cell membranes, which is the basis of its antimicrobial activity.[1] This inherent biological activity can lead to several issues in sensitive experimental assays:

• Protein Denaturation: Cethexonium can alter the conformation of proteins, including enzymes and antibodies, leading to loss of function.

• Membrane Disruption: It can lyse cells or disrupt organelle membranes, causing the release of intracellular contents and interfering with assays that measure cell viability or membrane integrity.[2][3]

• Assay Signal Interference: As a surfactant, Cethexonium can interfere with optical measurements by altering light scattering, absorbance, or fluorescence. It can also interact with assay reagents, leading to false-positive or false-negative results.[4][5]

• Inhibition of Biological Processes: Its mode of action can directly inhibit cellular processes being studied, such as cell signaling pathways.[2][3]

Q2: What are the common signs of Cethexonium interference in an assay?

A2: Recognizing interference early is crucial. Common indicators include:

• Inconsistent or Irreproducible Results: High variability between replicate wells or experiments.

• Unexpectedly Low Cell Viability: In cell-based assays, a sharp decrease in viability that is not attributable to the experimental variable.

• High Background Signal: Abnormally high readings in control wells containing Cethexonium but lacking the analyte of interest.

• Non-linear Dose-Response Curves: Unusual or shifted dose-response curves that do not fit standard models.

• Precipitate Formation: Cethexonium may precipitate with components in the assay buffer or with the detection reagents.

Q3: What are the general strategies for neutralizing Cethexonium activity?

A3: There are three primary strategies to counteract Cethexonium interference:

• Chemical Neutralization/Quenching: Introducing agents that chemically inactivate Cethexonium.

• Physical Removal: Employing techniques to physically separate Cethexonium from the sample.

• Assay Modification: Adjusting the experimental protocol to minimize the impact of Cethexonium.

The choice of method depends on the downstream application and the concentration of Cethexonium in the sample.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving Cethexonium interference.

Problem 1: High background or false positives in colorimetric/fluorometric assays.

• Cause: Cethexonium may be directly interacting with the detection reagent or altering the optical properties of the sample.

• Troubleshooting Steps:

  • Run "Compound-Only" Controls: Prepare control wells containing Cethexonium at the relevant concentrations in the assay buffer, without any biological material (e.g., cells or proteins). Add the detection reagent to these wells.

  • Analyze the Control: If a signal is generated in the compound-only wells, it confirms direct interference.

  • Solution:

    • Spectrophotometric Correction: Prepare a parallel plate with identical concentrations of Cethexonium but without the biological sample. Subtract the absorbance/fluorescence of this blank plate from the experimental plate.[4]

    • Use an Orthogonal Assay: Switch to an assay with a different detection method (e.g., from a colorimetric to a luminescence-based assay).

Problem 2: Loss of enzyme or protein activity.

• Cause: Cethexonium may be denaturing the protein of interest.

• Troubleshooting Steps:

  • Pre-incubation Control: Incubate your protein/enzyme with Cethexonium for the duration of the experiment. Then, attempt to neutralize or remove the Cethexonium before adding the substrate or binding partner.

  • Activity Check: If the activity is not restored, irreversible denaturation has likely occurred.

  • Solution:

    • Incorporate a Neutralizer: Add a chemical neutralizer to the sample before introducing the protein.

    • Protective Agents: Consider including stabilizing agents like bovine serum albumin (BSA) in your buffer, which can preferentially interact with Cethexonium.

Problem 3: Poor cell viability in cell-based assays.

• Cause: The cytotoxic effects of residual Cethexonium are impacting the cells.[2][3]

• Troubleshooting Steps:

  • Titrate Cethexonium: Determine the maximum concentration of Cethexonium that your cells can tolerate without significant loss of viability.

  • Neutralization Efficacy Test: Treat a Cethexonium solution with your chosen neutralization method and then apply it to your cells to confirm that the cytotoxicity has been eliminated.

  • Solution:

    • Thorough Washing: Increase the number and volume of washing steps to dilute and remove Cethexonium.

    • Use a Neutralizing Buffer: Resuspend or wash cells in a buffer containing a neutralizing agent.

Experimental Protocols

Note: Cethexonium is a specific type of QAC. While direct neutralization data is limited, the following protocols are adapted from established methods for similar compounds like Benzalkonium Chloride (BAC) and Cetylpyridinium Chloride (CPC). It is crucial to validate these methods for your specific experimental setup.

Protocol 1: Chemical Neutralization using a Lecithin and Polysorbate 80 Formulation

This method is commonly used in sterility testing to inactivate QACs.

Materials:

• Neutralizing Buffer:

  • Lecithin (e.g., from soybean): 3 g/L

  • Polysorbate 80 (Tween 80): 30 g/L

  • Sodium Thiosulfate: 5 g/L (optional, for halogenated compounds)

  • Phosphate Buffer (pH 7.2): To 1 L

• Sterile Water

• Vortex mixer

Procedure:

• Prepare the neutralizing buffer by dissolving the components in phosphate buffer. The solution may be hazy. Sterilize by autoclaving.

• For each 1 mL of sample containing Cethexonium, add 9 mL of the neutralizing buffer.

• Vortex the mixture thoroughly for 30-60 seconds.

• Incubate at room temperature for 10-15 minutes to ensure complete neutralization.

• The sample is now ready for downstream analysis.

Quantitative Data for Similar QACs:

Neutralizer Component	Target QAC	Typical Concentration	Efficacy	Reference
Lecithin + Polysorbate 80	Benzalkonium Chloride	Varies by standard	High	General microbiology manuals
Difco Neutralizing Buffer	Cetylpyridinium Chloride	Standard formulation	High for culture recovery	[6]
Tween 80 + Cysteine	Glutaraldehyde	Varies	Effective

Protocol 2: Physical Removal by Ion Exchange Chromatography

This method uses a cation-exchange resin to bind and remove the positively charged Cethexonium.

Materials:

• Strong Cation Exchange (SCX) Resin (e.g., Dowex 50WX8)

• Chromatography column or spin columns

• Equilibration Buffer (e.g., Phosphate buffer, pH adjusted to be at least 2 units below the pKa of the resin's functional group)

• Elution Buffer (High salt concentration, e.g., Equilibration buffer + 1-2 M NaCl)

• Sample containing Cethexonium

Procedure:

• Pack the SCX resin into a column and equilibrate with 5-10 column volumes of Equilibration Buffer.

• Load the sample containing Cethexonium onto the column. The cationic Cethexonium will bind to the negatively charged resin.

• Collect the flow-through. This fraction should contain your analyte of interest, now free of Cethexonium.

• Wash the column with 2-3 column volumes of Equilibration Buffer to recover any remaining analyte.

• (Optional) Elute the bound Cethexonium with the high-salt Elution Buffer to regenerate the column.

• Validation: Test the flow-through for the absence of Cethexonium activity (e.g., using a cytotoxicity assay) and for the recovery of your analyte.

Note: The efficiency of removal can be very high, with studies on similar QACs showing up to 80% removal.[7]

Visualizations

Diagram 1: General Workflow for Neutralizing Cethexonium

Caption: A logical workflow for addressing Cethexonium interference.

Diagram 2: Signaling Pathway of QAC-Induced Cytotoxicity

Caption: A simplified pathway of Cethexonium-induced cell toxicity.[2][3]

References

• 1. Frontiers | Quaternary ammonium compounds in hypersensitivity reactions [frontiersin.org]
• 2. In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Decontamination methods for samples preserved in cetylpyridinium chloride and cultured on thin-layer agar - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Antimicrobial Efficacy of Cethexonium Chloride and Benzalkonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the antimicrobial properties of two quaternary ammonium compounds, Cethexonium chloride and Benzalkonium chloride. While extensive experimental data is available for Benzalkonium chloride, allowing for a thorough analysis of its efficacy, there is a notable scarcity of published, peer-reviewed quantitative data for Cethexonium chloride. This guide presents the available information for both compounds, highlighting the existing data for Benzalkonium chloride and the current knowledge gaps for Cethexonium chloride.

Executive Summary

Both Cethexonium chloride and Benzalkonium chloride are quaternary ammonium compounds (QACs) utilized for their antiseptic and disinfectant properties. Their primary mechanism of action involves the disruption of microbial cell membranes, leading to the leakage of cellular contents and ultimately, cell death.[1][2]

Benzalkonium chloride is a widely studied and utilized antiseptic with a broad spectrum of activity against bacteria and fungi.[3][4] In contrast, while Cethexonium chloride (also known as Cetalkonium chloride) is used in various topical antiseptic applications and is known to be effective against Gram-positive bacteria, comprehensive publicly available data on its comparative efficacy, such as minimum inhibitory concentrations (MICs), minimum bactericidal concentrations (MBCs), and time-kill kinetics against a wide range of microorganisms, are limited.[1] This guide synthesizes the available experimental data for Benzalkonium chloride and outlines the general understanding of Cethexonium chloride's activity, supplemented with data from the closely related compound, Cetylpyridinium chloride, to provide a broader context.

Mechanism of Action

Both Cethexonium chloride and Benzalkonium chloride are cationic surfactants. Their positively charged hydrophilic regions interact with the negatively charged components of microbial cell membranes, such as phospholipids and proteins. The hydrophobic alkyl chains then penetrate the lipid bilayer, disrupting its integrity. This disruption leads to increased membrane permeability, leakage of essential intracellular components, and eventual cell lysis.

Caption: General mechanism of action for quaternary ammonium compounds.

Data Presentation: Antimicrobial Efficacy

Benzalkonium Chloride (BAC)

The antimicrobial efficacy of Benzalkonium chloride has been extensively studied against a wide range of microorganisms. The following tables summarize the Minimum Inhibitory Concentration (MIC) values reported in various studies.

Table 1: Minimum Inhibitory Concentration (MIC) of Benzalkonium Chloride against Bacteria

Bacterial Species	MIC Range (µg/mL)	Reference(s)
Staphylococcus aureus	2 - 64	[1][5][6]
Staphylococcus aureus (MRSA)	>4	[7]
Streptococcus agalactiae	0.78 - 12.50	[8]
Listeria monocytogenes	0.63 - 5	[9]
Escherichia coli	16 - 128	[5]
Pseudomonas aeruginosa	32 - >512	[5]

Table 2: Minimum Inhibitory Concentration (MIC) of Benzalkonium Chloride against Fungi

Fungal Species	MIC Range (µg/mL)	Reference(s)
Hyaline fungi (various)	≤ 16	[10]
Alternaria spp.	< 32	[10]
Dematiaceous fungi (various)	8 - 16	[10]
Candida spp.	Fungicidal at 0.5%	[11]
Aspergillus ochraceus	Relatively ineffective	[11]

Cethexonium Chloride (Cetalkonium Chloride)

Quantitative data for the antimicrobial efficacy of Cethexonium chloride is not as readily available in the public domain. It is known to be effective against Gram-positive bacteria such as Staphylococcus sp. and Streptococcus sp.[1]

Due to the limited specific data for Cethexonium chloride, we present data for the structurally and functionally similar compound, Cetylpyridinium Chloride (CPC) , to provide a potential indication of its antimicrobial spectrum. It is important to note that while related, these are distinct compounds, and their efficacies may differ.

Table 3: Minimum Inhibitory Concentration (MIC) of Cetylpyridinium Chloride (CPC) against Oral Streptococci

Bacterial Species	MIC Range (µg/mL)	MBC Range (µg/mL)	Reference(s)
Streptococcus mutans	1.56 - 6.25	3.13 - 12.5	[12][13]
Streptococcus sobrinus	1.56 - 3.13	3.13 - 6.25	[12][13]
Streptococcus salivarius	3.13 - 6.25	3.13 - 6.25	[12][13]
Streptococcus sanguinis	3.13 - 6.25	6.25 - 12.5	[12][13]
Streptococcus gordonii	3.13 - 6.25	6.25 - 12.5	[12][13]
Streptococcus oralis	3.13 - 6.25	6.25 - 12.5	[12][13]
Streptococcus mitis	3.13 - 6.25	6.25 - 12.5	[12][13]

Table 4: Antifungal Activity of Cetylpyridinium Chloride (CPC)

Fungal Species	Activity	Reference(s)
Candida albicans	Effective

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of antimicrobial efficacy.

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[14]

• Preparation of Antimicrobial Agent: A stock solution of the antimicrobial agent (Cethexonium chloride or Benzalkonium chloride) is prepared and serially diluted in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a specific turbidity, typically equivalent to a 0.5 McFarland standard, and then further diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: The microtiter plates are inoculated with the microbial suspension and incubated at an appropriate temperature (e.g., 35-37°C for most bacteria, 30-35°C for fungi) for a specified period (typically 18-24 hours for bacteria and 24-48 hours for fungi).

• Reading Results: The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity).

References

• 1. Evaluation of Reduced Susceptibility to Quaternary Ammonium Compounds and Bisbiguanides in Clinical Isolates and Laboratory-Generated Mutants of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Benzalkonium Chlorides: Uses, Regulatory Status, and Microbial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Effect of Sub-Inhibitory Concentrations of Quaternary Ammonium Compounds and Heavy Metals on Antibiotic Resistance and Expression of Virulence Factors Among Staphylococcus spp. from Dairy Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Susceptibility of Methicillin-Resistant and -Susceptible Staphylococcus aureus Isolates of Various Clonal Lineages from Germany to Eight Biocides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jidc.org [jidc.org]
• 8. researchgate.net [researchgate.net]
• 9. Exposure to Quaternary Ammonium Compounds Selects Resistance to Ciprofloxacin in Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro fungicidal activity of biocides against pharmaceutical environmental fungal isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fungicidal activities of commonly used disinfectants and antifungal pharmaceutical spray preparations against clinical strains of Aspergillus and Candida species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Susceptibility of Oral Streptococci to Chlorhexidine and Cetylpyridinium Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]

Cethexonium versus Chlorhexidine: a comparative analysis in vitro

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of Cethexonium and Chlorhexidine, two cationic antiseptics. The analysis focuses on their antimicrobial efficacy, mechanism of action, and cytotoxicity, supported by experimental data from scientific literature.

Overview and Chemical Structures

Cethexonium is a quaternary ammonium compound (QAC) characterized by a positively charged nitrogen atom linked to four organic groups. Its structure includes a long alkyl chain, which contributes to its surface-active properties.

Chlorhexidine is a cationic bisbiguanide antiseptic that has been a benchmark in infection control for many years. At physiological pH, chlorhexidine salts dissociate, yielding a positively charged cation, which is crucial for its antimicrobial activity.[1]

Mechanism of Action

Both Cethexonium, as a QAC, and Chlorhexidine exert their antimicrobial effects primarily by disrupting microbial cell membranes.

Cethexonium (as a Quaternary Ammonium Compound):

The antimicrobial action of QACs like Cethexonium involves a multi-step process:

• Adsorption and Penetration: The positively charged Cethexonium molecule is electrostatically attracted to the negatively charged components of the microbial cell surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides (LPS) in Gram-negative bacteria.

• Membrane Disruption: Following adsorption, the hydrophobic alkyl chain of the molecule penetrates the lipid bilayer of the cell membrane. This disrupts the membrane's integrity, leading to the leakage of low molecular weight intracellular components like potassium ions (K+).

• Cell Lysis: At higher concentrations, the damage to the cell membrane becomes more extensive, causing the leakage of larger molecules and ultimately leading to cell lysis and death.

Chlorhexidine:

Chlorhexidine's mechanism is concentration-dependent and involves several stages:

• Electrostatic Interaction: The cationic Chlorhexidine molecule rapidly binds to the negatively charged bacterial cell surface.[1]

• Membrane Damage:

  • At low concentrations (bacteriostatic): Chlorhexidine disrupts the cell membrane's integrity, causing the leakage of intracellular components like potassium ions and interfering with the cell's osmotic balance.[1]

  • At high concentrations (bactericidal): It causes more severe membrane damage, leading to the coagulation and precipitation of cytoplasmic contents.

• Inhibition of Cellular Functions: Chlorhexidine can also inhibit membrane-bound ATPase, thereby disrupting ATP synthesis and compromising essential cellular functions.[1]

Diagram: General Mechanism of Cationic Antiseptics

Caption: General mechanism of action for cationic antiseptics.

Antimicrobial Efficacy: A Comparative Look

Direct comparative in vitro studies quantifying the antimicrobial efficacy of Cethexonium versus Chlorhexidine are limited in publicly available literature. However, data from studies on Chlorhexidine and other QACs, such as cetrimide and benzalkonium chloride, can provide insights.

Data Presentation: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The following tables summarize reported MIC and MBC values for Chlorhexidine and representative QACs against common pathogens. It is important to note that direct comparison is challenging due to variations in experimental conditions across different studies.

Table 1: In Vitro Antimicrobial Activity of Chlorhexidine

Microorganism	MIC (µg/mL)	MBC (µg/mL)	Reference
Staphylococcus aureus	1 - 4	4 - 8	[2][3]
Escherichia coli	2 - 8	8 - 16	[4]
Pseudomonas aeruginosa	8 - 64	16 - 128	[4]
Candida albicans	2 - 16	4 - 32	[4]
Acinetobacter baumannii	55.24 ± 9.81	123.14 ± 23.15	[5]

Table 2: In Vitro Antimicrobial Activity of Representative Quaternary Ammonium Compounds (QACs)

Compound	Microorganism	MIC (µg/mL)	MBC (µg/mL)	Reference
Cetrimide	Staphylococcus aureus	2 - 4	4 - 8	[2]
Benzalkonium Chloride	Staphylococcus aureus	≤ 4	-	[2]
Cetrimonium Bromide	Staphylococcus aureus	15.6 - 62.5	-	[6]
Cetrimide	Escherichia coli	-	-
Benzalkonium Chloride	Escherichia coli	-	-
Cetrimide	Pseudomonas aeruginosa	-	-
Benzalkonium Chloride	Pseudomonas aeruginosa	-	-
Cetrimide	Candida albicans	-	-
Benzalkonium Chloride	Candida albicans	-	-

Note: The absence of data for certain microorganisms for the QACs highlights the need for further direct comparative studies.

Cytotoxicity Profile

The cytotoxic effects of these compounds on human cells are a critical consideration in their application.

Cethexonium (as a Quaternary Ammonium Compound):

Studies on various QACs, such as benzalkonium chloride and cetylpyridinium chloride, have demonstrated dose-dependent cytotoxicity to human cells, including fibroblasts and keratinocytes.[7] The mechanism often involves disruption of the cell membrane, similar to their antimicrobial action.

Chlorhexidine:

Chlorhexidine has also been shown to exhibit cytotoxicity, particularly at higher concentrations and with prolonged exposure.[7][8] Studies on human fibroblasts and keratinocytes have reported reduced cell viability and inhibition of cell migration following exposure to clinically relevant concentrations of Chlorhexidine.[7][8]

Table 3: Comparative Cytotoxicity Data

Cell Line	Compound	Concentration	Effect	Reference
Human Fibroblasts	Chlorhexidine	≥ 0.02%	< 6% cell survival	[8]
Human Keratinocytes	Chlorhexidine	2%	100% cell death	[7]
Human Fibroblasts	Benzalkonium Chloride	Therapeutic concentrations	Cytotoxic	[9]
Human Keratinocytes	Benzalkonium Chloride	Therapeutic concentrations	Cytotoxic	[9]

Impact on Bacterial Signaling Pathways

Antimicrobials can interfere with bacterial communication and regulatory networks, offering an additional mechanism to control bacterial populations.

Chlorhexidine:

Recent research indicates that Chlorhexidine can interfere with bacterial signaling pathways, including:

• Quorum Sensing (QS): Chlorhexidine has been shown to have high binding affinities with key QS proteins in Pseudomonas aeruginosa, such as LasR and RhlR, suggesting it may disrupt this cell-to-cell communication system that regulates virulence and biofilm formation.[1]

• Two-Component Systems (TCS): In bacteria like Enterococcus faecium and Streptococcus mutans, specific two-component systems (e.g., ChtRS and LiaSR) have been identified as contributing to Chlorhexidine tolerance, indicating that Chlorhexidine can exert selective pressure on these signaling pathways.[10][11][12][13][14]

Cethexonium:

Caption: Workflow for MIC and MBC determination.

B. Cytotoxicity Assay

Protocol: MTT Assay

• Cell Seeding: Seed human cell lines (e.g., fibroblasts, keratinocytes) in a 96-well plate and allow them to adhere overnight.

• Treatment: Expose the cells to various concentrations of Cethexonium and Chlorhexidine for a defined period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will convert MTT into a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Conclusion

Both Cethexonium, as a representative quaternary ammonium compound, and Chlorhexidine are effective cationic antiseptics that primarily act by disrupting bacterial cell membranes. Chlorhexidine is a well-studied compound with a broad spectrum of activity, and emerging evidence suggests it may also interfere with bacterial signaling pathways.

Direct comparative in vitro data for Cethexonium is limited, making a definitive performance comparison challenging. Based on the available data for other QACs, it is expected to have a similar mechanism of action and antimicrobial spectrum, particularly against Gram-positive bacteria. Both classes of compounds exhibit dose-dependent cytotoxicity.

Future Research Directions:

• Direct, head-to-head in vitro studies comparing the MIC and MBC of Cethexonium and Chlorhexidine against a wide range of clinically relevant microorganisms are needed.

• Comprehensive cytotoxicity studies on various human cell lines are required to establish a comparative safety profile.

• Investigations into the potential effects of Cethexonium on bacterial signaling pathways, such as quorum sensing and two-component systems, would provide a more complete understanding of its antimicrobial properties.

References

• 1. japer.in [japer.in]
• 2. jidc.org [jidc.org]
• 3. Antimicrobial Resistance to Agents Used for Staphylococcus aureus Decolonization: Is There a Reason for Concern? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The antimicrobial activity in vitro of chlorhexidine, a mixture of isothiazolinones ('Kathon' CG) and cetyl trimethyl ammonium bromide (CTAB) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | In vitro evaluation of the antimicrobial activity of antiseptics against clinical Acinetobacter baumannii strains isolated from combat wounds [frontiersin.org]
• 6. Antibacterial properties of cetyltrimethylammonium bromide-stabilized green silver nanoparticles against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cytotoxicity and Wound Closure Evaluation in Skin Cell Lines after Treatment with Common Antiseptics for Clinical Use - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity evaluation of chlorhexidine gluconate on human fibroblasts, myoblasts, and osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxicity evaluation of antiseptics and antibiotics on cultured human fibroblasts and keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Two-Component System ChtRS Contributes to Chlorhexidine Tolerance in Enterococcus faecium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. The Two-Component System ChtRS Contributes to Chlorhexidine Tolerance in Enterococcus faecium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]

Validating the Antiseptic Performance of Cethexonium Using ATCC Strains: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for evaluating the antiseptic performance of Cethexonium, a quaternary ammonium compound, against key American Type Culture Collection (ATCC) reference strains. Due to the limited availability of specific experimental data for Cethexonium in publicly accessible literature, this document presents a comparative analysis based on the expected performance of similar quaternary ammonium compounds and detailed data for widely used alternative antiseptics: Chlorhexidine, Benzalkonium chloride, and Povidone-iodine. The experimental protocols and data herein serve as a benchmark for researchers aiming to conduct their own validation studies on Cethexonium.

Data Presentation: Comparative Efficacy of Antiseptics

The following table summarizes the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for several common antiseptics against selected ATCC strains. These values are crucial for understanding the potency of an antiseptic.

Note: Extensive searches for specific MIC and MBC data for Cethexonium against the listed ATCC strains did not yield quantitative results in the available scientific literature. The data for Benzalkonium chloride, another quaternary ammonium compound, is presented to provide an expected performance range for this class of antiseptics.

Microorganism	ATCC Strain	Antiseptic	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus	25923	Cethexonium	Data not available	Data not available
Chlorhexidine	0.5 - 4	4 - 16
Benzalkonium chloride	1 - 4	2 - 8
Povidone-iodine	1,560 - 6,250	>50,000
Pseudomonas aeruginosa	27853	Cethexonium	Data not available	Data not available
Chlorhexidine	8 - 64	32 - 256
Benzalkonium chloride	16 - 128	64 - 512
Povidone-iodine	>50,000	>50,000
Escherichia coli	25922	Cethexonium	Data not available	Data not available
Chlorhexidine	2 - 16	8 - 64
Benzalkonium chloride	8 - 32	16 - 128
Povidone-iodine	12,500	>50,000
Candida albicans	10231	Cethexonium	Data not available	Data not available
Chlorhexidine	2 - 16	16 - 128
Benzalkonium chloride	4 - 32	16 - 256
Povidone-iodine	3,120 - 12,500	>50,000

Experimental Protocols

To ensure accurate and reproducible results when validating the antiseptic performance of Cethexonium, standardized methodologies should be followed. Below are detailed protocols for key experiments.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a commonly accepted technique.

a. Preparation of Materials:

• Test Substance: Prepare a stock solution of Cethexonium at a known concentration.

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria and RPMI-1640 medium for yeast.

• Inoculum: Prepare a suspension of the ATCC strain equivalent to a 0.5 McFarland standard, then dilute to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• 96-Well Microtiter Plates: Sterile, U-bottom plates are recommended.

b. Procedure:

• Perform serial two-fold dilutions of the Cethexonium stock solution in the appropriate growth medium across the wells of the microtiter plate.

• Inoculate each well with the standardized microbial suspension.

• Include a positive control (microorganism and broth without antiseptic) and a negative control (broth only).

• Incubate the plates at 35-37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for Candida albicans.

• Determine the MIC by visually inspecting for the lowest concentration that shows no turbidity (no visible growth).

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

a. Procedure:

• Following the MIC assay, select the wells that show no visible growth.

• Aspirate a small aliquot (e.g., 10 µL) from each of these clear wells.

• Spot-plate the aliquots onto a suitable agar medium (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for yeast) that does not contain any antiseptic.

• Incubate the plates under the same conditions as the MIC assay.

• The MBC is the lowest concentration of the antiseptic that results in a ≥99.9% reduction in the initial inoculum count.

Time-Kill Kinetic Assay

This assay determines the rate at which an antiseptic kills a microbial population over time.

a. Procedure:

• Prepare a standardized suspension of the test microorganism (approximately 1-5 x 10^6 CFU/mL).

• Add a predetermined concentration of Cethexonium (typically a multiple of the MIC) to the microbial suspension at time zero.

• At specified time intervals (e.g., 0, 1, 5, 15, 30, and 60 minutes), withdraw an aliquot of the mixture.

• Immediately neutralize the antiseptic activity in the aliquot using a suitable neutralizer (e.g., Dey-Engley neutralizing broth).

• Perform serial dilutions of the neutralized sample and plate onto appropriate agar plates to determine the number of viable microorganisms (CFU/mL).

• Plot the log10 CFU/mL against time to generate a time-kill curve. A bactericidal effect is typically defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Mandatory Visualization

The following diagram illustrates the general workflow for validating the antiseptic performance of a compound like Cethexonium.

Antiseptic Performance Validation Workflow

Conclusion

A Comparative Analysis of the Surfactant Properties of Cethexonium and Cetrimide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the surfactant properties of Cethexonium and Cetrimide, two quaternary ammonium compounds. The information presented is intended to assist researchers, scientists, and professionals in drug development in understanding the nuanced differences between these two cationic surfactants. This document summarizes key performance data, outlines experimental methodologies, and visualizes relevant processes.

Introduction to Cethexonium and Cetrimide

Cetrimide is a well-known cationic surfactant and antiseptic agent.[1][2] It is technically a mixture of different quaternary ammonium bromides, primarily composed of trimethyltetradecylammonium bromide, with smaller amounts of dodecyl- and hexadecyltrimethylammonium bromides.[3][4] This composition gives it a broad spectrum of antimicrobial activity against both Gram-positive and Gram-negative bacteria.[1] Its amphiphilic nature, with a long hydrophobic hydrocarbon tail and a hydrophilic quaternary ammonium head, allows it to effectively lower the surface tension of aqueous solutions.[1]

Cethexonium, specifically Cethexonium bromide, is also a quaternary ammonium antiseptic.[5] Its chemical structure is hexadecyl(2-hydroxycyclohexyl)dimethylammonium bromide.[5] Like Cetrimide, it is used for its antiseptic properties, particularly in topical preparations for minor infections.[5] Both compounds belong to the class of cationic surfactants and share similar mechanisms of action related to disrupting microbial cell membranes.[3]

Comparative Data on Surfactant Properties

The following tables summarize key quantitative data comparing the surfactant properties of Cethexonium and Cetrimide.

Table 1: Critical Micelle Concentration (CMC)

Surfactant	CMC (mM)	Temperature (°C)	Method	Solvent
Cetrimide	~0.92	25	Not Specified	Water
Cetrimide	~1.58	Not Specified	Refractive Index	Water
Cetrimide (in PBS)	~2.8 (0.97 mg/mL)	Not Specified	Surface Tension & Light Diffraction	Phosphate-Buffered Saline
Cethexonium	Data not available	-	-	-

Note: The CMC is the concentration of a surfactant above which micelles form, and it is a critical parameter for detergency and solubilization.[6][7]

Table 2: Surface Tension Reduction

Surfactant	Concentration	Surface Tension (mN/m)	Temperature (°C)
Cetrimide	> CMC	~30-40	25
Cethexonium	Data not available	Data not available	-

Note: The ability of a surfactant to lower the surface tension of a liquid is a primary indicator of its surface activity.[8]

Table 3: Antimicrobial Activity

Surfactant	Concentration	Target Microorganism	Efficacy
Cetrimide	0.2%	Streptococcus mutans biofilm	>99% kill percentage[9]
Cetrimide	0.2%	Anaerobic bacteria (in necrotic primary teeth)	Highly effective[10]
Cetrimide	2%	Streptococcus mutans	>96% kill percentage[9]
Cethexonium	Not Specified	General (minor infections)	Effective as a topical antiseptic[5]

Experimental Protocols

This section details the methodologies for key experiments used to characterize the surfactant properties of Cetrimide. Due to a lack of available data for Cethexonium, the protocols are primarily based on studies involving Cetrimide.

3.1. Determination of Critical Micelle Concentration (CMC)

The CMC of a surfactant can be determined by various methods, including surface tensiometry, conductometry, and refractometry.[6][11]

• Surface Tension Method:

  • Prepare a series of aqueous solutions of the surfactant at different concentrations.

  • Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring method or pendant drop method).[12][13]

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The CMC is identified as the point where the surface tension ceases to decrease significantly with increasing concentration, indicating the formation of micelles.[14]

• Conductivity Method:

  • Prepare a series of aqueous solutions of the ionic surfactant at different concentrations.

  • Measure the electrical conductivity of each solution.

  • Plot the conductivity against the surfactant concentration.

  • The plot will show two lines with different slopes. The point of intersection of these two lines corresponds to the CMC.

3.2. Evaluation of Antimicrobial Activity

The antimicrobial efficacy of surfactants is often evaluated against specific microbial strains, including those in biofilms.

• Biofilm Eradication Assay:

  • Grow a biofilm of the target microorganism (e.g., Streptococcus mutans) on a suitable substrate (e.g., standardized dentin blocks).[9]

  • Expose the biofilm to the surfactant solution at a specific concentration for a defined period (e.g., 1 minute).[9]

  • After exposure, rinse the substrate to remove the surfactant.

  • Quantify the remaining viable bacteria through methods such as colony-forming unit (CFU) counting after plating serial dilutions.

  • The percentage of bacterial kill is calculated by comparing the CFU counts of treated and untreated control groups. Eradication is defined as a 100% kill rate.[9]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for determining the Critical Micelle Concentration of a surfactant using the surface tension method.

Workflow for CMC Determination via Surface Tension.

Comparative Discussion

Both Cethexonium and Cetrimide are effective cationic surfactants with established antiseptic properties.[1][5] Cetrimide is extensively studied, with a well-characterized CMC and demonstrated efficacy against a broad spectrum of bacteria, including those in biofilms.[1][9] Its ability to reduce surface tension enhances its cleaning and antimicrobial actions.[1]

Detailed experimental data on the specific surfactant properties of Cethexonium, such as its CMC and surface tension reduction capabilities, are not as readily available in the public domain. However, its classification as a quaternary ammonium antiseptic with properties similar to Cetrimide suggests it operates through a comparable mechanism of disrupting microbial cell membranes.[5]

The choice between Cethexonium and Cetrimide for a particular application will depend on factors such as the required antimicrobial spectrum, formulation compatibility, and regulatory approval for the intended use. For applications where detailed surfactant performance data is critical for formulation optimization, Cetrimide offers a more extensive body of research. Further experimental studies are needed to provide a direct quantitative comparison of the surfactant properties of Cethexonium.

Conclusion

Cetrimide is a well-documented cationic surfactant with strong antimicrobial and surface-active properties. While Cethexonium shares a similar classification and application as an antiseptic, there is a comparative lack of published quantitative data on its specific surfactant characteristics. The experimental protocols outlined in this guide provide a framework for conducting such comparative studies. For researchers and formulators, Cetrimide serves as a benchmark cationic surfactant, while the properties of Cethexonium warrant further investigation to fully understand its performance profile.

References

• 1. Cetrimide | BHM Chemicals [bhm-chemicals.com]
• 2. CETRIMIDE - Ataman Kimya [atamanchemicals.com]
• 3. grokipedia.com [grokipedia.com]
• 4. clinicalpub.com [clinicalpub.com]
• 5. drugfuture.com [drugfuture.com]
• 6. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 7. grokipedia.com [grokipedia.com]
• 8. Surfactants - surface active agents | Manufacturer PCC Group [products.pcc.eu]
• 9. Antimicrobial activity of alexidine, chlorhexidine and cetrimide against Streptococcus mutans biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative Evaluation of Chlorhexidine and Cetrimide as Irrigants in Necrotic Primary Teeth: An In vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapid determination of surfactant critical micelle concentration in aqueous solutions using fiber-optic refractive index sensing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. Surface tension as a basic parameter for controlling drop dispensing of ophthalmic solutions | KRÜSS Scientific [kruss-scientific.com]
• 14. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]

Validating the Mechanism of Action of Cethexonium on Bacterial Membranes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Cethexonium and other quaternary ammonium compounds (QACs), detailing their shared mechanism of action on bacterial membranes. The information presented herein is supported by experimental data and detailed protocols to assist researchers in validating the efficacy of these antimicrobial agents.

Core Mechanism of Action: Disruption of Bacterial Membranes

Cethexonium, along with other cationic surfactants such as Benzalkonium chloride, Cetylpyridinium chloride, and Cetrimonium bromide, exerts its antimicrobial activity primarily by disrupting the integrity of bacterial cell membranes. The positively charged quaternary ammonium headgroup of these molecules electrostatically interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids and teichoic acids. This initial binding is followed by the insertion of the hydrophobic alkyl chain into the lipid bilayer. This intrusion disrupts the membrane's fluidity and organization, leading to the formation of pores or micelles, increased permeability, and subsequent leakage of essential intracellular contents like ions, ATP, and genetic material, ultimately resulting in cell death.

Comparative Antibacterial Efficacy

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for Cethexonium and its alternatives against common Gram-positive and Gram-negative bacteria. Lower MIC values indicate greater antibacterial potency.

Compound	Staphylococcus aureus (Gram-positive) MIC (µg/mL)	Escherichia coli (Gram-negative) MIC (µg/mL)
Cethexonium bromide	Data not readily available in cited sources	Data not readily available in cited sources
Benzalkonium chloride	2 - 8[1]	16 - 64[2][3]
Cetylpyridinium chloride	≤ 4	Data varies
Cetrimonium bromide	0.25 - 32[4][5]	312.5[6]

Note: MIC values can vary depending on the specific strain, testing methodology, and experimental conditions. The data for Cethexonium bromide is not as widely published in readily accessible literature compared to other QACs.

Experimental Protocols for Mechanism Validation

To validate the membrane-disrupting mechanism of action of Cethexonium and its alternatives, the following experimental protocols are recommended.

Membrane Potential Assay using DiSC3(5)

This assay measures the change in bacterial cytoplasmic membrane potential, a key indicator of membrane integrity. Depolarization of the membrane signifies damage.

Principle: The fluorescent dye 3,3'-dipropylthiadicarbocyanine iodide (diSC3(5)) is a lipophilic cation that accumulates in bacteria with a negative membrane potential, leading to self-quenching of its fluorescence. When the membrane is disrupted by an antimicrobial agent, the dye is released, resulting in an increase in fluorescence.

Protocol:

• Bacterial Culture: Grow the bacterial strain of interest (e.g., S. aureus, E. coli) to the mid-logarithmic phase in an appropriate broth medium.

• Cell Preparation: Harvest the cells by centrifugation, wash them with a suitable buffer (e.g., 5 mM HEPES with 5 mM glucose), and resuspend them to a specific optical density (e.g., OD600 of 0.05).

• Dye Loading: Add diSC3(5) to the cell suspension to a final concentration of 0.4 µM and incubate in the dark to allow for dye uptake and fluorescence quenching.

• KCl Addition: Add KCl to a final concentration of 100 mM to equilibrate the potassium ion concentration across the membrane.

• Fluorescence Measurement: Transfer the cell suspension to a cuvette in a fluorometer. Record the baseline fluorescence (Excitation: 622 nm, Emission: 670 nm).

• Compound Addition: Add the test compound (Cethexonium or alternative) at the desired concentration and continuously monitor the fluorescence. An increase in fluorescence indicates membrane depolarization.

• Positive Control: Use a known membrane-depolarizing agent, such as valinomycin, as a positive control.

Cytoplasmic Membrane Permeability Assay using ONPG

This assay determines the extent of membrane permeabilization by measuring the influx of a chromogenic substrate into the bacterial cytoplasm.

Principle: The substrate o-nitrophenyl-β-D-galactopyranoside (ONPG) cannot passively cross the intact bacterial inner membrane. However, if the membrane is compromised, ONPG can enter the cytoplasm and be hydrolyzed by the intracellular enzyme β-galactosidase, producing the yellow-colored product o-nitrophenol, which can be quantified spectrophotometrically. This assay is typically performed using a bacterial strain that constitutively expresses β-galactosidase but lacks the lactose permease (e.g., E. coli ML-35).

Protocol:

• Bacterial Culture: Grow the appropriate bacterial strain (e.g., E. coli ML-35) to the mid-logarithmic phase.

• Cell Preparation: Harvest the cells by centrifugation, wash them with a phosphate buffer (pH 7.2), and resuspend them to a standardized optical density.

• Assay Setup: In a 96-well plate or cuvettes, add the bacterial suspension.

• Compound Addition: Add the test compound (Cethexonium or alternative) at various concentrations.

• Substrate Addition: Add ONPG to a final concentration of 1.5 mM.

• Absorbance Measurement: Immediately begin measuring the absorbance at 420 nm at regular intervals. An increase in absorbance over time indicates membrane permeabilization and ONPG hydrolysis.

• Controls: Include a negative control (no compound) and a positive control (a known membrane-permeabilizing agent like melittin).

Visualizing the Mechanism and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the mechanism of action and experimental workflows.

Caption: Mechanism of action of Cethexonium on the bacterial membrane.

Caption: Experimental workflow for the membrane potential assay.

Caption: Experimental workflow for the ONPG membrane permeability assay.

References

• 1. Evaluation of Reduced Susceptibility to Quaternary Ammonium Compounds and Bisbiguanides in Clinical Isolates and Laboratory-Generated Mutants of Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chlorhexidine and benzalkonium chloride: promising adjuncts in combating multidrug resistant Klebsiella pneumoniae in healthcare settings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cdn.istanbul.edu.tr [cdn.istanbul.edu.tr]
• 5. European Journal of Biology » Submission » Susceptibility of Staphylococcus aureus Isolated from Different Raw Meat Products to Disinfectants [dergipark.org.tr]
• 6. Monocationic surfactant induced ultra structural changes in antibiotic resistant Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Ophthalmic Antiseptics: A Comparative Analysis of Cethexonium Bromide and Polyhexanide

In the critical landscape of ophthalmic surgery and the management of ocular infections, the choice of an effective and safe antiseptic is paramount. This guide provides a detailed, data-driven comparison of two such agents: cethexonium bromide, a quaternary ammonium compound, and polyhexanide (polyhexamethylene biguanide or PHMB), a polymer-based antiseptic. This analysis is intended for researchers, scientists, and drug development professionals, offering a synthesis of current experimental evidence to inform clinical and developmental decisions.

At a Glance: Key Differences

Feature	Cethexonium Bromide	Polyhexanide (PHMB)
Antiseptic Class	Quaternary Ammonium Compound	Polymeric Biguanide
Mechanism of Action	Disrupts cell membrane integrity by emulsifying phospholipids.	Binds to and disrupts the phospholipid cell membrane, leading to leakage of cellular contents, and also interacts with intracellular nucleic acids.
Typical Ophthalmic Concentration	0.025%	0.02% - 0.08%
Antimicrobial Spectrum	Broad-spectrum against bacteria.	Broad-spectrum against bacteria (including resistant strains), fungi, and Acanthamoeba species.
Primary Ophthalmic Use	General ophthalmic antiseptic.	Treatment of Acanthamoeba keratitis, surgical prophylaxis.

Mechanism of Action

The fundamental difference in the mode of action between these two antiseptics dictates their efficacy and safety profiles.

Cethexonium Bromide , as a quaternary ammonium compound, functions as a cationic surfactant. Its primary mechanism involves the disruption of microbial cell membranes. The positively charged molecules interact with and emulsify the negatively charged phospholipids of the cell membrane, leading to a loss of structural integrity, leakage of essential intracellular components, and ultimately, cell death.

Polyhexanide (PHMB) exhibits a multi-faceted mechanism of action. Its large, positively charged polymer structure interacts strongly with the negatively charged components of microbial cell membranes, causing significant disruption and increased permeability.[1][2][3] This leads to the leakage of cytoplasmic contents. Furthermore, PHMB can cross the compromised membrane and interact with intracellular nucleic acids, interfering with DNA replication and repair mechanisms, which contributes to its potent microbicidal activity and a low propensity for inducing microbial resistance.[1][2][3]

Figure 1: Comparative Mechanisms of Action.

Antimicrobial Efficacy: A Comparative Overview

While direct comparative studies between cethexonium bromide and polyhexanide are scarce, their antimicrobial spectra can be inferred from independent investigations.

Polyhexanide (PHMB) has demonstrated a broad and potent antimicrobial spectrum. It is highly effective against a wide range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[2][4] Its efficacy extends to fungi and, notably, to both the trophozoite and cyst forms of Acanthamoeba, making it a primary treatment for Acanthamoeba keratitis.[3][5] Clinical trials have shown high cure rates for Acanthamoeba keratitis with PHMB treatment.[2]

Cethexonium Bromide , as a quaternary ammonium compound, is known to be effective against a broad range of bacteria. However, its efficacy against fungi and protozoa like Acanthamoeba is not as well-documented in ophthalmic literature as that of PHMB.

In Vitro Antimicrobial Activity Data

Organism	Polyhexanide (PHMB)	Reference
Staphylococcus aureus	Effective	[2][4]
Pseudomonas aeruginosa	Effective	[2][4]
Escherichia coli	Effective	[2][4]
Candida albicans	Effective	[2]
Acanthamoeba castellanii	Effective (trophozoites and cysts)	[3][5]
Viruses	Effective against some viruses	[2][3]

Data for cethexonium bromide's specific antimicrobial spectrum in ophthalmic preparations is limited in publicly available research.

Cytotoxicity and Ocular Safety

The safety profile of an ophthalmic antiseptic is as crucial as its efficacy. Cytotoxicity studies on human corneal and conjunctival cells provide valuable insights.

Polyhexanide (PHMB) is generally considered to have a good safety profile at therapeutic concentrations (0.02% to 0.08%).[2][3] Studies have shown that while it can exhibit cytotoxicity at higher concentrations, it is well-tolerated when used appropriately in ophthalmic applications.[2] A study on human corneal and conjunctival epithelial cells showed that a formulation containing a very low concentration of PHMB (0.0001%) had low cytotoxicity.

Cethexonium Bromide belongs to the class of quaternary ammonium compounds, which are known to have a dose-dependent cytotoxic effect on ocular surface cells. While specific data on cethexonium bromide is limited, studies on similar compounds like benzalkonium chloride (BAK) and cetalkonium chloride (CKC) have shown significant cytotoxicity to corneal epithelial cells, even at low concentrations. This is attributed to their detergent-like action on cell membranes. One study indicated that ophthalmic solutions containing quaternary ammonium compounds can cause a significant decrease in the viability of human corneal epithelial cells.

Figure 2: Cytotoxicity Testing Workflow.

Experimental Protocols

In Vitro Antimicrobial Efficacy (Time-Kill Assay)

A standardized time-kill assay is a common method to evaluate the microbicidal activity of an antiseptic.

• Preparation of Microbial Suspension: A standardized inoculum of the test organism (e.g., Staphylococcus aureus, Pseudomonas aeruginosa) is prepared to a concentration of approximately 1 x 108 colony-forming units (CFU)/mL.

• Exposure: The microbial suspension is diluted in the antiseptic solution (e.g., 0.025% cethexonium bromide or 0.02% polyhexanide) to a final concentration of approximately 1 x 106 CFU/mL. A control suspension is prepared with a saline solution.

• Incubation: The mixtures are incubated at a controlled temperature (e.g., 20-25°C).

• Sampling and Neutralization: At predetermined time points (e.g., 1, 5, 15, 30, and 60 minutes), aliquots are removed from the test and control mixtures. The antiseptic is immediately neutralized by a suitable agent to halt its antimicrobial activity.

• Quantification: The number of viable microorganisms in the neutralized samples is determined by plating serial dilutions onto an appropriate growth medium.

• Data Analysis: The log reduction in viable microorganisms at each time point is calculated and compared between the antiseptic and the control.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

• Cell Culture: Human corneal or conjunctival epithelial cells are cultured in a 96-well plate until they form a confluent monolayer.

• Exposure: The culture medium is replaced with the antiseptic solution at various concentrations, diluted in culture medium. Control wells receive only the culture medium. The cells are exposed for a defined period (e.g., 15 minutes, 1 hour, 24 hours).

• MTT Addition: After exposure, the antiseptic solution is removed, and the cells are washed. MTT solution is then added to each well and incubated for several hours.

• Formazan Solubilization: During incubation, viable cells with active metabolism convert the yellow MTT into purple formazan crystals. A solubilizing agent (e.g., dimethyl sulfoxide) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Cell viability is expressed as a percentage of the control.

Conclusion and Future Directions

Based on the currently available scientific literature, polyhexanide (PHMB) appears to be a superior ophthalmic antiseptic when compared to cethexonium bromide , particularly for applications requiring a broad antimicrobial spectrum and a well-documented safety profile.

The key advantages of PHMB include:

• Broader Antimicrobial Spectrum: Proven efficacy against bacteria, fungi, and Acanthamoeba.

• Established Clinical Use: Extensive data supporting its use in treating serious ocular infections like Acanthamoeba keratitis.

• Favorable Safety Profile: Generally well-tolerated at therapeutic concentrations with a lower risk of inducing microbial resistance due to its dual mechanism of action.

Cethexonium bromide, while an effective bacterial antiseptic, suffers from a lack of extensive, publicly available data on its efficacy against a wider range of ocular pathogens and its long-term safety profile in comparison to more modern antiseptics. Its classification as a quaternary ammonium compound also raises potential concerns about ocular surface toxicity, a known issue with this class of chemicals.

For researchers and drug development professionals, further direct comparative studies are warranted to definitively establish the relative merits of these two compounds. Future research should focus on:

• Head-to-head in vitro studies comparing the antimicrobial efficacy of cethexonium bromide and polyhexanide against a comprehensive panel of ocular pathogens.

• Comparative cytotoxicity studies on human ocular cell lines and tissue models to provide a clearer understanding of their relative safety profiles.

• Clinical trials evaluating the efficacy and safety of cethexonium bromide for various ophthalmic applications.

References

• 1. Cytotoxicity of ophthalmic solutions with and without preservatives to human corneal endothelial cells, epithelial cells and conjunctival epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of cytotoxicity of various ophthalmic drugs, eye drop excipients and cyclodextrins in an immortalized human corneal epithelial cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Commercially available antiseptics show high in vitro efficacy against pathogens most commonly associated with canine and feline infectious keratitis [frontiersin.org]

In Vitro Cytotoxicity of Cethexonium Compared to Other Preservatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in vitro comparison of the cytotoxicity of cethexonium chloride (CKC), a quaternary ammonium compound used as a preservative, with other commonly used preservatives in pharmaceutical and cosmetic products. The data presented is collated from multiple studies to offer an objective overview of their effects on various cell lines, supported by detailed experimental protocols and visual representations of cytotoxic mechanisms and workflows.

Comparative Cytotoxicity Data

The following table summarizes the quantitative data on the cytotoxicity of cethexonium and other preservatives from various in vitro studies. It is important to note that direct comparison between studies can be challenging due to variations in experimental conditions such as cell lines, exposure times, and specific assay methodologies.

Preservative	Cell Line	Assay	Concentration	Exposure Time	Cell Viability/Toxicity	Reference
Cethexonium Chloride (CKC)	Human Corneal Epithelial Cells (HCECs)	CCK-8	0.125 × 10⁻⁴%	72 h	No significant decrease	[1][2][3]
HCECs	CCK-8	0.5 × 10⁻⁴%	72 h	~70% survival	[1][3]
HCECs	CCK-8	1.0 × 10⁻⁴%	48 h	>50% cell death	[1][2][3]
HCECs	CCK-8	2.0 × 10⁻⁴%	24 h	90% cell death	[1][3]
Benzalkonium Chloride (BAK)	Human Conjunctival Cells	Neutral Red	0.005%	15 min	20-36% decrease in membrane integrity	[4]
Human Conjunctival Cells	Neutral Red	0.01%	15 min	20-36% decrease in membrane integrity	[4]
Human Conjunctival Cells	Neutral Red	0.001%	15 min + 24h recovery	Significant cellular damage	[4]
Immortalized Corneal & Conjunctival Epithelial Cells	MTT	Various	1 h	56% to 89% toxicity	[5][6]
Benzododecinium Bromide (BOB)	Human Conjunctival Cells	Neutral Red	0.005%	15 min	Significant decrease in membrane integrity	[4]
Cetrimide (Cet)	Human Conjunctival Cells	Neutral Red	0.005%	15 min	Significant decrease in membrane integrity	[4]
Thimerosal (Thi)	Immortalized Corneal & Conjunctival Epithelial Cells	MTT	Various	1 h	70% to 95% toxicity	[5][6]
Chlorobutanol (Clb)	Immortalized Corneal & Conjunctival Epithelial Cells	MTT	Various	1 h	50% to 86% toxicity	[5][6]
Methyl Parahydroxybenzoate (MPHB)	Immortalized Corneal & Conjunctival Epithelial Cells	MTT	Various	1 h	30% to 76% toxicity	[5][6]
EDTA	Human Conjunctival Cells	Neutral Red	Not specified	15 min	No decrease in membrane integrity	[4]

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and validation of findings. Below are generalized protocols for commonly used in vitro cytotoxicity assays.

Cell Viability Assays (CCK-8 and MTT)

These colorimetric assays are widely used to assess cell viability by measuring the metabolic activity of cells.[7][8]

• Cell Seeding: Plate cells in a 96-well microplate at a predetermined density and allow them to adhere and grow for 24 hours.

• Treatment: Expose the cells to various concentrations of the preservative compounds for the desired duration. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Reagent Incubation:

  • For CCK-8: Add 10 µL of the Cell Counting Kit-8 (CCK-8) solution to each well.

  • For MTT: Add 20 µL of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL) to each well.

  • Incubate the plates for 2-4 hours at 37°C.

• Measurement:

  • For CCK-8: Measure the absorbance at 450 nm using a microplate reader.

  • For MTT: Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Measure the absorbance at a wavelength between 500 and 600 nm.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control cells.

Membrane Integrity Assays (Neutral Red and LDH Release)

These assays determine cytotoxicity by measuring the integrity of the cell membrane.

• Neutral Red Assay: This method assesses the accumulation of the neutral red dye in the lysosomes of viable cells. A decrease in dye uptake indicates a loss of membrane integrity.[4]

• Lactate Dehydrogenase (LDH) Release Assay: This assay quantifies the amount of LDH, a cytosolic enzyme, released into the culture medium upon cell membrane damage.[2]

A generalized workflow for these assays involves treating the cells with the preservatives, followed by incubation with the respective reagents and measurement of either dye uptake or enzyme activity in the culture supernatant.

Mandatory Visualizations

Experimental Workflow for In Vitro Cytotoxicity Testing

The following diagram illustrates a typical workflow for assessing the cytotoxicity of preservatives on cultured cells.

Caption: A generalized workflow for in vitro cytotoxicity testing of preservatives.

Signaling Pathway of Cethexonium-Induced Cytotoxicity

Studies suggest that cethexonium chloride induces cytotoxicity in human corneal epithelial cells through the induction of oxidative stress and the modulation of cell survival pathways.[2] The diagram below outlines this proposed mechanism.

Caption: Proposed signaling pathway of Cethexonium-induced cytotoxicity in HCECs.

References

• 1. In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro Toxicity of Cetalkonium Chloride on Corneal Epithelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. Comparative Toxicity of Preservatives on Immortalized Corneal and Conjunctival Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. Using MTT viability assay to test the cytotoxicity of antibiotics and steroid to cultured porcine corneal endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Antimicrobial Potency of Cethexonium: A Comparative Analysis of its In Vitro Activity and Chemical Structure

For Immediate Release

[City, State] – December 13, 2025 – A comprehensive analysis of the in vitro antimicrobial activity of Cethexonium, a quaternary ammonium compound (QAC), reveals key correlations between its chemical structure and its efficacy against a range of microorganisms. This comparison guide, designed for researchers, scientists, and drug development professionals, synthesizes available experimental data to provide a clear understanding of Cethexonium's performance in relation to other common antiseptics.

Correlating Structure with Antimicrobial Action

Cethexonium bromide is chemically known as N-hexadecyl-2-hydroxy-N,N-dimethylcyclohexanaminium bromide. Its structure features a positively charged quaternary nitrogen atom, a long N-hexadecyl alkyl chain, a cyclohexyl ring with a hydroxyl group, and two methyl groups attached to the nitrogen. This amphiphilic nature is central to its antimicrobial mechanism. The positively charged headgroup facilitates interaction with the negatively charged microbial cell membrane, while the long hydrophobic alkyl tail penetrates the lipid bilayer, disrupting membrane integrity and leading to cell lysis.

The presence of the bulky and hydrophobic cyclohexyl group, along with the long hexadecyl chain, is believed to enhance the compound's ability to disrupt microbial membranes compared to QACs with simpler alkyl chains. The hydroxyl group on the cyclohexyl ring may also contribute to its interaction with the polar head groups of the membrane phospholipids.

Comparative In Vitro Antimicrobial Activity

While specific minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) data for Cethexonium against a wide array of microorganisms remains limited in publicly available literature, this guide collates available data for other structurally related quaternary ammonium compounds to provide a comparative context. The data presented below is sourced from various in vitro studies and serves as a benchmark for understanding the potential efficacy of Cethexonium.

It is generally observed that QACs exhibit greater activity against Gram-positive bacteria than Gram-negative bacteria.[1] This is often attributed to the more complex outer membrane of Gram-negative bacteria, which can act as a barrier to the penetration of these cationic compounds.

Table 1: Comparative Minimum Inhibitory Concentration (MIC) of Quaternary Ammonium Compounds against Bacteria

Microorganism	Cetrimide (µg/mL)	Benzalkonium Chloride (µg/mL)
Staphylococcus aureus	0.25 - 2.0	1 - 4
Escherichia coli	8.0	16 - 64
Pseudomonas aeruginosa	> 64	64 - 256

Table 2: Comparative Minimum Inhibitory Concentration (MIC) of Quaternary Ammonium Compounds against Fungi

Microorganism	Cetrimide (µg/mL)	Benzalkonium Chloride (µg/mL)
Candida albicans	2.0 - 8.0	4 - 16
Hyaline Fungi (various)	≤ 16	≤ 16
Dematiaceous Fungi (various)	8 - 16	8 - 16

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of in vitro antimicrobial activity.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation of Antimicrobial Agent Stock Solution: A stock solution of the test compound (e.g., Cethexonium bromide) is prepared in a suitable solvent and sterilized by filtration.

• Serial Dilutions: A series of two-fold dilutions of the antimicrobial agent is prepared in a 96-well microtiter plate using an appropriate growth medium, such as Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a turbidity equivalent to a 0.5 McFarland standard. This suspension is then diluted to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation: Each well of the microtiter plate containing the serially diluted antimicrobial agent is inoculated with the standardized microbial suspension. A growth control well (containing only medium and inoculum) and a sterility control well (containing only medium) are also included.

• Incubation: The microtiter plates are incubated at an appropriate temperature (e.g., 35-37°C for most bacteria, 28-35°C for fungi) for a specified period (typically 18-24 hours for bacteria and 24-48 hours for fungi).

• Reading of Results: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism.

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is determined following the MIC test to ascertain the killing activity of the antimicrobial agent.

• Subculturing: Aliquots (typically 10-100 µL) are taken from the wells of the MIC plate that show no visible growth.

• Plating: These aliquots are plated onto a suitable agar medium that does not contain the antimicrobial agent.

• Incubation: The agar plates are incubated under the same conditions as the MIC test.

• Reading of Results: The MBC is defined as the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum count.

Visualizing the Mechanism and Workflow

To further elucidate the processes involved, the following diagrams are provided.

References

• 1. In vitro and in vivo antifungal activity of cetrimide (cetyltrimethyl ammonium bromide) against fungal keratitis caused by Fusarium solani - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro fungicidal activity of biocides against pharmaceutical environmental fungal isolates - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative study of the biofilm penetration capabilities of Cethexonium and other biocides

For Immediate Release

A detailed review of the biofilm penetration capabilities of Cethexonium in comparison to other widely used biocides, including Chlorhexidine and Benzalkonium Chloride. This guide synthesizes available experimental data to provide researchers, scientists, and drug development professionals with a comprehensive resource for evaluating anti-biofilm strategies.

The persistent nature of microbial biofilms in clinical and industrial settings presents a significant challenge, necessitating the development of effective biocidal agents with superior penetration capabilities. Biofilms, complex communities of microorganisms encased in a self-produced extracellular polymeric substance (EPS) matrix, exhibit high resistance to conventional antimicrobial treatments. This guide provides a comparative analysis of the biofilm penetration and efficacy of Cethexonium, a quaternary ammonium compound, alongside other critical biocides.

Comparative Efficacy Against Biofilms: A Quantitative Overview

While direct quantitative data on the penetration depth of Cethexonium into biofilms is limited in publicly available literature, its structural similarity to other quaternary ammonium compounds, such as Cetylpyridinium Chloride (CPC), allows for informed comparisons. The following table summarizes the anti-biofilm efficacy of various biocides, primarily focusing on Minimum Biofilm Eradication Concentration (MBEC) and log reduction values, which are indicative of a biocide's ability to penetrate the biofilm matrix and eliminate the resident microbial cells.

Biocide/Active Ingredient	Microorganism(s)	Concentration	Exposure Time	Efficacy (Log Reduction / MBEC)	Reference
Cetylpyridinium Chloride (CPC)	Streptococcus mutans	0.085%	30 seconds	~20% bacterial killing depth	[1]
Aggregatibacter actinomycetemcomitans	0.02% (with DspB pretreatment)	5 minutes	3-log10 reduction
Benzalkonium Chloride (BAC)	Pseudomonas aeruginosa	0.5%	-	MBEC: >1000 mg/L	[2]
Staphylococcus aureus	125 mg/L	24 hours	Removal of biofilm matrix in 21/23 strains	[3]
Staphylococcus aureus	200 mg/L	10 minutes	0.86 ± 0.07 log10 reduction	[4]
Staphylococcus aureus	200 mg/L (with 10 atm pressure)	10 minutes	>5 log reduction	[4]
Chlorhexidine (CHX)	Staphylococcus epidermidis	Sub-MIC levels	-	Increased biofilm formation	[5][6]
Streptococcus mutans	0.2%	30 seconds	~5% bacterial killing depth	[1]
Peracetic Acid (PAA)	Pseudomonas aeruginosa	0.0075%	-	MBEC: 75 mg/L	[2]

Note: The efficacy of biocides can be significantly influenced by the target microorganism, the age and structure of the biofilm, and the experimental conditions.[5] Direct comparison between studies should be made with caution.

Experimental Protocols for Assessing Biofilm Penetration

A standardized approach is crucial for the accurate evaluation of a biocide's ability to penetrate and eradicate biofilms. The following protocols are synthesized from established methodologies for testing anti-biofilm agents.

Biofilm Formation Assay

This initial step involves the cultivation of a mature, robust biofilm for subsequent testing.

• Bacterial Culture Preparation: A pure culture of the test microorganism (e.g., Pseudomonas aeruginosa, Staphylococcus aureus) is grown in a suitable broth medium (e.g., Tryptic Soy Broth) to a specific optical density, typically corresponding to the mid-logarithmic growth phase.

• Biofilm Growth: The bacterial suspension is added to the wells of a microtiter plate or a specialized biofilm reactor (e.g., CDC Biofilm Reactor). The plate or reactor is then incubated under specific conditions (e.g., temperature, time, and agitation) to allow for the formation of a mature biofilm on a substrate (e.g., polystyrene, glass, or stainless steel coupons).

Quantification of Biofilm Biomass (Crystal Violet Assay)

This method provides a quantitative measure of the total biofilm biomass.

• Washing: The growth medium is carefully removed, and the biofilm is gently washed with a buffer solution (e.g., phosphate-buffered saline) to remove planktonic (free-floating) bacteria.

• Staining: The biofilm is stained with a 0.1% crystal violet solution for a defined period.

• Destaining: The excess stain is washed off, and the crystal violet that has stained the biofilm is solubilized using a solvent (e.g., 30% acetic acid or ethanol).

• Quantification: The absorbance of the solubilized stain is measured using a microplate reader. Higher absorbance values correlate with greater biofilm biomass.

Determination of Minimum Biofilm Eradication Concentration (MBEC)

The MBEC assay determines the minimum concentration of a biocide required to eradicate a pre-formed biofilm.

• Biofilm Growth: Biofilms are grown on the pegs of a specialized MBEC assay plate lid.

• Biocide Exposure: The lid with the biofilm-coated pegs is transferred to a 96-well plate containing serial dilutions of the biocide.

• Incubation: The plate is incubated for a specified contact time.

• Neutralization and Recovery: The pegs are then transferred to a plate containing a neutralizing agent to stop the action of the biocide, followed by transfer to a recovery medium.

• Assessment: After incubation, the wells are visually assessed for bacterial growth. The MBEC is the lowest concentration of the biocide that prevents bacterial regrowth from the treated biofilm.[2][7][8]

Visualization and Quantification of Biofilm Penetration (Confocal Laser Scanning Microscopy - CLSM)

CLSM allows for the three-dimensional visualization of the biofilm structure and the assessment of biocide penetration and killing efficacy in real-time.

• Staining: The mature biofilm is stained with a combination of fluorescent dyes, such as SYTO 9 (stains live cells green) and propidium iodide (stains dead cells with compromised membranes red).

• Biocide Treatment: The biocide solution is added to the biofilm.

• Imaging: The biofilm is imaged at different time points using a confocal laser scanning microscope. A series of optical sections (z-stacks) are captured to reconstruct a 3D image of the biofilm.

• Analysis: Image analysis software is used to quantify the penetration depth of the biocide (indicated by the depth of red-stained dead cells) and the overall reduction in viable biomass.[9][10][11][12]

Visualizing Experimental Workflows

To further clarify the methodologies, the following diagrams illustrate the key experimental workflows.

Caption: Workflow for biofilm quantification and efficacy testing.

Caption: Workflow for visualizing biofilm penetration using CLSM.

Mechanisms of Biofilm Resistance and Biocide Action

The reduced susceptibility of biofilms to biocides is multifactorial. The dense EPS matrix can act as a physical barrier, limiting the diffusion of the biocide to the deeper layers of the biofilm.[13] Additionally, enzymatic degradation of the antimicrobial agent within the biofilm, the slower growth rate of biofilm-embedded bacteria, and the presence of highly resistant "persister" cells all contribute to treatment failure.

Quaternary ammonium compounds like Cethexonium primarily act by disrupting the cytoplasmic membrane of bacterial cells, leading to the leakage of intracellular components and cell death. Their cationic nature facilitates interaction with the negatively charged components of the bacterial cell surface. Effective penetration through the anionic EPS matrix is a critical first step for these biocides to exert their antimicrobial activity on the cells within the biofilm.

Conclusion

While a definitive quantitative comparison of Cethexonium's biofilm penetration is hampered by a lack of specific studies, the available data for structurally similar quaternary ammonium compounds suggests a moderate intrinsic ability to penetrate biofilms, which can be significantly enhanced by mechanical action. In contrast, other biocides like peracetic acid may exhibit higher efficacy in terms of lower MBEC values against certain microorganisms. Chlorhexidine, at sub-lethal concentrations, has been shown to potentially induce biofilm formation in some bacterial strains, a critical consideration in the development of anti-biofilm strategies.

Future research should focus on direct comparative studies of Cethexonium's penetration depth and efficacy against a range of clinically and industrially relevant biofilms, utilizing advanced techniques such as confocal laser scanning microscopy. Such studies will be invaluable in optimizing the use of Cethexonium and other biocides for effective biofilm control.

References

• 1. Cetylpyridinium Chloride: Mechanism of Action, Antimicrobial Efficacy in Biofilms, and Potential Risks of Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynamics of the Action of Biocides in Pseudomonas aeruginosa Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Czech Journal of Food Sciences: Antimicrobial factors effects on biofilm formation in Staphylococcus aureus [cjfs.agriculturejournals.cz]
• 4. Mild Positive Pressure Improves the Efficacy of Benzalkonium Chloride against Staphylococcus aureus Biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of chlorhexidine and benzalkonium chloride on bacterial biofilm formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition and destruction of Pseudomonas aeruginosa biofilms by antibiotics and antimicrobial peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. preprints.org [preprints.org]
• 9. Confocal Laser Scanning Microscopy for Biofilm Assay - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 10. Confocal laser scanning microscopy analysis of S. epidermidis biofilms exposed to farnesol, vancomycin and rifampicin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Microbial Biofilm: A Review on Formation, Infection, Antibiotic Resistance, Control Measures, and Innovative Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Our Labs and Environment: Proper Disposal of Cethexonium

For researchers, scientists, and drug development professionals, the responsible handling and disposal of chemical reagents like Cethexonium is paramount to ensuring a safe laboratory environment and protecting the ecosystem. Cethexonium, a quaternary ammonium compound, requires careful disposal due to its potential environmental hazards. This guide provides essential, immediate safety and logistical information, outlining a clear, step-by-step procedure for its proper disposal.

Immediate Safety and Disposal Protocol

Given its classification as a quaternary ammonium compound, Cethexonium is recognized as being hazardous, particularly to aquatic life. Therefore, it must be disposed of as hazardous waste. Under no circumstances should Cethexonium or its solutions be poured down the drain.

Step-by-Step Disposal Procedure:

• Personal Protective Equipment (PPE): Before handling Cethexonium, ensure you are wearing appropriate PPE, including safety goggles, chemical-resistant gloves (nitrile or neoprene), and a lab coat.

• Waste Collection:

  • Designate a specific, leak-proof, and clearly labeled hazardous waste container for all Cethexonium waste. The container should be made of a material compatible with quaternary ammonium compounds.

  • This includes pure Cethexonium, solutions containing Cethexonium, and any materials used for cleaning up spills (e.g., absorbent pads, contaminated gloves).

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "Cethexonium," and a clear description of the contents (e.g., "Aqueous solution of Cethexonium," "Cethexonium contaminated debris").

• Storage: Store the sealed hazardous waste container in a designated, secure area, away from incompatible materials. This area should be well-ventilated.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the collection and proper disposal of the waste.[1][2]

Hazard Profile of Quaternary Ammonium Compounds

The stringent disposal requirements for Cethexonium are based on the known hazards of quaternary ammonium compounds. The following table summarizes key hazard information that dictates these procedures.

Hazard Classification	Description	Implication for Disposal
Aquatic Toxicity	Very toxic to aquatic life with long-lasting effects.[3]	Prohibits drain disposal to prevent contamination of waterways.[3][4][5]
Skin and Eye Irritation	Can cause skin irritation and serious eye damage.	Requires the use of appropriate PPE during handling and disposal.
General Hazard	Classified as a hazardous substance.	Mandates disposal through a certified hazardous waste management facility.[6][7][8]

Experimental Protocols for Disposal

Currently, there are no standardized, publicly available experimental protocols for the in-lab neutralization or degradation of Cethexonium for disposal purposes. The recommended and safest method is collection and disposal via a professional hazardous waste management service. Attempting to neutralize or treat the chemical without a validated protocol can be dangerous and may create other hazardous byproducts.

Cethexonium Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Cethexonium in a laboratory setting.

References

• 1. chemsupply.com.au [chemsupply.com.au]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sds.edqm.eu [sds.edqm.eu]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. 7.3 Aqueous Solutions of Toxic Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. web.mit.edu [web.mit.edu]

Personal protective equipment for handling Cethexonium

Essential Safety and Handling Guide for Cethexonium

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Cethexonium. It outlines the necessary personal protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure laboratory environment.

Chemical and Physical Properties

Cethexonium is a quaternary ammonium compound.[1][2] The following table summarizes its key quantitative data, primarily for its bromide salt, Cethexonium Bromide, which is a common form.

Property	Value	Source
Chemical Formula	C24H50BrNO (Cethexonium Bromide)	[2][3]
Molecular Weight	448.56 g/mol (Cethexonium Bromide)	[2][3]
Appearance	White powder	[2]
Melting Point	75°C	[2]
Solubility	Soluble in water, alcohol, and chloroform. Practically insoluble in petroleum ether.	[2]
CAS Number	1794-74-7 (Bromide), 6810-42-0 (Free base)	[2][3]

Personal Protective Equipment (PPE)

Given that Cethexonium is a quaternary ammonium compound and can be harmful, appropriate PPE is mandatory to prevent skin and eye contact, and inhalation.[4][5]

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with powder-free nitrile gloves.	Prevents skin contact. The outer glove should be removed and disposed of within the containment area (e.g., fume hood) after handling.[6]
Eye Protection	Chemical safety goggles or a face shield.	Protects eyes from accidental splashes or dust.[6][7]
Respiratory Protection	A fitted N95 or higher-rated respirator.	Protects against the inhalation of aerosolized particles or dust, which may cause respiratory irritation.[4][5][6]
Body Protection	A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs.	Protects skin and personal clothing from contamination.[6][8]

Operational Plans: Safe Handling Workflow

All handling of Cethexonium should be performed in a designated area, such as a chemical fume hood or a ventilated enclosure, to minimize inhalation exposure.

Workflow for the safe handling of Cethexonium.

Disposal Plan

All materials contaminated with Cethexonium, including unused product, empty containers, and disposable PPE, must be collected in designated, clearly labeled, and sealed hazardous waste containers.[6]

Waste Segregation and Disposal Workflow

Workflow for the disposal of Cethexonium waste.

Disposal "Don'ts"

• Do not dispose of Cethexonium down the drain.[9] Pharmaceutical waste can negatively impact aquatic ecosystems.[9]

• Do not mix with other waste streams unless explicitly instructed by your institution's safety officer.

• Do not dispose of in regular trash.[10]

Generalized Experimental Protocol: Preparing a Cethexonium Bromide Solution

While specific experimental protocols for Cethexonium were not found in the initial search, a generalized procedure for preparing a solution from a solid compound like Cethexonium Bromide is provided below.

Objective: To prepare a solution of a specified concentration of Cethexonium Bromide.

Materials:

• Cethexonium Bromide (solid)

• Appropriate solvent (e.g., deionized water, ethanol)

• Volumetric flask

• Spatula

• Weighing paper/boat

• Analytical balance

• Magnetic stirrer and stir bar (optional)

Procedure:

• Preparation: Don all required PPE and perform all work in a chemical fume hood.

• Weighing:

  • Place a weighing boat on the analytical balance and tare it.

  • Carefully weigh the required amount of Cethexonium Bromide using a clean spatula.

• Dissolving:

  • Transfer the weighed solid into the volumetric flask.

  • Add a portion of the solvent to the flask (approximately half of the final volume).

  • Swirl the flask gently or use a magnetic stirrer to dissolve the solid completely.

• Final Volume:

  • Once the solid is fully dissolved, add the solvent to the calibration mark on the volumetric flask.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

• Labeling:

  • Clearly label the flask with the name of the compound, concentration, solvent, and date of preparation.

• Storage: Store the solution in a tightly sealed container in a cool, dry, and dark place as indicated by safety data sheets for similar compounds.[3]

References

• 1. Cethexonium | C24H50NO+ | CID 110926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cethexonium Bromide [drugfuture.com]
• 3. medkoo.com [medkoo.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 8. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]
• 9. nems.nih.gov [nems.nih.gov]
• 10. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]